4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• CAS: 309272-77-3

Core Science & Biosynthesis

A Comprehensive Spectroscopic and Analytical Guide to 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

This technical guide provides an in-depth analysis of the spectral characteristics of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. Designed for researchers, scientists, and professionals in drug development, this document offers a detailed exploration of the predicted Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS) data for this compound. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and data from analogous chemical structures, ensuring a robust and scientifically sound resource.

Introduction

The 1,2,4-triazole moiety is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. These heterocyclic compounds are known to exhibit a broad spectrum of biological activities. The subject of this guide, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, combines the triazole core with a cyclohexyl group, which can enhance lipophilicity and modulate pharmacological properties, and a methoxyphenyl group, a common feature in many biologically active molecules.

Accurate spectral characterization is paramount in the synthesis and development of new chemical entities. It provides unequivocal confirmation of the molecular structure, ensures purity, and offers insights into the electronic and conformational properties of the molecule. This guide serves as a predictive reference for the spectral data of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, empowering researchers to confidently identify and characterize this compound.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR data for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in a suitable deuterated solvent such as DMSO-d₆ is summarized below.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 13.5 - 14.0	Singlet (broad)	1H	SH (thiol)
~ 7.3 - 7.5	Doublet	2H	Ar-H (ortho to OCH₃)
~ 6.9 - 7.1	Doublet	2H	Ar-H (meta to OCH₃)
~ 4.0 - 4.2	Multiplet	1H	N-CH (cyclohexyl)
3.82	Singlet	3H	OCH₃
~ 1.0 - 2.2	Multiplets (overlapping)	10H	Cyclohexyl-CH₂

Interpretation and Rationale:

• Thiol Proton (SH): The proton of the thiol group is expected to be significantly deshielded due to its acidic nature and potential for hydrogen bonding, appearing as a broad singlet in the downfield region of the spectrum.

• Aromatic Protons: The p-methoxyphenyl group will exhibit a characteristic AA'BB' system. The two protons ortho to the electron-donating methoxy group will be more shielded and appear upfield compared to the two meta protons.

• Methine Proton (N-CH): The proton on the carbon of the cyclohexyl ring directly attached to the nitrogen of the triazole ring will be deshielded due to the electronegativity of the nitrogen atom, resulting in a downfield shift.

• Methoxy Protons (OCH₃): The three protons of the methoxy group will appear as a sharp singlet at a characteristic chemical shift of around 3.8 ppm.

• Cyclohexyl Protons: The remaining ten protons of the cyclohexyl ring will produce a complex series of overlapping multiplets in the aliphatic region of the spectrum.

Experimental Protocol for ¹H NMR Spectroscopy

A standard protocol for acquiring a high-resolution ¹H NMR spectrum involves the following steps:

• Sample Preparation: Dissolve approximately 5-10 mg of the solid compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), which is assigned a chemical shift of 0.00 ppm.

• Instrumentation: Place the NMR tube in the spectrometer's probe.

• Shimming: Optimize the homogeneity of the magnetic field by adjusting the shim coils to obtain sharp, symmetrical peaks.

• Acquisition: Acquire the spectrum using appropriate parameters, including a sufficient number of scans to achieve a good signal-to-noise ratio.

• Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction.

• Analysis: Integrate the peaks to determine the relative number of protons and analyze the chemical shifts and coupling patterns to assign the signals to the respective protons in the molecule.

Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR Analysis.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides information about the carbon framework of a molecule. The predicted chemical shifts for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol are presented below.

Chemical Shift (δ, ppm)	Assignment
~ 168 - 172	C=S (thione)
~ 160 - 162	C-O (aromatic)
~ 148 - 152	C-5 (triazole)
~ 128 - 130	C-H (aromatic, ortho to OCH₃)
~ 122 - 125	C (aromatic, ipso to triazole)
~ 114 - 116	C-H (aromatic, meta to OCH₃)
~ 55 - 57	OCH₃
~ 58 - 62	N-CH (cyclohexyl)
~ 30 - 35	Cyclohexyl-CH₂
~ 24 - 28	Cyclohexyl-CH₂

Interpretation and Rationale:

• Thione Carbon (C=S): The carbon of the thione group is expected to be highly deshielded and appear at the lowest field in the spectrum.

• Aromatic Carbons: The carbon attached to the oxygen of the methoxy group will be the most deshielded aromatic carbon. The other aromatic carbons will have chemical shifts consistent with a p-substituted benzene ring.

• Triazole Carbons: The two carbons of the triazole ring will have distinct chemical shifts, with the C-5 carbon being influenced by the attached methoxyphenyl group.

• Methoxy Carbon (OCH₃): The carbon of the methoxy group typically appears around 55-57 ppm.

• Cyclohexyl Carbons: The methine carbon attached to the nitrogen will be the most deshielded of the cyclohexyl carbons. The remaining methylene carbons will appear in the aliphatic region, with potentially overlapping signals.

Experimental Protocol for ¹³C NMR Spectroscopy

The protocol for ¹³C NMR is similar to that of ¹H NMR, with some key differences:

• Sample Preparation: A higher concentration of the sample (20-50 mg) is often required due to the lower natural abundance of the ¹³C isotope.

• Acquisition: A proton-decoupled spectrum is typically acquired to simplify the spectrum by removing C-H coupling, resulting in single peaks for each unique carbon atom. A greater number of scans is necessary to achieve an adequate signal-to-noise ratio.

• DEPT (Distortionless Enhancement by Polarization Transfer): DEPT experiments (DEPT-45, DEPT-90, and DEPT-135) can be performed to differentiate between CH, CH₂, and CH₃ groups.

Workflow for ¹³C NMR Analysis

Caption: Workflow for ¹³C NMR Analysis.

Predicted FT-IR Spectral Data

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation. The predicted characteristic IR absorption bands for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol are listed below.

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100 - 3200	Medium	N-H stretch (triazole)
~ 2930, 2850	Strong	C-H stretch (cyclohexyl)
~ 2550 - 2600	Weak	S-H stretch (thiol)
~ 1610	Strong	C=N stretch (triazole ring)
~ 1510	Strong	C=C stretch (aromatic ring)
~ 1250	Strong	C-O stretch (aryl ether)
~ 1180	Medium	C=S stretch (thione)

Interpretation and Rationale:

• N-H and S-H Stretching: The N-H stretch of the triazole ring and the S-H stretch of the thiol group are characteristic absorptions, although the S-H peak is often weak.

• C-H Stretching: Strong absorptions corresponding to the sp³ C-H bonds of the cyclohexyl group are expected just below 3000 cm⁻¹. Aromatic sp² C-H stretches will appear above 3000 cm⁻¹.

• C=N and C=C Stretching: The stretching vibrations of the C=N bond in the triazole ring and the C=C bonds in the aromatic ring will give rise to strong absorptions in the 1610-1450 cm⁻¹ region.

• C-O and C=S Stretching: A strong band for the aryl C-O ether linkage and a medium intensity band for the C=S thione group are anticipated.

Experimental Protocol for FT-IR Spectroscopy

For a solid sample, the Attenuated Total Reflectance (ATR) or KBr pellet method is commonly used.

ATR Method:

• Instrument Setup: Ensure the ATR crystal is clean.

• Background Scan: Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

• Pressure Application: Apply pressure to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the FT-IR spectrum of the sample.

KBr Pellet Method:

• Sample Preparation: Grind 1-2 mg of the sample with approximately 100-200 mg of dry KBr powder using an agate mortar and pestle.

• Pellet Formation: Press the mixture into a thin, transparent pellet using a hydraulic press.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR instrument and acquire the spectrum.

Workflow for FT-IR Analysis

Caption: Workflow for FT-IR Analysis (ATR Method).

Predicted Mass Spectrometry Data

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and structural features. Electrospray ionization (ESI) is a soft ionization technique suitable for this type of molecule.

m/z	Assignment
290.13	[M+H]⁺ (Molecular Ion)
208.10	[M+H - C₆H₁₀]⁺
177.07	[C₉H₉N₂OS]⁺
134.05	[C₈H₈NO]⁺
83.09	[C₆H₁₁]⁺

Interpretation and Rationale:

• Molecular Ion: The protonated molecular ion [M+H]⁺ is expected to be observed at m/z 290.13, corresponding to the molecular formula C₁₅H₁₉N₃OS.

• Fragmentation Pathways: The fragmentation of 1,2,4-triazole derivatives can be complex. Common fragmentation pathways for the target molecule may include:

  • Loss of the cyclohexyl group as a neutral molecule (cyclohexene, C₆H₁₀) or as a radical.

  • Cleavage of the bond between the triazole ring and the cyclohexyl or methoxyphenyl groups.

  • Fragmentation of the triazole ring itself, often involving the loss of N₂ or HCN.

Experimental Protocol for ESI-MS

• Sample Preparation: Prepare a dilute solution of the compound (approximately 1-10 µM) in a suitable solvent system, such as methanol or acetonitrile with a small amount of formic acid to promote protonation.

• Infusion: Infuse the sample solution into the ESI source at a constant flow rate using a syringe pump.

• Ionization: Apply a high voltage to the ESI needle to generate charged droplets.

• Desolvation: Evaporate the solvent from the droplets in a heated capillary to produce gas-phase ions.

• Mass Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight) to determine their m/z ratios.

• Tandem MS (MS/MS): To further investigate fragmentation, the molecular ion can be isolated and subjected to collision-induced dissociation (CID) to generate a fragment ion spectrum.

Workflow for ESI-MS Analysis

The Versatile Scaffold: An In-depth Technical Guide to the Biological Activity of 1,2,4-Triazole Derivatives

Abstract

The 1,2,4-triazole core is a privileged heterocyclic structure that has become a cornerstone in modern medicinal chemistry. Its unique physicochemical properties, including metabolic stability, hydrogen bonding capability, and dipole character, have enabled the development of a vast array of biologically active compounds.[1][2] This technical guide provides a comprehensive overview of the diverse pharmacological activities of 1,2,4-triazole derivatives, with a focus on their applications as antifungal, anticancer, antibacterial, and antiviral agents. We will delve into the molecular mechanisms of action, explore structure-activity relationships, provide detailed experimental protocols for activity assessment, and present key data in a clear, comparative format. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this remarkable scaffold.

The 1,2,4-Triazole Core: A Foundation for Pharmacological Diversity

The five-membered 1,2,4-triazole ring, with its three nitrogen atoms, serves as a versatile building block in drug design.[1][2] Its ability to act as a bioisostere for amide, ester, and carboxylic acid groups allows for the modulation of pharmacokinetic and pharmacodynamic properties.[1] This inherent versatility has led to the successful development of numerous clinically approved drugs containing the 1,2,4-triazole moiety, including the antifungal agents fluconazole and itraconazole, the antiviral ribavirin, and the anticancer drug letrozole.[1] The following sections will explore the key biological activities of these derivatives in detail.

Antifungal Activity: Targeting Ergosterol Biosynthesis

1,2,4-triazole derivatives are most renowned for their potent antifungal activity, which has been instrumental in the management of systemic and superficial mycoses.

Mechanism of Action: Inhibition of Lanosterol 14α-Demethylase (CYP51)

The primary mechanism of antifungal action for 1,2,4-triazole derivatives is the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][3] This enzyme is a critical component in the biosynthesis of ergosterol, the main sterol in fungal cell membranes.[3][4] The N4 nitrogen of the triazole ring coordinates with the heme iron atom at the active site of CYP51, preventing the demethylation of lanosterol.[1] This disruption in the ergosterol biosynthesis pathway leads to the accumulation of toxic 14α-methylated sterols in the fungal cell membrane, altering its fluidity and integrity, and ultimately inhibiting fungal growth.[1][3]

Diagram: Inhibition of Fungal Ergosterol Biosynthesis by 1,2,4-Triazole Derivatives

Caption: 1,2,4-triazoles inhibit CYP51, blocking ergosterol synthesis and disrupting the fungal cell membrane.

Structure-Activity Relationship (SAR) for Antifungal Activity

The antifungal potency of 1,2,4-triazole derivatives is significantly influenced by the nature of the substituents on the triazole ring and its side chains.

• Side Chain: The presence of a 2,4-difluorophenyl group is a common feature in many potent triazole antifungals, as it enhances binding to the active site of CYP51.

• Hydroxyl Group: A tertiary hydroxyl group is often crucial for activity, as it can form hydrogen bonds within the enzyme's active site.

• Substituents on the Triazole Ring: Modifications at the N1 position of the triazole ring can significantly impact the antifungal spectrum and potency. For instance, the addition of various heterocyclic moieties can lead to compounds with broad-spectrum activity against different fungal pathogens.[1]

Quantitative Data: Antifungal Activity

The following table summarizes the minimum inhibitory concentrations (MIC) of representative 1,2,4-triazole derivatives against various fungal pathogens.

Compound/Derivative	Fungal Strain	MIC (µg/mL)	Reference
Fluconazole Analogue (1n)	Candida albicans	0.0156	[1]
Triazole Schiff Base (25)	Gibberlla nicotiancola	0.0087–0.0309 (EC50)	[1]
Sulfonamide-1,2,4-triazole (26)	Various Fungal Strains	0.01–0.27 (µmol/mL)	[1]
Fused 1,2,4-Triazole (17)	Candida, Cryptococcus, Aspergillus	Potent Activity	[2]

Experimental Protocol: Broth Microdilution Antifungal Susceptibility Testing (CLSI M27)

This protocol outlines a standardized method for determining the MIC of antifungal agents against yeasts.

1. Preparation of Antifungal Stock Solutions:

• Dissolve the 1,2,4-triazole derivative in a suitable solvent (e.g., DMSO) to a high concentration.
• Prepare serial two-fold dilutions of the stock solution in RPMI 1640 medium.

2. Inoculum Preparation:

• Culture the yeast strain on an appropriate agar medium.
• Prepare a suspension of the yeast in sterile saline and adjust the turbidity to a 0.5 McFarland standard.
• Dilute the standardized inoculum in RPMI 1640 medium to achieve a final concentration of 0.5-2.5 x 10³ cells/mL.

3. Microdilution Plate Setup:

• Add 100 µL of each antifungal dilution to the wells of a 96-well microtiter plate.
• Add 100 µL of the prepared yeast inoculum to each well.
• Include a growth control well (inoculum without drug) and a sterility control well (medium only).

4. Incubation:

• Incubate the plates at 35°C for 24-48 hours.

5. MIC Determination:

• The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% reduction) compared to the growth control.[5]

Diagram: Broth Microdilution Antifungal Susceptibility Testing Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds.

Anticancer Activity: A Multi-Targeted Approach

1,2,4-triazole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines.[5] Their anticancer effects are often attributed to their ability to target multiple cellular pathways involved in cancer progression.

Mechanisms of Action in Cancer

3.1.1. Tubulin Polymerization Inhibition: Several 1,2,4-triazole derivatives have been identified as potent inhibitors of tubulin polymerization.[1] These compounds bind to the colchicine-binding site on β-tubulin, disrupting the dynamic equilibrium of microtubule assembly and disassembly.[1] This leads to cell cycle arrest at the G2/M phase, activation of apoptotic pathways, and ultimately, cancer cell death.[6][7]

Diagram: Tubulin Polymerization Inhibition and Downstream Effects

Caption: 1,2,4-triazoles inhibit tubulin polymerization, leading to G2/M cell cycle arrest and apoptosis.

3.1.2. Kinase Inhibition (EGFR and BRAF): The epidermal growth factor receptor (EGFR) and BRAF kinase are key components of the MAPK/ERK signaling pathway, which is frequently dysregulated in cancer.[8][9][10] Certain 1,2,4-triazole derivatives have been shown to inhibit the kinase activity of both wild-type and mutant forms of EGFR and BRAF.[11][12] By blocking these kinases, the triazole derivatives inhibit downstream signaling, leading to a reduction in cell proliferation and survival.[8][9]

Diagram: Inhibition of EGFR/BRAF Signaling Pathway

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A Technical Guide to Investigating the Antifungal Potential of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Foreword: The Rationale for Investigating Novel Triazole Scaffolds

The 1,2,4-triazole nucleus is a cornerstone in the development of antifungal agents, most notably as the structural foundation for the azole class of drugs which inhibit lanosterol 14α-demethylase (CYP51), an enzyme critical for ergosterol biosynthesis in fungi.[1][2] The relentless emergence of drug-resistant fungal strains necessitates a continuous search for novel antifungal compounds.[3][4] This guide focuses on a specific, yet underexplored, derivative: 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol . The strategic incorporation of a cyclohexyl group at the N4 position and a methoxyphenyl group at the C5 position of the triazole ring presents a unique combination of lipophilicity and potential hydrogen bonding interactions that warrant a thorough investigation of its antifungal properties. This document provides a comprehensive framework for the synthesis, characterization, and systematic evaluation of this compound's antifungal efficacy and mechanism of action.

Synthesis and Structural Elucidation

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process in medicinal chemistry.[5][6] The proposed synthetic pathway for the title compound is outlined below, followed by the requisite characterization steps.

Proposed Synthetic Pathway

A common and effective method involves the cyclization of a substituted thiosemicarbazide in an alkaline medium.[5][7]

Step 1: Synthesis of 4-methoxybenzoyl chloride. This can be achieved by reacting 4-methoxybenzoic acid with a chlorinating agent such as thionyl chloride.

Step 2: Synthesis of 1-(4-methoxybenzoyl)thiosemicarbazide. 4-methoxybenzoyl chloride is then reacted with thiosemicarbazide in an appropriate solvent.

Step 3: Synthesis of the potassium salt of the thiosemicarbazide. The product from Step 2 is treated with potassium hydroxide in ethanol to form the corresponding potassium dithiocarbazinate salt.[6][8]

Step 4: Cyclization to form 5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. This intermediate is then cyclized by refluxing with hydrazine hydrate.[6][8]

Step 5: Alkylation to yield 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. The final step involves the alkylation of the triazole thiol with cyclohexyl bromide in the presence of a base.

Caption: Proposed synthesis of the target compound.

Structural Characterization

The identity and purity of the synthesized compound must be unequivocally confirmed using a suite of spectroscopic techniques.[9]

Technique	Purpose
FTIR Spectroscopy	To identify characteristic functional groups such as N-H, C=N, C-S, and C-O stretches.
¹H and ¹³C NMR	To elucidate the molecular structure by analyzing the chemical shifts and coupling constants of protons and carbons.
Mass Spectrometry	To determine the molecular weight and fragmentation pattern of the compound.
Elemental Analysis	To confirm the empirical formula by determining the percentage composition of C, H, N, and S.

In Vitro Antifungal Susceptibility Testing

A tiered approach to antifungal screening is recommended, starting with a broad panel of clinically relevant fungal strains.

Fungal Strains

A representative panel should include:

• Yeasts: Candida albicans, Candida glabrata, Candida krusei, Cryptococcus neoformans.

• Filamentous Fungi (Molds): Aspergillus fumigatus, Aspergillus niger, Fusarium oxysporum, Rhizopus oryzae.

Broth Microdilution Method

The Clinical and Laboratory Standards Institute (CLSI) M27-A guideline for yeasts and M38-A2 for filamentous fungi provide standardized protocols for determining the Minimum Inhibitory Concentration (MIC).[10][11]

Experimental Protocol:

• Preparation of Inoculum: Fungal cultures are grown on appropriate agar plates. Colonies are then suspended in sterile saline, and the turbidity is adjusted to a 0.5 McFarland standard.

• Drug Dilution: The test compound is dissolved in a suitable solvent (e.g., DMSO) and serially diluted in 96-well microtiter plates using RPMI-1640 medium.

• Inoculation: Each well is inoculated with the standardized fungal suspension.

• Incubation: Plates are incubated at 35°C for 24-48 hours for yeasts and up to 72 hours for molds.

• Endpoint Determination: The MIC is defined as the lowest concentration of the compound that causes a significant inhibition of fungal growth compared to the drug-free control. This can be assessed visually or spectrophotometrically.

Caption: Broth microdilution for MIC determination.

Agar Well Diffusion Method

This method provides a qualitative and semi-quantitative assessment of antifungal activity.[12]

Experimental Protocol:

• Plate Preparation: A standardized fungal inoculum is uniformly spread over the surface of an appropriate agar medium (e.g., Mueller-Hinton agar or Sabouraud Dextrose Agar).

• Well Creation: Wells of a defined diameter are aseptically punched into the agar.

• Compound Addition: A specific concentration of the test compound is added to each well. A solvent control and a standard antifungal (e.g., fluconazole) are also included.

• Incubation: Plates are incubated at 35°C for 24-48 hours.

• Measurement: The diameter of the zone of inhibition around each well is measured. A larger zone indicates greater antifungal activity.

Investigating the Mechanism of Action

Understanding how a compound exerts its antifungal effect is crucial for its development as a potential therapeutic agent.

Molecular Docking Studies

Given the structural similarity to known azole antifungals, a primary hypothesis is the inhibition of lanosterol 14α-demethylase (CYP51). Molecular docking can provide insights into the potential binding interactions.[1][13]

Protocol:

• Protein and Ligand Preparation: Obtain the crystal structure of the target fungal CYP51 enzyme from the Protein Data Bank (PDB). The 3D structure of the test compound is generated and energy-minimized.

• Docking Simulation: Using software such as AutoDock or Glide, the compound is docked into the active site of the CYP51 enzyme.

• Analysis of Results: The binding affinity (docking score) and the specific interactions (hydrogen bonds, hydrophobic interactions) between the compound and the amino acid residues of the active site are analyzed.

Caption: Investigating the mechanism via molecular docking.

Ergosterol Biosynthesis Inhibition Assay

To experimentally validate the findings from molecular docking, a sterol quantitation assay can be performed. This involves treating fungal cells with the test compound and then extracting and quantifying the cellular sterols using UV-spectrophotometry or HPLC. A reduction in ergosterol levels and an accumulation of its precursor, lanosterol, would support the hypothesis of CYP51 inhibition.

Concluding Remarks and Future Directions

This guide provides a systematic and robust framework for the initial investigation of the antifungal properties of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol . Promising results from these in vitro studies would justify further exploration, including cytotoxicity assays against mammalian cell lines to determine selectivity, in vivo efficacy studies in animal models of fungal infection, and further derivatization to optimize antifungal activity and pharmacokinetic properties. The structural novelty of this compound, combined with the proven antifungal potential of the 1,2,4-triazole scaffold, makes it a compelling candidate for further research in the quest for new and effective antifungal agents.

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A Technical Guide to the Antimicrobial Screening of Novel 1,2,4-Triazole-3-thiol Compounds

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the systematic evaluation of novel 1,2,4-triazole-3-thiol compounds for their antimicrobial properties. The narrative emphasizes the rationale behind experimental choices, ensuring a robust and self-validating screening cascade from initial activity assessment to preliminary safety profiling.

Introduction: The Promise of 1,2,4-Triazole-3-thiols in Antimicrobial Drug Discovery

The relentless rise of antimicrobial resistance necessitates the urgent discovery of new chemical entities with potent and novel mechanisms of action.[1][2] The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous successful drugs.[3] The incorporation of a thiol group at the 3-position of the triazole ring introduces a reactive and versatile functional group, offering opportunities for diverse chemical modifications and potential interactions with biological targets. Derivatives of 1,2,4-triazole-3-thiol have demonstrated a wide spectrum of pharmacological activities, including antibacterial and antifungal properties.[4][5][6][7][8]

The primary mechanism of action for many triazole-based antifungals is the inhibition of the cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[9][10] This enzyme is crucial for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[9][11][12][13] Disruption of ergosterol synthesis leads to a compromised cell membrane, ultimately inhibiting fungal growth.[9][11] While this is a well-established mechanism for antifungal triazoles, the antibacterial potential of 1,2,4-triazole-3-thiol derivatives suggests alternative or additional modes of action that warrant thorough investigation.

This guide outlines a strategic and hierarchical screening workflow designed to efficiently identify and characterize promising novel 1,2,4-triazole-3-thiol candidates.

The Antimicrobial Screening Workflow: A Hierarchical Approach

A successful screening campaign follows a logical progression from broad primary screens to more focused secondary and tertiary assays. This approach ensures that resources are concentrated on the most promising compounds.

Caption: A hierarchical workflow for the antimicrobial screening of novel compounds.

Phase 1: Primary Screening for Antimicrobial Activity

The initial phase aims to identify compounds with any detectable antimicrobial activity against a panel of clinically relevant microorganisms.

Agar Well Diffusion Assay

The agar well diffusion method is a widely used, cost-effective, and straightforward technique for preliminary screening.[14][15][16][17] It provides a qualitative or semi-quantitative assessment of a compound's ability to inhibit microbial growth.

Principle: An antimicrobial agent diffuses from a well through a solidified agar medium that has been seeded with a lawn of a specific microorganism. If the compound is active, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well. The diameter of this zone is proportional to the antimicrobial activity and the diffusion characteristics of the compound.[16]

• Preparation of Inoculum:

  • Aseptically pick a few colonies of the test microorganism from a fresh culture plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation of Agar Plates:

  • Dip a sterile cotton swab into the standardized inoculum and rotate it against the side of the tube to remove excess fluid.

  • Streak the swab evenly over the entire surface of a Mueller-Hinton Agar (MHA) plate to ensure a uniform lawn of growth.[16]

• Well Preparation and Compound Application:

  • Aseptically punch wells (typically 6 mm in diameter) into the inoculated agar plate using a sterile cork borer.[14][17]

  • Carefully add a defined volume (e.g., 50-100 µL) of the test compound solution (dissolved in a suitable solvent like DMSO) into each well.[14]

  • Include positive (a known antibiotic) and negative (solvent alone) controls on each plate.[15][18]

• Incubation:

  • Incubate the plates at the appropriate temperature (e.g., 37°C for most bacteria, 28-30°C for fungi) for 18-24 hours.[14][18]

• Result Interpretation:

  • Measure the diameter of the zone of inhibition in millimeters (mm). A larger zone of inhibition generally indicates greater antimicrobial activity.

Minimum Inhibitory Concentration (MIC) Determination

Compounds demonstrating activity in the primary diffusion assay are advanced to determine their Minimum Inhibitory Concentration (MIC). The broth microdilution method is a quantitative technique that establishes the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[19] This is a critical parameter for evaluating the potency of a compound. The Clinical and Laboratory Standards Institute (CLSI) provides standardized guidelines for this method.[20][21][22]

Principle: Serial dilutions of the test compound are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. After incubation, the wells are visually inspected for turbidity (growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.[19]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform serial two-fold dilutions of the compound in Mueller-Hinton Broth (MHB) directly in a 96-well microtiter plate.[19]

• Preparation of Inoculum:

  • Prepare a standardized inoculum of the test microorganism as described for the agar well diffusion assay.

  • Dilute the inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the diluted microbial suspension.

  • Include a growth control (no compound) and a sterility control (no inoculum) on each plate.

  • Incubate the plate at the appropriate temperature and duration (e.g., 37°C for 16-20 hours for bacteria).

• Result Interpretation:

  • Visually determine the MIC as the lowest concentration of the compound that completely inhibits the growth of the microorganism, as indicated by the absence of turbidity.[19]

Compound	Test Organism	Zone of Inhibition (mm)	MIC (µg/mL)
Triazole-Thiol 1	Staphylococcus aureus	18	16
Triazole-Thiol 1	Escherichia coli	12	64
Triazole-Thiol 2	Staphylococcus aureus	22	8
Triazole-Thiol 2	Escherichia coli	15	32
Positive Control	Ciprofloxacin	30	1
Negative Control	DMSO	0	>128

Phase 2: Secondary Screening for Bactericidal/Fungicidal Activity and Biofilm Inhibition

Compounds with promising MIC values are further characterized in secondary assays to understand their mode of action (cidal vs. static) and their effect on microbial biofilms.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC or MFC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial microbial inoculum.[23][24][25] This assay distinguishes between bacteriostatic agents, which inhibit growth, and bactericidal agents, which kill the bacteria. An agent is generally considered bactericidal if the MBC is no more than four times the MIC.[24][25]

Principle: Following the determination of the MIC, a small aliquot from the wells showing no visible growth is subcultured onto an agar medium that does not contain the test compound. After incubation, the number of surviving colonies is counted to determine the percentage of killed microorganisms.[25]

• Subculturing from MIC Plate:

  • From each well of the MIC plate that shows no visible growth, transfer a small volume (e.g., 10 µL) onto a fresh MHA plate.

• Incubation:

  • Incubate the MHA plates at the appropriate temperature for 18-24 hours.

• Result Interpretation:

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.[23][25]

Compound	Test Organism	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Triazole-Thiol 2	Staphylococcus aureus	8	16	2	Bactericidal
Triazole-Thiol 2	Escherichia coli	32	256	8	Bacteriostatic

Biofilm Inhibition and Eradication Assay

Biofilms are structured communities of microorganisms encased in a self-produced extracellular matrix, which are notoriously resistant to conventional antimicrobial agents.[26] The ability of a novel compound to inhibit biofilm formation or eradicate established biofilms is a significant advantage. The crystal violet assay is a common method for quantifying biofilm mass.[26][27]

Principle: Microorganisms are allowed to form biofilms in the wells of a microtiter plate in the presence or absence of the test compound. Non-adherent (planktonic) cells are washed away, and the remaining biofilm is stained with crystal violet. The bound dye is then solubilized, and the absorbance is measured, which is proportional to the biofilm mass.[27]

• Biofilm Formation:

  • In a 96-well flat-bottom microtiter plate, add a standardized microbial suspension and varying concentrations of the test compound.

  • Incubate the plate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C without shaking).[28]

• Washing:

  • Carefully discard the planktonic cells and wash the wells gently with sterile phosphate-buffered saline (PBS) to remove any remaining non-adherent cells.[29]

• Staining:

  • Add a 0.1% crystal violet solution to each well and incubate for 10-15 minutes at room temperature.[28][29]

• Solubilization and Quantification:

  • Wash away the excess stain and allow the plate to dry.

  • Add 30% acetic acid or ethanol to solubilize the bound crystal violet.[27][28][29]

  • Transfer the solubilized stain to a new plate and measure the absorbance at a wavelength of 550-595 nm.[27][30]

Caption: Workflow for the crystal violet biofilm inhibition assay.

Phase 3: Preliminary Safety and Advanced Characterization

Promising candidates from secondary screening undergo preliminary safety assessment and further characterization to guide lead optimization.

Cytotoxicity Assessment

It is crucial to ensure that the antimicrobial activity of a compound is not due to general cytotoxicity.[31] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[32][33]

Principle: Viable cells with active metabolism can reduce the yellow MTT tetrazolium salt to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

• Cell Seeding:

  • Seed a suitable mammalian cell line (e.g., HeLa, HEK293) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24 hours).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization and Absorbance Measurement:

  • Add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of around 570 nm.

Structure-Activity Relationship (SAR) and In Silico Modeling

The data generated from the screening cascade should be used to establish a structure-activity relationship (SAR). This involves analyzing how changes in the chemical structure of the 1,2,4-triazole-3-thiol derivatives affect their antimicrobial activity and cytotoxicity.[8]

Furthermore, computational or in silico methods can be employed to predict the antimicrobial activity and potential targets of the novel compounds.[34][35][36][37][38] Machine learning models and molecular docking studies can provide valuable insights to guide the design of more potent and selective analogs.[36][39]

Conclusion

The systematic screening workflow detailed in this guide provides a robust framework for the identification and characterization of novel 1,2,4-triazole-3-thiol compounds with promising antimicrobial properties. By integrating a hierarchical series of in vitro assays, from initial broad screening to more detailed mechanistic and preliminary safety studies, researchers can efficiently prioritize candidates for further preclinical development. The ultimate goal is to discover new chemical entities that can contribute to the arsenal of therapies against infectious diseases.

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An In-depth Technical Guide to Investigating the Antioxidant Potential of Methoxyphenyl Triazole Thiols

Foreword: The Scientific Imperative for Novel Antioxidants

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the body's capacity to neutralize them, is a key pathological driver in a multitude of human diseases, including neurodegenerative disorders, cardiovascular conditions, and cancer.[1] This has propelled the search for novel antioxidant compounds that can effectively mitigate oxidative damage. Among the vast landscape of heterocyclic compounds, 1,2,4-triazole derivatives have emerged as a promising class due to their diverse pharmacological activities.[2][3] The incorporation of a thiol (-SH) group and a methoxyphenyl moiety into the triazole scaffold presents a compelling strategy for developing potent antioxidants, leveraging the established radical-scavenging capabilities of thiols and the electron-donating properties of the methoxy group.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the antioxidant potential of methoxyphenyl triazole thiols. It moves beyond a simple recitation of protocols to offer insights into the causality behind experimental choices, ensuring a robust and scientifically sound evaluation.

Synthesis of Methoxyphenyl Triazole Thiols: A Foundational Step

The journey into the antioxidant potential of these compounds begins with their synthesis. A common and effective route involves the cyclization of thiosemicarbazide derivatives.[4][5]

General Synthetic Pathway

A representative synthesis of 5-(methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives is outlined below. This multi-step process typically starts from a methoxy-substituted benzoic acid or benzoyl chloride.

Caption: Overview of common in vitro antioxidant assays.

Cell-Based Assays: Bridging the Gap to Biological Relevance

Cell-based assays provide a more physiologically relevant assessment of a compound's antioxidant activity by considering factors such as cell permeability and metabolism. [1][6]

• Principle: This assay measures the ability of a compound to inhibit the oxidation of a fluorescent probe, 2',7'-dichlorofluorescin diacetate (DCFH-DA), within cells. [1][6]DCFH-DA is cell-permeable and is hydrolyzed by intracellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent dichlorofluorescein (DCF).

• Experimental Protocol:

  • Cell Culture: Plate a suitable cell line (e.g., HepG2 human liver cancer cells) in a 96-well plate and grow to confluence. [1] 2. Treatment: Treat the cells with various concentrations of the methoxyphenyl triazole thiol for a defined period (e.g., 1 hour).

  • Loading with DCFH-DA: Wash the cells and incubate them with DCFH-DA. [1] 4. Induction of Oxidative Stress: Induce oxidative stress by adding a pro-oxidant such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). [1] 5. Measurement: Measure the fluorescence intensity over time using a microplate reader at appropriate excitation and emission wavelengths. [1] 6. Calculation: The antioxidant activity is quantified by calculating the area under the curve of fluorescence versus time. Quercetin can be used as a standard.

Unraveling the Mechanism of Action and Structure-Activity Relationships (SAR)

The Role of the Thiol Group

The thiol (-SH) group is central to the antioxidant activity of these molecules. It can act as a potent radical scavenger by donating a hydrogen atom to neutralize free radicals, forming a less reactive thiyl radical. [7][8]This thiyl radical can then undergo various reactions, including dimerization to form a disulfide, which prevents it from propagating damaging chain reactions. [7]Thiol compounds are also known to chelate metal ions, which can otherwise catalyze the formation of ROS. [9][10]

Caption: Proposed radical scavenging mechanism of the thiol group.

The Influence of the Methoxyphenyl Group

The position of the methoxy (-OCH₃) group on the phenyl ring is critical. As an electron-donating group, it can increase the electron density on the triazole ring and the thiol group, potentially enhancing their ability to donate a hydrogen atom or an electron. [11]

• Para-position: A methoxy group at the para-position is expected to exert a strong electron-donating effect through resonance, which could significantly enhance antioxidant activity.

• Ortho-position: An ortho-methoxy group may also enhance activity through its electron-donating nature, although steric hindrance could play a role.

• Meta-position: The electron-donating effect of a meta-methoxy group is primarily inductive and generally weaker than the resonance effect from the para position.

Systematic studies comparing the antioxidant activities of ortho-, meta-, and para-methoxyphenyl triazole thiols are essential to elucidate these structure-activity relationships.

Quantitative Data Summary

The following table provides a template for summarizing the quantitative data obtained from the in vitro antioxidant assays. This structured presentation allows for easy comparison of the activities of different methoxyphenyl triazole thiol isomers and standards.

Compound	DPPH Scavenging IC50 (µM)	ABTS Scavenging IC50 (µM)	FRAP Value (µM Fe(II) Eq./µM)
p-Methoxyphenyl Triazole Thiol
m-Methoxyphenyl Triazole Thiol
o-Methoxyphenyl Triazole Thiol
Ascorbic Acid (Standard)
Trolox (Standard)

Concluding Remarks and Future Directions

This guide provides a robust framework for the systematic investigation of the antioxidant potential of methoxyphenyl triazole thiols. By combining rigorous synthesis, a multi-tiered approach to antioxidant evaluation, and a thoughtful analysis of structure-activity relationships, researchers can effectively identify and characterize promising new antioxidant candidates.

Future investigations should focus on:

• Expanding the library of methoxyphenyl triazole thiol derivatives with diverse substitution patterns.

• Conducting more complex cellular assays to investigate the impact on specific signaling pathways involved in oxidative stress, such as the Nrf2-ARE pathway. [1]* Exploring in vivo models to validate the antioxidant efficacy and assess the pharmacokinetic and toxicological profiles of the most potent compounds.

The insights gained from such comprehensive studies will be invaluable for the development of novel therapeutics to combat the myriad of diseases rooted in oxidative stress.

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An In-Depth Technical Guide to the Putative Mechanisms of Action of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

A Proposed Investigatory Framework for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: The 1,2,4-triazole-3-thiol scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological activities. The specific derivative, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, while not extensively characterized in publicly available literature, represents a promising candidate for further investigation based on the well-established bioactivities of its structural class. This guide is structured not as a definitive statement on its mechanism of action, but as a comprehensive, experience-driven framework for its elucidation. We will proceed from foundational chemical principles to hypothesized biological interactions and the rigorous experimental protocols required to validate these hypotheses. Our approach is grounded in established scientific methodologies to ensure that any investigation based on this guide is robust, logical, and capable of yielding high-impact data.

Part 1: Foundational Analysis and Hypothesized Biological Activities

The chemical architecture of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol suggests a multi-faceted pharmacological profile. The core 1,2,4-triazole ring is a known pharmacophore that interacts with biological receptors due to its dipole character, hydrogen bonding capability, and metabolic stability[1]. The thiol group is a key functional moiety, often implicated in antioxidant activity and metal chelation[2]. The cyclohexyl group adds lipophilicity, potentially enhancing membrane permeability and interaction with hydrophobic binding pockets. Finally, the 4-methoxyphenyl group can influence electronic properties and provide additional sites for receptor interaction.

Based on the extensive literature on related 1,2,4-triazole-3-thiol derivatives, we can hypothesize three primary putative mechanisms of action for this compound:

• Anti-inflammatory Activity: Likely through the inhibition of cyclooxygenase (COX) enzymes.

• Antifungal Activity: Potentially via inhibition of fungal lanosterol 14α-demethylase.

• Antioxidant Activity: Through direct radical scavenging mechanisms.

This guide will now delve into the proposed signaling pathways for each of these activities and outline the experimental workflows to test these hypotheses.

Part 2: Proposed Mechanisms of Action and Experimental Validation

Putative Anti-inflammatory Mechanism: COX-2 Inhibition

Scientific Rationale: Many non-steroidal anti-inflammatory drugs (NSAIDs) function by inhibiting COX enzymes, which are central to the synthesis of pro-inflammatory prostaglandins from arachidonic acid[3][4]. The 1,2,4-triazole scaffold has been incorporated into known COX-2 inhibitors[5][6]. We hypothesize that 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol may act as a selective COX-2 inhibitor, thereby reducing inflammation with a potentially lower risk of the gastrointestinal side effects associated with non-selective NSAIDs.

Proposed Signaling Pathway:

Caption: Proposed inhibitory action on the COX-2 pathway.

Experimental Workflow: In Vitro COX-2 Inhibition Assay

This protocol is designed to quantify the direct inhibitory effect of the compound on COX-2 activity.

Step-by-Step Methodology: [7][8][9]

• Reagent Preparation:

  • Prepare a 100 mM Tris-HCl buffer (pH 8.0).

  • Reconstitute human recombinant COX-2 enzyme in purified water and store on ice.

  • Prepare a stock solution of the test compound in DMSO. Create a dilution series to determine the IC50 value.

  • Prepare a cofactor solution containing 1 mM hematin, 0.24 mM N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), and 0.9 mM glutathione in the Tris-HCl buffer.

  • Prepare a 30 mM solution of arachidonic acid (substrate) in ethanol.

• Assay Procedure (96-well plate format):

  • To each well, add 150 µL of Tris-HCl buffer.

  • Add 10 µL of the test compound at various concentrations. For the control well, add 10 µL of DMSO. For the positive control, add a known COX-2 inhibitor like celecoxib.

  • Add 10 µL of the COX-2 enzyme solution to all wells except the blank.

  • Incubate the plate at room temperature for 10 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of the cofactor solution (TMPD) and 10 µL of arachidonic acid to each well.

• Data Acquisition and Analysis:

  • Immediately measure the absorbance at 590 nm (or fluorescence at λEx = 535 nm/ λEm = 587 nm if using a fluorometric kit) every minute for 15 minutes using a microplate reader.

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percentage of inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percentage of inhibition against the compound concentration and calculate the IC50 value.

Cell-Based Validation: Inhibition of Pro-inflammatory Cytokine Production

Scientific Rationale: To confirm the anti-inflammatory effects in a cellular context, we will use a murine macrophage cell line (RAW 264.7) stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

Step-by-Step Methodology: [10][11][12]

• Cell Culture and Treatment:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

  • Seed the cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours.

• Cytokine Measurement:

  • Collect the cell culture supernatants.

  • Measure the concentrations of pro-inflammatory cytokines such as TNF-α and IL-6 using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis:

  • Compare the cytokine levels in the compound-treated, LPS-stimulated cells to the untreated, LPS-stimulated cells.

  • A significant reduction in cytokine production would indicate anti-inflammatory activity.

Putative Antifungal Mechanism: Inhibition of Lanosterol 14α-Demethylase

Scientific Rationale: Azole-based antifungal drugs, a class to which 1,2,4-triazoles belong, primarily act by inhibiting lanosterol 14α-demethylase (CYP51), a key enzyme in the fungal ergosterol biosynthesis pathway[13][14]. Ergosterol is an essential component of the fungal cell membrane. Its depletion and the accumulation of toxic sterol precursors disrupt membrane integrity, leading to fungal cell death.

Proposed Signaling Pathway:

Caption: Proposed DPPH radical scavenging mechanism.

Experimental Workflow: DPPH Radical Scavenging Assay

This is a rapid and straightforward assay to evaluate the free radical scavenging ability of the compound.

Step-by-Step Methodology: [1][15]

• Reagent Preparation:

  • Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol or ethanol. This solution should have a deep purple color.

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO or ethanol) and create a dilution series.

  • Use ascorbic acid or Trolox as a positive control.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the sample or standard to each well.

  • Add 200 µL of the freshly prepared DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition and Analysis:

  • Measure the absorbance of the solution at 517 nm using a microplate reader.

  • The scavenging of the DPPH radical by the antioxidant compound results in a color change from purple to yellow, which corresponds to a decrease in absorbance.

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [ (Abs_control - Abs_sample) / Abs_control ] * 100

  • Determine the IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals.

Part 3: Data Presentation and Preliminary Safety Assessment

Quantitative Data Summary

All quantitative data from the proposed assays should be summarized in a clear and concise table for easy comparison.

Assay	Endpoint	Test Compound (IC50/MIC in µM)	Positive Control (IC50/MIC in µM)
Anti-inflammatory
In Vitro COX-2 Inhibition	IC50	To be determined	Celecoxib: Value
TNF-α Production (RAW 264.7)	IC50	To be determined	Dexamethasone: Value
IL-6 Production (RAW 264.7)	IC50	To be determined	Dexamethasone: Value
Antifungal
C. albicans Susceptibility	MIC	To be determined	Fluconazole: Value
A. fumigatus Susceptibility	MIC	To be determined	Fluconazole: Value
Lanosterol 14α-demethylase	IC50	To be determined	Ketoconazole: Value
Antioxidant
DPPH Radical Scavenging	IC50	To be determined	Ascorbic Acid: Value
Cytotoxicity
Mammalian Cell Viability (MTT)	CC50	To be determined	Doxorubicin: Value

Preliminary Safety Assessment: In Vitro Cytotoxicity Assay (MTT Assay)

Scientific Rationale: It is crucial to assess the cytotoxicity of the compound in mammalian cells to ensure that the observed biological activities are not due to general toxicity. The MTT assay measures cell viability based on mitochondrial metabolic activity. [16][17][18][19] Step-by-Step Methodology: [18][20]

• Cell Culture and Treatment:

  • Seed a mammalian cell line (e.g., HEK293 or HepG2) in a 96-well plate and allow them to adhere.

  • Treat the cells with a range of concentrations of the test compound for 24-48 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

  • Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the CC50 (50% cytotoxic concentration) value.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic investigation of the mechanism of action of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. By employing the detailed protocols for in vitro enzymatic and cell-based assays, researchers can effectively test the hypotheses of anti-inflammatory, antifungal, and antioxidant activities. The data generated will not only elucidate the primary mechanism of action but also provide crucial information on the compound's potency and preliminary safety profile.

Future research should focus on validating the most promising activity in relevant animal models of inflammation, fungal infection, or oxidative stress. Furthermore, structure-activity relationship (SAR) studies can be initiated to optimize the compound for enhanced potency and selectivity.

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• Lanosterol 14 alpha-demethylase – Knowledge and References. (n.d.). Taylor & Francis Online. [Link]

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• Genomic Insights into Candidozyma auris Clade II: Comparative Phylogenomics and Structural Validation of Fluconazole Resistance Mechanisms. (n.d.). MDPI. [Link]

• Suppression of Proinflammatory Cytokines and Mediators in LPS-Induced RAW 264.7 Macrophages by Stem Extract of Alternanthera sessilis via the Inhibition of the NF-κB Pathway. (n.d.). PubMed Central. [Link]

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• COX Inhibitors. (n.d.). NCBI Bookshelf. [Link]

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• Synthesis, in-vitro inhibition of cyclooxygenases and in silico studies of new isoxazole derivatives. (2023). PubMed Central. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2014). ResearchGate. [Link]

• DPPH Antioxidant Assay Kit D678 manual. (n.d.). Dojindo Molecular Technologies. [Link]

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• Cyclooxygenase-2 inhibitor. (n.d.). Wikipedia. [Link]

• Modulation of LPS-induced RAW 264.7 macrophages by Pulsatilla koreana-synthesized gold nanoparticles. (n.d.). Frontiers. [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. (2022). National Institutes of Health. [Link]

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• COX2 Inhibitor Screening Assay Kit. (n.d.). BPS Bioscience. [Link]

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• Antioxidant Assays. (n.d.). ResearchGate. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (n.d.). MDPI. [Link]

• Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. (n.d.). MDPI. [Link]

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• Evaluation as antioxidant agents of 1,2,4-triazole derivatives: effects of essential functional groups. (2015). Springer. [Link]

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• In vitro antifungal susceptibility test using micro-broth dilution method of Amphotericin B, Fluconazole, Voriconazole and Ketoconazole against Candida rugosa biofilm. (n.d.). Longdom Publishing. [Link]

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Structure-Activity Relationship (SAR) Studies of Substituted 1,2,4-Triazoles: A Technical Guide for Drug Discovery

Executive Summary: The 1,2,4-triazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs.[1][2] Its unique physicochemical properties—including metabolic stability, hydrogen bonding capability, and dipole character—allow for high-affinity interactions with a wide array of biological targets.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of substituted 1,2,4-triazoles across key therapeutic areas, including antimicrobial, anticancer, anticonvulsant, and anti-inflammatory applications.[3][4] By elucidating the causal links between specific structural modifications and resulting biological activities, this document serves as a technical resource for researchers and professionals engaged in the design and development of novel 1,2,4-triazole-based therapeutics. Detailed experimental protocols for a representative synthesis and a critical biological assay are included to provide a practical framework for laboratory application.

The 1,2,4-Triazole Core: A Privileged Scaffold in Medicinal Chemistry

The five-membered 1,2,4-triazole ring, with the molecular formula C₂H₃N₃, is a bioisostere of amides and esters, enabling it to mimic these functional groups in biological systems while often conferring improved metabolic stability.[1] It exists in two primary tautomeric forms, 1H- and 4H-1,2,4-triazole, with the 1H tautomer being the more stable and prevalent form.[1] The strategic placement of three nitrogen atoms provides multiple points for hydrogen bonding, which is fundamental to its ability to bind effectively to enzyme active sites and receptors.[2]

The versatility of the triazole core allows for substitution at the C3, C5, N1, and N4 positions. This multi-point variability is the foundation of SAR studies, as modifications at these sites can dramatically alter a compound's potency, selectivity, and pharmacokinetic profile.

Fig. 1: 1,2,4-Triazole core with key substitution points and properties.

Synthetic Strategies for 1,2,4-Triazole Derivatives

The synthesis of the 1,2,4-triazole ring is well-established, with several reliable methods available to medicinal chemists. Common strategies include the cyclization of thiosemicarbazide derivatives, the reaction of amidrazones with carboxylic acids or their derivatives, and multi-component reactions that offer high efficiency and diversity.[5][6][7] The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

Detailed Protocol: Synthesis of 4-Aryl-5-phenyl-2,4-dihydro-1,2,4-triazole-3-thione

This protocol describes a common method for synthesizing a key triazole intermediate, the 1,2,4-triazole-3-thione, which can be further modified at the thiol group. The procedure involves the base-catalyzed cyclization of an acylthiosemicarbazide intermediate.

Rationale: This method is chosen for its reliability and high yields. The resulting thione is a versatile intermediate; the thiol group can be easily alkylated to introduce a wide variety of side chains, making it a cornerstone for building a diverse compound library for SAR exploration.

Step-by-Step Methodology:

• Synthesis of the Acylthiosemicarbazide Intermediate:

  • To a solution of benzoyl isothiocyanate (10 mmol) in acetone (50 mL), add a solution of an appropriate arylhydrazine (10 mmol) in acetone (20 mL) dropwise with stirring at room temperature.

  • Continue stirring for 2 hours.

  • Collect the resulting white precipitate by filtration, wash with cold ethanol, and dry under vacuum. The product is the N-benzoyl-N'-arylthiosemicarbazide.

• Cyclization to the 1,2,4-Triazole-3-thione:

  • Suspend the acylthiosemicarbazide intermediate (8 mmol) in a 2M aqueous solution of sodium hydroxide (40 mL).

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and carefully acidify with concentrated hydrochloric acid (HCl) to pH ~5-6.

  • Collect the precipitate by filtration, wash thoroughly with water until the filtrate is neutral, and then dry.

  • Recrystallize the crude product from ethanol to yield the pure 4-aryl-5-phenyl-2,4-dihydro-1,2,4-triazole-3-thione.

Self-Validation: The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H NMR & ¹³C NMR: To confirm the chemical structure and absence of starting materials.

• Mass Spectrometry (MS): To verify the molecular weight.

• Melting Point: To assess purity.

Fig. 2: Workflow for the synthesis of a 1,2,4-triazole-3-thione.

SAR Analysis Across Key Therapeutic Areas

The true power of the 1,2,4-triazole scaffold lies in the fine-tuning of its biological activity through specific substitutions.

Antimicrobial Activity

1,2,4-triazoles are renowned for their antifungal properties, with drugs like fluconazole being mainstays in clinical practice. Their primary mechanism involves the inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase, which is critical for ergosterol biosynthesis.[1]

Key SAR Insights:

• Halogenation: The presence of halogen atoms, particularly fluorine, on a phenyl ring attached to the scaffold is crucial for potent activity. A 2,4-difluorophenyl group is a common feature in highly active antifungal and antibacterial agents.[1] This substitution pattern enhances both binding affinity and metabolic stability.

• Spacers: An alkyl spacer between the triazole core and other moieties is often more effective than an aralkyl spacer.[1]

• Bis-triazoles: Compounds containing two triazole rings (bis-triazoles) frequently exhibit superior antimicrobial activity compared to their mono-triazole counterparts, likely due to increased target interactions.[1]

• N4-Substitution: For antibacterial activity against Gram-positive bacteria, a benzyl group at the N4 position of the triazole ring has been shown to be more effective than a phenyl group.[8]

Compound/Substitution	Target Organism	Activity (MIC, µg/mL)	Reference
Clinafloxacin-triazole hybrid with 2,4-difluoro at phenyl ring	S. aureus (MRSA)	0.25 - 1	[1]
Bis-triazole with 3,4-dichlorobenzyl group	B. proteus	0.5	[1]
Mono-triazole with alkyl spacer	Various Fungi	1 - 32	[1]
Mono-triazole with aralkyl spacer	Various Fungi	32 - 64	[1]

Anticancer Activity

1,2,4-triazoles exhibit anticancer activity through diverse mechanisms, including the inhibition of topoisomerase, kinases (like EGFR), and tubulin polymerization.[1][9] This versatility allows for the development of agents targeting various cancer hallmarks.

Key SAR Insights:

• Electronic Effects: For certain series targeting EGFR-TKD, the potency is enhanced by placing an electron-donating group at one position of a side chain and an electron-withdrawing group at another.[1]

• Fused Systems: Fusing the triazole with other heterocyclic systems, such as quinoxaline, can significantly improve activity. Bis-triazoloquinoxaline derivatives have shown greater topoisomerase II inhibitory activity than their mono-triazolo counterparts.[1]

• Thioether Linkages: The introduction of a sulfur atom (thioether linkage) at the C3 position is a common strategy. Alkylsulfanyl-1,2,4-triazole derivatives have demonstrated promising antiproliferative effects against breast, lung, and ovarian cancer cell lines.[10]

Compound Series	Target/Cell Line	Activity (IC₅₀, µM)	Key Structural Feature	Reference
Triazoloquinoxalines	Topoisomerase-II	0.68 - 1.22	Fused heterocyclic system	[1]
Triazolin-3-ones	MDA-MBA-231, A549	0.16 - 1.12	Optimal electron-donating/withdrawing groups	[1]
3-alkylsulfanyl-triazoles	Breast, Lung Cancer	Moderate to Promising	Thioether linkage at C3	[10]

digraph "Anticancer_Pathway" {
graph [bgcolor="#F1F3F4"];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9];
// Nodes
EGF [label="Growth Factor\n(e.g., EGF)", fillcolor="#FBBC05", fontcolor="#202124"];
EGFR [label="EGFR Receptor", fillcolor="#4285F4", fontcolor="#FFFFFF"];
P1 [label="Dimerization &\nAutophosphorylation", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];
RAS_RAF [label="RAS/RAF/MEK/ERK\nPathway", fillcolor="#FFFFFF", fontcolor="#202124"];
Proliferation [label="Cell Proliferation,\nSurvival, Angiogenesis", fillcolor="#34A853", fontcolor="#FFFFFF"];
Triazole [label="1,2,4-Triazole\nInhibitor", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
// Edges
EGF -> EGFR;
EGFR -> P1;
P1 -> RAS_RAF;
RAS_RAF -> Proliferation;
Triazole -> EGFR [label="Blocks ATP\nBinding Site", style=dashed, color="#EA4335", arrowhead=tee];
}

Fig. 3: Simplified EGFR pathway showing the inhibitory action of triazoles.

Anticonvulsant Activity

The 1,2,4-triazole scaffold is present in established anticonvulsant drugs like loreclezole.[1] The activity of these compounds is often evaluated using the maximal electroshock (MES) seizure model.[3][11]

Key SAR Insights:

• Aryl Substituents: An aryl group, often substituted, attached to the triazole core is a common feature. The nature and position of substituents on this aryl ring are critical.[12]

• Halogenation: Similar to antimicrobial agents, halogen substitution on the aryl ring significantly influences anticonvulsant activity. The position of the halogen is a key determinant of potency.[1]

• Lipophilicity: Appropriate lipophilicity is crucial for crossing the blood-brain barrier. Modifications that balance polarity and lipophilicity are key to developing centrally active agents.

Compound Series	Activity (ED₅₀, mg/kg in MES test)	Key Structural Feature	Reference
Fused triazolo[1,5-a]pyrimidin-5(4H)-ones	19.7	Halogenated phenyl ring	[1]
Various substituted triazoles	Varies	Aryl group at N4 or C5	[13]

Bioanalytical Methodologies

Validating the biological activity of newly synthesized compounds requires robust and reproducible assays. For anticancer drug screening, the MTT assay is a widely accepted, reliable method for assessing cell viability and cytotoxicity.[14]

Detailed Protocol: In Vitro Anticancer Evaluation using the MTT Assay

This protocol outlines the steps to determine the cytotoxic effects of a synthesized 1,2,4-triazole derivative on a cancer cell line (e.g., MCF-7).

Rationale: The MTT assay is a colorimetric assay that measures the reduction of a yellow tetrazolium salt (MTT) into purple formazan crystals by metabolically active cells.[15] The amount of formazan produced is directly proportional to the number of viable cells, making it an excellent method for quantifying the effect of a cytotoxic compound. It is suitable for high-throughput screening in a 96-well plate format.[14][16]

Step-by-Step Methodology:

• Cell Seeding:

  • Culture cancer cells (e.g., MCF-7) to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to attach.[17]

• Compound Treatment:

  • Prepare a stock solution of the test triazole compound in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the wells and add 100 µL of the medium containing the different compound concentrations. Include a vehicle control (DMSO only) and a no-cell blank (medium only).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS).

  • Add 10 µL of the MTT solution to each well.[17]

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to convert MTT to formazan.[17]

• Formazan Solubilization and Measurement:

  • After incubation, carefully remove the medium.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the purple formazan crystals.

  • Leave the plate at room temperature in the dark for at least 2 hours, shaking gently to ensure complete dissolution.[17]

  • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.[17]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage viability against the compound concentration and determine the IC₅₀ (the concentration of the compound that causes 50% inhibition of cell growth).

Fig. 4: Step-by-step workflow of the MTT cytotoxicity assay.

Future Perspectives and Conclusion

The 1,2,4-triazole scaffold remains a highly productive platform for the discovery of new therapeutic agents. Current research is focused on several key areas:

• Hybrid Molecules: Covalently linking a 1,2,4-triazole moiety with another known pharmacophore to create hybrid molecules that can interact with multiple targets or exhibit synergistic effects.

• Multi-Target Inhibitors: Designing single molecules that can inhibit multiple disease-relevant targets, such as dual kinase and topoisomerase inhibitors for cancer therapy.[9]

• Improving Selectivity: Fine-tuning substitutions to enhance selectivity for a specific enzyme isoform or receptor subtype, thereby reducing off-target effects and improving the safety profile.

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physicochemical properties of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

An In-depth Technical Guide to the Physicochemical Properties of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Abstract

This technical guide provides a comprehensive analysis of the anticipated , a novel heterocyclic compound with significant potential in medicinal chemistry. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established principles and data from closely related structural analogs to construct a robust predictive profile. The guide covers the molecular structure, tautomeric equilibrium, proposed synthetic pathways, and detailed spectral characteristics (FT-IR, NMR, Mass Spectrometry). Furthermore, it includes exemplary experimental protocols for its synthesis and characterization, designed to be self-validating. This document is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this compound's chemical nature to guide further research and application.

Introduction: The Significance of the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole nucleus is a cornerstone in the design of therapeutic agents, with its derivatives exhibiting a vast spectrum of biological activities. The incorporation of a thiol or thione group at the 3-position is a critical structural feature, often enhancing the molecule's pharmacological profile. Compounds containing the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety have demonstrated potent antimicrobial, antifungal, anti-inflammatory, anticonvulsant, and anticancer properties[1][2][3].

The title compound, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, combines this privileged scaffold with specific substituents chosen for their potential to modulate biological activity. The cyclohexyl group at the N4 position introduces lipophilicity, which can be crucial for membrane permeability and interaction with hydrophobic binding pockets. The 4-methoxyphenyl group at the C5 position is a common feature in many biologically active molecules, known to participate in various receptor interactions. This guide aims to provide a detailed, predictive overview of its physicochemical properties to facilitate its synthesis, characterization, and evaluation as a potential drug candidate.

Molecular Structure and Tautomeric Equilibrium

A fundamental characteristic of 3-mercapto-1,2,4-triazoles is their existence in a tautomeric equilibrium between the thiol and thione forms. This equilibrium is influenced by the solvent, temperature, and pH. In solution, particularly in polar solvents like pyridine-d5, the equilibrium for similar structures has been shown to favor the thione form[1]. Understanding this tautomerism is critical for interpreting spectral data and predicting reactivity. For instance, alkylation reactions in a basic medium typically occur at the sulfur atom, indicating the prevalence of the thiol tautomer's conjugate base (thiolate)[1][4].

Caption: Thiol-Thione Tautomerism of the Title Compound.

Proposed Synthetic Pathway

While a specific synthesis for the title compound has not been reported, a reliable pathway can be designed based on well-established methods for analogous 1,2,4-triazoles[1][5]. The proposed multi-step synthesis involves the initial formation of a thiosemicarbazide intermediate, followed by base-catalyzed intramolecular cyclization.

The causality behind this experimental choice is its high efficiency and modularity. Starting with commercially available 4-methoxybenzoyl chloride and N-cyclohexylthiosemicarbazide allows for a convergent synthesis. The base-catalyzed cyclization is a standard and robust method for forming the triazole ring from acylthiosemicarbazides, driven by the nucleophilicity of the hydrazinic nitrogen and the electrophilicity of the acyl carbon, followed by dehydration.

Caption: Proposed Synthetic Workflow for the Title Compound.

Physicochemical and Spectroscopic Profile

The following properties are predicted based on data from structurally similar compounds. This approach provides a scientifically grounded baseline for future experimental verification.

Predicted Physicochemical Properties

This table summarizes key physicochemical data extrapolated from analogs. The melting point of a closely related compound, 4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol, is reported to be 170–172 °C[1]. The replacement of a phenyl group with a cyclohexyl group may slightly alter the crystal packing and melting point. Solubility is expected to follow trends for similar heterocyclic thiols, which are typically soluble in polar aprotic solvents like DMF and DMSO where they can engage in hydrogen bonding[1][4].

Property	Predicted Value / Characteristic	Rationale / Reference Analog
Molecular Formula	C₁₅H₁₉N₃OS	Based on structure
Molecular Weight	289.40 g/mol	Based on structure
Appearance	White to off-white crystalline solid	Typical for this class of compounds
Melting Point	~165-180 °C	Analog: 4-(4-methoxyphenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol (170-172 °C)[1]
Solubility	Soluble in DMF, DMSO; Sparingly soluble in Ethanol, Methanol; Insoluble in Water, Hexane	General solubility for 1,2,4-triazole-3-thiols[1][4]
XLogP3 (Predicted)	~3.5 - 4.5	Increased lipophilicity from cyclohexyl group compared to amino analog (XLogP3 ≈ 0.9)[6]
Hydrogen Bond Donor	1 (from N-H or S-H)	Based on tautomeric forms
Hydrogen Bond Acceptor	4 (from N, O, S atoms)	Based on structure

Predicted Spectroscopic Data

Spectroscopic analysis is essential for structural confirmation. The following predictions are based on extensive data available for 4,5-disubstituted 1,2,4-triazole-3-thiols[1][7].

Technique	Predicted Wavenumber (cm⁻¹) / Chemical Shift (δ ppm)	Assignment and Rationale
FT-IR (KBr)	~3100-2900	N-H stretch (thione), aromatic & aliphatic C-H stretch
~2600-2550	S-H stretch (thiol, often weak or absent)
~1610	C=N stretch (triazole ring)
~1510	Aromatic C=C stretch
~1300-1250	C=S stretch (thione) and C-O-C stretch (methoxy)
¹H NMR (DMSO-d₆)	~13.5 - 14.0	1H, br s, SH/NH (exchangeable with D₂O). The significant deshielding is characteristic of the thione N-H proton[1].
~7.5 - 7.7	2H, d, Aromatic protons ortho to the triazole ring.
~7.0 - 7.1	2H, d, Aromatic protons meta to the triazole ring.
~3.8 - 3.9	3H, s, -OCH₃ protons.
~3.5 - 4.0	1H, m, Cyclohexyl C1-H (methine proton).
~1.1 - 2.0	10H, m, Remaining cyclohexyl protons (-CH₂).
¹³C NMR (DMSO-d₆)	~165 - 170	C=S (thione carbon, C3). This downfield shift is a key indicator of the thione tautomer[1].
~160	Aromatic C-O.
~148 - 152	C=N (triazole carbon, C5).
~130, 128, 125, 115	Aromatic carbons.
~55 - 60	Cyclohexyl C1 (methine carbon).
~55	-OCH₃ carbon.
~25 - 35	Remaining cyclohexyl carbons.
Mass Spec (EI)	m/z 289 [M]⁺	Molecular ion peak.
Fragments	Expected fragments corresponding to loss of cyclohexyl, methoxy, and cleavage of the triazole ring.

Potential Biological and Pharmacological Relevance

The structural motifs within 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol suggest a high likelihood of biological activity. The broader class of 1,2,4-triazole-3-thiols has been extensively investigated and shown to possess a wide range of pharmacological effects, providing a strong rationale for the synthesis and screening of this specific derivative.

• Antimicrobial and Antifungal Activity: Many S-alkylated and non-alkylated 1,2,4-triazole-3-thiols are known for their potent activity against various bacterial and fungal strains[1][8].

• Anti-inflammatory Activity: Several derivatives of 5-(methoxyphenyl)-4H-1,2,4-triazole-3-thiol have demonstrated significant anti-inflammatory properties in preclinical models[5][9].

• Cholinesterase Inhibition: The triazole scaffold has been successfully employed to design inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant to Alzheimer's disease[10][11]. The lipophilic cyclohexyl group could enhance binding to the active sites of these enzymes.

Exemplary Experimental Protocols

The following protocols are adapted from established literature procedures and are designed to be self-validating through in-process checks and final characterization[1][4].

Protocol: Synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Step 1: Synthesis of 2-(4-methoxybenzoyl)-N-cyclohexylhydrazine-1-carbothioamide (Intermediate)

• Dissolve N-cyclohexylthiosemicarbazide (10 mmol) in 50 mL of anhydrous tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

• Slowly add 4-methoxybenzoyl chloride (10.5 mmol) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexane:Ethyl Acetate).

• Upon completion, pour the reaction mixture into 200 mL of ice-cold water.

• Collect the resulting precipitate by vacuum filtration, wash thoroughly with cold water, and dry in a vacuum oven.

• Recrystallize the crude product from ethanol to obtain the pure intermediate.

Step 2: Synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (Final Product)

• Suspend the intermediate acylthiosemicarbazide (5 mmol) in 50 mL of a 2 M aqueous sodium hydroxide solution.

• Reflux the mixture for 4-6 hours, monitoring for the completion of the cyclization via TLC.

• After cooling to room temperature, carefully acidify the solution to pH 5-6 with cold, dilute hydrochloric acid.

• Collect the white precipitate that forms by vacuum filtration.

• Wash the solid extensively with distilled water until the filtrate is neutral.

• Dry the product under vacuum.

• Purify the final compound by recrystallization from an appropriate solvent, such as ethanol or an ethanol/water mixture.

Protocol: Material Characterization

• Melting Point: Determine the melting point using a calibrated digital melting point apparatus.

• FT-IR Spectroscopy: Record the IR spectrum as a KBr disk on an FT-IR spectrometer over a range of 4000-400 cm⁻¹[1][4].

• NMR Spectroscopy:

  • Dissolve approximately 10-15 mg of the sample in 0.7 mL of DMSO-d₆.

  • Record ¹H NMR and ¹³C NMR spectra on a 400 or 500 MHz spectrometer using TMS as an internal standard[1][4].

  • To confirm the exchangeable proton, add a drop of D₂O to the NMR tube and re-acquire the ¹H NMR spectrum; the NH/SH peak should disappear.

• Mass Spectrometry: Obtain a high-resolution mass spectrum (HRMS) using an ESI-QTOF spectrometer to confirm the exact mass and molecular formula[4].

Conclusion

This technical guide presents a comprehensive, predictive profile of the . By synthesizing data from closely related and well-characterized analogs, we have established a reliable foundation for its molecular structure, tautomerism, synthetic route, and spectral characteristics. The provided protocols offer a clear path for its synthesis and empirical validation. The strong potential for biological activity, inferred from the extensive literature on this chemical class, positions this compound as a promising candidate for further investigation in drug discovery programs.

References

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A Comprehensive Technical Guide to the Synthesis of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Introduction: The Significance of the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole nucleus, particularly when functionalized with a thiol group at the 3-position, represents a cornerstone in medicinal chemistry and drug development.[1][2][3] These heterocyclic compounds exhibit a remarkable breadth of biological activities, including antimicrobial, antifungal, anti-inflammatory, anticonvulsant, and anticancer properties.[1][3] The unique structural arrangement of the triazole ring, with its three nitrogen atoms, facilitates strong interactions with various biological receptors and enzymes.[3] The presence of a thione/thiol tautomerism further enhances their chelating and reactive capabilities, making them versatile scaffolds for the design of novel therapeutic agents.[3] This guide provides an in-depth exploration of the synthetic methodologies leading to a specific, promising derivative: 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Strategic Approaches to the Synthesis of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols

The synthesis of the target molecule and its analogues generally proceeds through the construction of the 1,2,4-triazole ring from acyclic precursors. Two principal retrosynthetic pathways dominate the literature, both of which are robust and adaptable for generating a diverse range of derivatives.

Pathway A: The Hydrazide-Isothiocyanate Route

This classical and widely employed method involves the reaction of a carboxylic acid hydrazide with an appropriate isothiocyanate, followed by cyclization of the resulting thiosemicarbazide intermediate.[4][5] The choice of starting materials directly dictates the substituents at the C5 and N4 positions of the triazole ring.

Pathway B: The Thiosemicarbazide Acylation Route

An alternative and equally effective strategy involves the acylation of a substituted thiosemicarbazide with a carboxylic acid or its activated derivative.[1][6] Subsequent intramolecular cyclization and dehydration afford the desired triazole-3-thiol. This approach offers flexibility in the introduction of the C5 substituent.

Below is a visual representation of these two primary synthetic strategies.

Caption: Primary synthetic routes to the target 1,2,4-triazole-3-thiol.

Detailed Experimental Protocols and Mechanistic Insights

Method 1: Synthesis via the Hydrazide-Isothiocyanate Pathway

This method is a two-step process initiated by the formation of an N,N'-disubstituted thiosemicarbazide, followed by a base-catalyzed cyclization.

Step 1: Synthesis of 1-(4-Methoxybenzoyl)-4-cyclohexylthiosemicarbazide

The nucleophilic addition of the terminal nitrogen of 4-methoxybenzoyl hydrazide to the electrophilic carbon of cyclohexyl isothiocyanate forms the linear thiosemicarbazide intermediate. The reaction is typically carried out in a polar aprotic solvent to facilitate the dissolution of the reactants.

Experimental Protocol:

• To a solution of 4-methoxybenzoyl hydrazide (1.0 eq) in absolute ethanol, add cyclohexyl isothiocyanate (1.0 eq).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried under vacuum to yield the desired 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide.

Step 2: Cyclization to 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

The intramolecular cyclization of the thiosemicarbazide intermediate is achieved under alkaline conditions.[4] The base facilitates the deprotonation of the hydrazinic nitrogen, which then acts as a nucleophile, attacking the thiocarbonyl carbon. Subsequent dehydration leads to the formation of the stable triazole ring.

Experimental Protocol:

• Suspend the 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide (1.0 eq) in an aqueous solution of sodium hydroxide (2M).

• Reflux the mixture for 6-8 hours until a clear solution is obtained.

• Monitor the reaction by TLC to confirm the disappearance of the starting material.

• Cool the reaction mixture to room temperature and carefully acidify with dilute hydrochloric acid to a pH of 5-6.

• The precipitated product is filtered, washed thoroughly with water, and recrystallized from a suitable solvent (e.g., ethanol/water) to afford pure 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Caption: Workflow for the Hydrazide-Isothiocyanate Pathway.

Method 2: Synthesis via Thiosemicarbazide Acylation and Cyclodehydration

This approach provides a powerful alternative, particularly when the desired carboxylic acid is more readily available than the corresponding hydrazide. A key innovation in this area is the use of polyphosphate ester (PPE) as a mild and effective activating agent for the carboxylic acid.[1]

Step 1: Acylation of 4-Cyclohexylthiosemicarbazide with 4-Methoxybenzoic Acid

In this step, PPE facilitates the condensation of 4-methoxybenzoic acid and 4-cyclohexylthiosemicarbazide. The reaction is believed to proceed through the formation of a mixed anhydride or a similar activated species, which is then attacked by the nucleophilic nitrogen of the thiosemicarbazide.[1]

Experimental Protocol:

• Thoroughly mix 4-methoxybenzoic acid (1.0 eq) and 4-cyclohexylthiosemicarbazide (1.0 eq) in a hydrothermal reaction vessel.

• Add dry chloroform as the solvent, followed by polyphosphate ester (PPE).

• Seal the vessel and heat at 90°C for 10-12 hours with stirring.[1]

• After cooling, the precipitated acylated intermediate is collected.

Step 2: Cyclodehydration of the Acylated Intermediate

The isolated intermediate undergoes cyclodehydration in the presence of an aqueous base to yield the final triazole-3-thiol.[1] This step is mechanistically similar to the cyclization in Method 1.

Experimental Protocol:

• Suspend the acylated intermediate from Step 1 in an aqueous solution of potassium hydroxide (2M).

• Heat the mixture at 90°C for 8-10 hours, maintaining the pH around 9-10.[1]

• After cooling, filter the solution to remove any insoluble byproducts.

• Treat the filtrate with activated charcoal to remove colored impurities.

• Acidify the clear filtrate with dilute hydrochloric acid to precipitate the crude product.

• Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent to obtain the pure target compound.

Caption: Workflow for the Thiosemicarbazide Acylation Pathway.

Comparative Analysis of Synthetic Routes

Feature	Hydrazide-Isothiocyanate Route	Thiosemicarbazide Acylation Route
Starting Materials	Carboxylic acid hydrazide, Isothiocyanate	Carboxylic acid, Thiosemicarbazide
Key Reagents	Base (e.g., NaOH, KOH) for cyclization	Activating agent (e.g., PPE), Base for cyclization
Advantages	Well-established, often high-yielding, avoids use of activating agents.	Greater flexibility in carboxylic acid choice, modern variations offer streamlined one-pot potential.
Disadvantages	Availability and stability of some hydrazides and isothiocyanates can be a limitation.	Requires an activating agent, which may need to be prepared separately. Potential for side reactions like thiadiazole formation.[1]
Typical Yields	60-80%	30-60% (for two-step process)[1]

Conclusion and Future Perspectives

The synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol can be reliably achieved through well-documented synthetic pathways. The choice between the hydrazide-isothiocyanate route and the thiosemicarbazide acylation route will often depend on the availability and cost of the starting materials. While the former is a more traditional and often higher-yielding method, the latter, especially with advancements like the use of PPE, offers significant flexibility and is a valuable tool in the synthetic chemist's arsenal.

Further research in this area could focus on the development of one-pot, multi-component reactions to improve efficiency and reduce waste. Additionally, exploring greener solvents and catalyst systems would align with the principles of sustainable chemistry. Given the broad spectrum of biological activities associated with the 1,2,4-triazole-3-thiol scaffold, the continued development of efficient and versatile synthetic methods for derivatives like the title compound is of paramount importance for the discovery of new and effective therapeutic agents.

References

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC. (n.d.).

• Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Farmaco, 59(4), 255–259. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. (n.d.). Retrieved January 22, 2026, from [Link]

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204–212. [Link]

• Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255–259. [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (n.d.). Retrieved January 22, 2026, from [Link]

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204–212. [Link]

• Kochikyan, T. V., Samvelyan, M. A., Arutyunyan, V. S., Avetisyan, A. A., Tamazyan, R. A., & Aivazyan, A. G. (2010). Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. Russian Journal of Organic Chemistry, 46(4), 551–555. [Link]

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Discovery and Synthesis of Novel Triazole Thiol Derivatives: A Technical Guide for Drug Development Professionals

Introduction: The Enduring Potential of the 1,2,4-Triazole Thiol Scaffold

The landscape of medicinal chemistry is in a perpetual state of evolution, driven by the urgent need for novel therapeutic agents to combat a myriad of human ailments. Within this dynamic field, certain molecular frameworks consistently emerge as privileged structures, demonstrating remarkable versatility and potent biological activity. The 1,2,4-triazole ring, particularly when functionalized with a thiol group, represents one such scaffold of profound significance.[1] These five-membered heterocyclic compounds, featuring three nitrogen atoms and a sulfur-containing substituent, are integral to a wide array of clinically approved drugs and serve as a fertile ground for the development of new therapeutic candidates.[2]

The unique physicochemical properties of the 1,2,4-triazole-3-thiol core contribute to its pharmacological prowess. The triazole nucleus is metabolically stable and can engage in crucial hydrogen bonding interactions with biological receptors, acting as both a hydrogen bond donor and acceptor.[3] This dual capacity, coupled with its polar nature, enhances the solubility of drug candidates and can significantly improve their overall pharmacological profile.[3] Furthermore, the incorporation of a sulfur atom, in the form of a thiol or thione tautomer, often potentiates the biological activity compared to the parent triazole.[3]

This technical guide provides an in-depth exploration of the discovery and synthesis of novel triazole thiol derivatives. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the causal reasoning behind experimental choices. We will delve into robust synthetic strategies, critical characterization techniques, and the structure-activity relationships that govern the therapeutic potential of these fascinating molecules.

Strategic Synthesis of 1,2,4-Triazole-3-thiols: A Tale of Two Pathways

The construction of the 1,2,4-triazole-3-thiol core is predominantly achieved through two well-established synthetic routes. The choice of pathway is often dictated by the availability of starting materials and the desired substitution pattern on the final molecule.

Pathway A: The Thiosemicarbazide Cyclization Route

This classical and widely employed method involves the cyclization of thiosemicarbazide precursors. The general workflow can be conceptualized as a two-step process: the formation of an acyl or aroyl thiosemicarbazide intermediate, followed by an intramolecular cyclodehydration.

A recent and innovative approach utilizes polyphosphate ester (PPE) to facilitate the direct reaction of thiosemicarbazides with carboxylic acids.[4][5] This method streamlines the synthesis by first promoting the acylation of the thiosemicarbazide and subsequently inducing cyclodehydration under alkaline conditions to yield the desired 1,2,4-triazole-3-thiol.[4][5]

Experimental Protocol: Synthesis of 5-Aryl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione via Thiosemicarbazide Cyclization

This protocol outlines a reliable method for the synthesis of 1,2,4-triazole-3-thiones from the corresponding thiosemicarbazides.

Step 1: Synthesis of the Thiosemicarbazide Intermediate

• Dissolve the desired aroyl hydrazide (10 mmol) in ethanol (50 mL).

• Add phenyl isothiocyanate (10 mmol) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield the N-aroyl-N'-phenylthiosemicarbazide.

Step 2: Cyclization to the 1,2,4-Triazole-3-thione

• Suspend the dried thiosemicarbazide (5 mmol) in an 8% aqueous sodium hydroxide solution (25 mL).

• Reflux the mixture for 6-8 hours until the evolution of hydrogen sulfide ceases (as indicated by lead acetate paper).

• Cool the reaction mixture and filter to remove any insoluble impurities.

• Acidify the clear filtrate with dilute hydrochloric acid to a pH of 5-6.

• Collect the precipitated solid by filtration, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol) to afford the pure 5-aryl-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione.

Pathway B: The Hydrazide and Isothiocyanate Route

An alternative and equally effective strategy involves the reaction of carboxylic acid hydrazides with isothiocyanates.[6] This pathway also proceeds through a thiosemicarbazide intermediate, which is then cyclized, typically under basic or acidic conditions, to form the triazole-thiol ring system.[6][7]

Logical Flow of Triazole Thiol Synthesis

Caption: Key synthetic routes to 1,2,4-triazole-3-thiol derivatives.

Structural Elucidation and Characterization: A Multi-Technique Approach

The unambiguous identification and characterization of newly synthesized triazole thiol derivatives are paramount for ensuring their purity and confirming their chemical structures. A combination of spectroscopic and analytical techniques is essential for this purpose.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the number and types of protons and carbons, as well as their connectivity.

• Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups, such as N-H, C=N, and C=S bonds.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its fragmentation pattern, further confirming the structure.

• Elemental Analysis (CHNS): Verifies the empirical formula of the synthesized compound by determining the percentage composition of carbon, hydrogen, nitrogen, and sulfur.[8]

Technique	Key Information Provided	Typical Observations for Triazole Thiols
¹H NMR	Proton environment and connectivity	Signals for aromatic protons, aliphatic protons on substituents, and a characteristic broad singlet for the N-H proton.
¹³C NMR	Carbon skeleton of the molecule	Resonances for aromatic and aliphatic carbons, and a distinct signal for the C=S carbon in the thione tautomer.
IR Spectroscopy	Presence of functional groups	Absorption bands corresponding to N-H stretching, C=N stretching, and C=S stretching.
Mass Spectrometry	Molecular weight and fragmentation	A molecular ion peak (M+) corresponding to the calculated molecular weight.
Elemental Analysis	Elemental composition	Experimentally determined percentages of C, H, N, and S that match the calculated values for the proposed structure.

Therapeutic Applications and Structure-Activity Relationships (SAR)

Derivatives of 1,2,4-triazole-3-thiol exhibit a broad spectrum of biological activities, making them attractive candidates for drug discovery programs.[2] Their therapeutic potential spans a range of applications, including:

• Anticancer Agents: Many triazole thiol derivatives have demonstrated significant cytotoxicity against various cancer cell lines.[3] Some compounds have shown promising activity against melanoma, breast, and pancreatic cancer spheroids, which are 3D cell models that mimic the tumor microenvironment.[3]

• Antimicrobial Agents: The triazole thiol scaffold is a cornerstone in the development of antifungal and antibacterial agents.[8] The well-known antifungal drug fluconazole contains a 1,2,4-triazole moiety.[2]

• Other Therapeutic Areas: Research has also explored the potential of these compounds as anti-inflammatory, anticonvulsant, antiviral, and analgesic agents.[1]

The biological activity of triazole thiol derivatives is highly dependent on the nature and position of the substituents on the triazole ring and the phenyl rings. Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective drug candidates. For instance, the presence of electron-donating groups like hydroxyl (-OH) or methoxy (-OCH3) can enhance antimicrobial and antitumor activity.[2] Conversely, the introduction of electron-withdrawing groups such as nitro (-NO2) or chloro (-Cl) can influence the molecule's ability to bind to biological targets like enzymes or DNA.[2]

Hypothetical Signaling Pathway Inhibition by a Novel Triazole Thiol Derivative

Caption: Potential mechanism of action for an anticancer triazole thiol derivative.

Conclusion and Future Directions

The 1,2,4-triazole-3-thiol scaffold continues to be a highly valuable framework in the quest for novel therapeutic agents. The synthetic methodologies are well-established and offer considerable flexibility for the creation of diverse chemical libraries. The broad spectrum of biological activities associated with these compounds, particularly in the areas of oncology and infectious diseases, ensures that they will remain a focus of intensive research and development efforts.

Future work in this field will likely concentrate on the following areas:

• Combinatorial Chemistry and High-Throughput Screening: To rapidly generate and evaluate large libraries of triazole thiol derivatives for a wide range of biological targets.

• Computational Modeling and Drug Design: To gain deeper insights into the SAR of these compounds and to rationally design next-generation derivatives with improved potency and selectivity.

• Development of Novel Synthetic Methodologies: To further enhance the efficiency and sustainability of the synthesis of these important heterocyclic compounds.

By leveraging a multidisciplinary approach that combines synthetic chemistry, molecular modeling, and biological evaluation, the full therapeutic potential of novel triazole thiol derivatives can be realized, ultimately leading to the development of new and effective treatments for a variety of diseases.

References

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. (2024-12-20). [Source details not available].

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022-08-20). National Institutes of Health. [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI. [Link]

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2025-11-27). ResearchGate. [Link]

• Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Pakistan Journal of Scientific & Industrial Research - Physical Sciences. [Link]

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI. [Link]

• Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. PubMed. [Link]

• (PDF) Thiosemicarbazides: Synthesis and reactions. (2025-08-06). ResearchGate. [Link]

• ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. (2025-08-09). ResearchGate. [Link]

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Protocols & Analytical Methods

Synthesis of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol: An Application Note and Experimental Protocol

Abstract

This application note provides a comprehensive, step-by-step experimental protocol for the synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound with potential applications in medicinal chemistry and drug development. The synthesis is a three-step process commencing with the formation of 4-methoxybenzoic acid hydrazide, followed by the synthesis of the key intermediate, 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide, and culminating in a base-catalyzed intramolecular cyclization to yield the target triazole. This guide is intended for researchers, scientists, and professionals in the field of organic synthesis and drug discovery, offering detailed procedural instructions, mechanistic insights, and safety considerations.

Introduction

The 1,2,4-triazole scaffold is a privileged heterocyclic motif found in a wide array of pharmacologically active compounds, exhibiting diverse biological activities including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiol group at the 3-position and various substituents at the 4- and 5-positions of the triazole ring allows for the fine-tuning of their therapeutic potential. The target molecule, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, combines the structural features of a bulky lipophilic cyclohexyl group and an electron-donating methoxyphenyl group, making it an interesting candidate for biological screening.

This document outlines a reliable and reproducible synthetic route, providing not just a list of steps, but also the scientific rationale behind the chosen conditions and reagents.

Overall Synthetic Scheme

The synthesis of the target compound is achieved through the following three-stage reaction sequence:

Caption: Overall synthetic workflow for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier
Methyl 4-methoxybenzoate	Reagent Grade, 99%	Sigma-Aldrich
Hydrazine hydrate (60%)	Reagent Grade	Sdfine
Cyclohexyl isothiocyanate	98%	ChemicalBook
Ethanol (Absolute)	AR Grade	Fisher Scientific
Sodium Hydroxide (NaOH)	AR Grade	Merck
Hydrochloric Acid (HCl), conc.	AR Grade	VWR Chemicals
Diethyl ether	AR Grade	Fisher Scientific

Step 1: Synthesis of 4-Methoxybenzoic Acid Hydrazide

Principle: This reaction is a classic nucleophilic acyl substitution where the highly nucleophilic hydrazine displaces the methoxy group of the ester to form the corresponding hydrazide. The reaction is typically carried out in an alcoholic solvent under reflux.

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl 4-methoxybenzoate (0.1 mol, 16.6 g) and absolute ethanol (100 mL).

• Stir the mixture until the ester has completely dissolved.

• Carefully add hydrazine hydrate (0.2 mol, 10 mL of 60% solution) to the flask.[1][2]

• Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 7:3 mixture of petroleum ether and ethyl acetate as the mobile phase.

• After completion of the reaction, cool the mixture to room temperature, and then further cool in an ice bath for 1-2 hours to facilitate precipitation.

• Collect the white crystalline solid by vacuum filtration and wash with cold diethyl ether (2 x 30 mL).

• Dry the product in a vacuum oven at 50-60 °C. The expected yield is typically high, around 85-95%.

Step 2: Synthesis of 1-(4-Methoxybenzoyl)-4-cyclohexylthiosemicarbazide

Principle: This step involves the nucleophilic addition of the terminal nitrogen of the synthesized hydrazide to the electrophilic carbon of the isothiocyanate group of cyclohexyl isothiocyanate. This reaction forms the N-acylthiosemicarbazide backbone, which is the precursor for the triazole ring.

Procedure:

• In a 250 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer, dissolve 4-methoxybenzoic acid hydrazide (0.05 mol, 8.3 g) in absolute ethanol (120 mL) with gentle heating.

• To this solution, add cyclohexyl isothiocyanate (0.05 mol, 7.06 g, 7.2 mL) dropwise over 10 minutes.

• Heat the resulting mixture to reflux for 3-4 hours. A white precipitate will form as the reaction progresses.

• Monitor the reaction completion by TLC (Mobile phase: Chloroform/Methanol 9:1).

• After reflux, cool the reaction mixture to room temperature.

• Collect the precipitated solid by vacuum filtration and wash thoroughly with cold ethanol (2 x 25 mL).

• Recrystallize the crude product from ethanol to obtain a pure white crystalline solid. Dry the product under vacuum.

Step 3: Synthesis of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Principle: This is an intramolecular cyclization reaction. Under basic conditions, the nitrogen atom of the thiosemicarbazide attacks the carbonyl carbon, leading to the elimination of a water molecule and the formation of the stable five-membered 1,2,4-triazole ring.[3] The product exists in a tautomeric equilibrium between the thiol and thione forms.

Caption: Simplified mechanism of base-catalyzed cyclization.

Procedure:

• Place the 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide (0.03 mol, 9.2 g) in a 250 mL round-bottom flask.

• Add an 8% aqueous solution of sodium hydroxide (100 mL).[3]

• Heat the suspension to reflux with vigorous stirring for 4-5 hours. The solid will gradually dissolve as the reaction proceeds.

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, cool the reaction mixture to room temperature.

• Filter the solution to remove any insoluble impurities.

• Transfer the clear filtrate to a beaker and cool in an ice bath.

• Slowly acidify the solution to a pH of 5-6 by adding concentrated hydrochloric acid dropwise with constant stirring.

• A white precipitate of the crude product will form.

• Collect the precipitate by vacuum filtration and wash with copious amounts of cold water until the washings are neutral to litmus paper.

• Recrystallize the crude product from ethanol to afford the pure 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

• Dry the final product in a vacuum desiccator over anhydrous calcium chloride.

Characterization

The structure of the synthesized compounds should be confirmed by spectroscopic methods such as FT-IR, ¹H-NMR, ¹³C-NMR, and Mass Spectrometry. The purity can be assessed by elemental analysis and melting point determination.

• FT-IR (KBr, cm⁻¹): Expected peaks around 3100-3000 (N-H), 2930-2850 (C-H, cyclohexyl), 2600-2550 (S-H, weak), 1610 (C=N), 1500 (C=C, aromatic), and 1250 (C-O, ether).

• ¹H-NMR (DMSO-d₆, δ ppm): Signals corresponding to the methoxy protons (singlet, ~3.8 ppm), cyclohexyl protons (multiplets, ~1.1-1.8 ppm and a broad signal for the CH attached to N), aromatic protons of the methoxyphenyl group (doublets, ~7.0 and ~7.8 ppm), and a broad singlet for the SH/NH proton (variable, ~13-14 ppm).

Safety and Handling

• Hydrazine Hydrate: is highly toxic, corrosive, and a suspected carcinogen. It should be handled with extreme caution in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. In case of contact, immediately flush the affected area with plenty of water.[4]

• Cyclohexyl Isothiocyanate: is a lachrymator and is harmful if swallowed, inhaled, or absorbed through the skin.[5] Handle in a fume hood and wear appropriate PPE.[5]

• Sodium Hydroxide and Hydrochloric Acid: are corrosive and should be handled with care, wearing gloves and eye protection.

Always consult the Safety Data Sheets (SDS) for all reagents before commencing any experimental work.

References

• Socea, L., Barbuceanu, S., Socea, B., Draghici, C., Apostol, T.-V., & Pahontu, E. (2023). New Heterocyclic Compounds from 1,2,4-Triazoles Class with Potential Cytotoxic Activity. Molecules, 28(3), 1162.
• Iușan, V., et al. (2021). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. Molbank, 2021(2), M1231.
• Sigma-Aldrich. 5-(4-Methoxyphenyl)-4H-1,2,4-triazole-3-thiol.
• Kowalska, P., et al. (2021). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. International Journal of Molecular Sciences, 22(11), 5895.
• Al-Amiery, A. A., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 205-212.
• ChemicalBook. (2023).
• Șaramet, I., et al. (2002). Synthesis of new 4-substituted-1-aroyl-thiosemicarbazides and their cyclization to mercaptotriazoles and aminothiadiazoles.
• Mhdi, A. H., & Al-Sultani, H. K. (2020). Eco-friendly, Rapid Synthesis of Some 4-Hydroxybenzoic Acid Hydrazide Derivatives. Journal of Education for Pure Science-Thi-Qar University, 10(2).
• Thermo Fisher Scientific. (2023).
• Labanauskas, L., et al. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255-259.
• New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Hydrazine.
• ResearchGate. (2019). SYNTHESIS AND ANTICANCER ACTIVITY OF 4-HYDROXY BENZOIC ACID HYDRAZIDE-HYDRAZONES.
• Labanauskas, L., et al. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)
• Ginekologia i Poloznictwo. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-.
• Sigma-Aldrich. (2023).
• Szałaj, N., et al. (2022). 4-Hydroxybenzoic Acid-Based Hydrazide–Hydrazones as Potent Growth Inhibition Agents of Laccase-Producing Phytopathogenic Fungi That Are Useful in the Protection of Oilseed Crops. Molecules, 27(9), 2999.
• Sdfine. (2021).
• Google Patents. (2010).

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Application Notes &amp; Protocols for the Purification of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Preamble: A Strategic Approach to Purity

The successful isolation and purification of a target molecule are paramount in chemical synthesis and drug development. This guide provides a comprehensive overview of robust purification strategies for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest. The methodologies detailed herein are grounded in the fundamental principles of organic chemistry and are designed to be adaptable, ensuring their relevance across various research and development settings. Our focus extends beyond mere procedural steps to elucidate the underlying rationale, empowering the researcher to make informed decisions and troubleshoot effectively.

Understanding the Target Molecule and Potential Impurities

Before embarking on any purification protocol, a thorough understanding of the target molecule's structure and the likely impurities from its synthesis is critical. 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol possesses key structural features that inform our purification strategy: a weakly acidic thiol group, an aromatic methoxyphenyl moiety, and a non-polar cyclohexyl group. The thiol group can exist in tautomeric equilibrium with its thione form, which can influence its chemical properties.

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols typically involves the cyclization of a substituted thiosemicarbazide precursor in a basic medium, followed by acidification.[1][2]

Potential Impurities May Include:

• Unreacted Starting Materials: Such as 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide.

• By-products of Cyclization: Including improperly cyclized intermediates or side-reaction products.

• Reagents from the Synthesis: Residual base (e.g., sodium hydroxide) or acid (e.g., hydrochloric acid) used in the workup.

A preliminary purity assessment of the crude product by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is strongly recommended to guide the selection of the most appropriate purification technique.

Purification Strategies: A Multi-faceted Approach

A combination of purification techniques often yields the highest purity. For 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a logical workflow would involve an initial extractive workup, followed by either recrystallization or column chromatography, depending on the nature and quantity of the impurities.

Caption: A general workflow for the purification of the target compound.

Acid-Base Extraction: Leveraging the Thiol Group

The weakly acidic nature of the thiol group (pKa typically around 7-9 for similar compounds) allows for its selective extraction into a basic aqueous phase, leaving non-acidic impurities in the organic phase.[3]

Protocol for Acid-Base Extraction:

• Dissolution: Dissolve the crude product in a suitable water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Basification: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous base, such as 1 M sodium hydroxide (NaOH) or a saturated sodium bicarbonate (NaHCO₃) solution.

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release any pressure buildup. Allow the layers to separate. The deprotonated thiol (thiolate) will partition into the aqueous layer.

• Separation: Drain the lower aqueous layer. Repeat the extraction of the organic layer with fresh aqueous base to ensure complete recovery of the product.

• Back-washing (Optional): To remove any entrained neutral impurities from the combined aqueous extracts, wash with a fresh portion of the organic solvent.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath and acidify with a dilute acid (e.g., 1 M HCl) until the pH is acidic (pH ~5-6), leading to the precipitation of the purified product.[1][4]

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water to remove residual salts, and dry thoroughly.

Causality: This technique is highly effective for removing non-acidic impurities. The choice of base is important; a strong base like NaOH is generally effective for thiols. However, if other base-sensitive functional groups are present in potential impurities, a milder base like sodium bicarbonate may be preferable.

Recrystallization: The Art of Crystal Perfection

Recrystallization is a powerful technique for purifying crystalline solids. The principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures.[5] For many 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, ethanol or ethanol-water mixtures have been reported as effective recrystallization solvents.[1]

Protocol for Recrystallization:

• Solvent Selection: The ideal solvent should dissolve the compound sparingly at room temperature but readily at its boiling point. Ethanol is a good starting point. Other potential solvents to screen include isopropanol, acetonitrile, and ethyl acetate. A mixed solvent system (e.g., ethanol-water) can also be effective.

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot solvent to the crude product to achieve complete dissolution. Using an excess of solvent will reduce the final yield.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them. This must be done quickly to prevent premature crystallization.

• Cooling and Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Further cooling in an ice bath can maximize the yield.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum.

Data Presentation: Recrystallization Solvent Screening

Solvent	Solubility at Room Temp.	Solubility at Boiling Point	Crystal Formation on Cooling
Ethanol	Low	High	Good
Methanol	Moderate	High	May require further cooling
Isopropanol	Low	Moderate	Potentially good
Ethyl Acetate	Moderate	High	Worth investigating
Water	Insoluble	Insoluble	Useful as an anti-solvent
Hexane	Insoluble	Insoluble	Useful for washing

Column Chromatography: For More Challenging Separations

When recrystallization is ineffective, or if the crude product is an oil, column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase.[6]

Caption: The sequential steps involved in purification by column chromatography.

Protocol for Column Chromatography:

• Stationary Phase Selection: Silica gel is the most common stationary phase for compounds of moderate polarity.

• Mobile Phase Selection: The choice of eluent is critical. A good starting point for 1,2,4-triazole derivatives is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate. The optimal ratio should be determined by TLC, aiming for an Rf value of 0.2-0.4 for the target compound.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and carefully pack it into a column, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading"). Carefully add the sample to the top of the column.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if necessary to move the compounds down the column.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Purity Assessment: The Hallmark of Success

The purity of the final product must be rigorously assessed. A combination of analytical techniques should be employed.

Analytical Techniques for Purity Determination

Technique	Purpose	Typical Observations
Thin Layer Chromatography (TLC)	Rapid purity check and monitoring of reactions/chromatography.	A single spot indicates high purity.
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis.	A single, sharp peak in the chromatogram.[7]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural confirmation and detection of impurities.	The ¹H and ¹³C NMR spectra should be clean and consistent with the expected structure.
Mass Spectrometry (MS)	Confirmation of molecular weight.	The observed molecular ion peak should match the calculated molecular weight.
Melting Point	Physical property characterization and purity indication.	A sharp melting point range suggests high purity.

Experimental Protocol: HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or acetic acid) is a common starting point for triazole derivatives.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength where the compound has significant absorbance (determined by UV-Vis spectroscopy).

• Injection Volume: 10 µL.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

Concluding Remarks

The purification of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a systematic process that relies on a sound understanding of its chemical properties. The protocols outlined in this guide provide a robust framework for achieving high purity. Researchers are encouraged to adapt and optimize these methods based on their specific experimental outcomes and the analytical data obtained. The ultimate goal is a self-validating system where the chosen purification strategy consistently yields a product of the required purity for its intended application.

References

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• Bekhit, A. A., & Abdel-Aziem, T. (2004). 1,2,4-Triazole-3-thiol derivatives as potential anti-inflammatory agents. Medicinal Chemistry Research, 13(4-5), 237-252.
• Demirbas, N., Ugurluoglu, R., & Demirbas, A. (2002). Synthesis of 3-alkyl-4-amino-5-(4-aminophenyl)-4H-1,2,4-triazoles and 3-alkyl-4-amino-5-(4-nitrophenyl)-4H-1,2,4-triazoles as potential antibacterial agents. Bioorganic & Medicinal Chemistry, 10(12), 3717-3723.

• Demirbas, N., Karaoglu, S. A., Demirbas, A., & Sancak, K. (2004). Synthesis and antimicrobial activities of some new 1-(5-phenylamino-[1][8][9]thiadiazol-2-yl)methyl-5-oxo-[1][3][8]triazole and 1-(4-phenyl-5-thioxo-[1][3][8]triazol-3-yl)methyl-5-oxo-[1][3][8]triazole derivatives. European Journal of Medicinal Chemistry, 39(9), 793-804. [Link]

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• Labanauskas, L., Udrenaite, E., Gaidelis, P., & Brukstus, A. (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. Il Farmaco, 59(4), 255-259. [Link]

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In Vitro Antifungal Assay Protocol for Triazole Compounds: A Detailed Guide

Introduction: The Significance of Triazoles and Susceptibility Testing

The triazole class of antifungal agents represents a cornerstone in the management of invasive fungal infections.[1][2] Compounds such as fluconazole, itraconazole, voriconazole, and posaconazole have become indispensable in clinical practice due to their broad-spectrum activity and favorable pharmacokinetic profiles.[2] Triazoles exert their antifungal effect by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[3][4] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][4] Inhibition of CYP51 disrupts membrane integrity, leading to fungal growth arrest.[1][4][5]

The increasing incidence of invasive fungal diseases, coupled with the emergence of antifungal resistance, underscores the critical need for accurate and reproducible in vitro susceptibility testing.[3][6] Antifungal susceptibility testing (AFST) is vital for guiding therapeutic decisions, monitoring resistance trends, and driving the development of new antifungal agents.[6] This application note provides a detailed, field-proven protocol for determining the in vitro activity of triazole compounds against pathogenic yeasts, primarily focusing on the broth microdilution method standardized by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[7][8][9]

Principle of the Broth Microdilution Assay

The broth microdilution assay is the gold-standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent. The MIC is defined as the lowest concentration of the drug that inhibits the visible growth of a microorganism after a specified incubation period. This method involves challenging a standardized fungal inoculum with serial dilutions of the triazole compound in a liquid growth medium within a 96-well microtiter plate. The assay's reliability hinges on the stringent standardization of several key parameters, including the growth medium, inoculum size, incubation conditions, and endpoint reading.

Causality Behind Key Choices:

• Standardized Medium (RPMI-1640): RPMI-1640 is a chemically defined medium that provides consistent and reproducible growth conditions.[10] It is buffered with MOPS to maintain a stable pH of 7.0, which is crucial as pH can significantly influence the activity of some antifungal agents.[10][11]

• Inoculum Standardization: The density of the fungal inoculum is a critical variable. A higher inoculum can lead to falsely elevated MIC values due to the increased number of target organisms. Spectrophotometric standardization ensures a consistent starting cell density for every experiment.

• Serial Dilution: A twofold serial dilution series provides a logarithmic concentration gradient, allowing for a precise determination of the MIC value across a clinically and biologically relevant range.[12]

Detailed Protocol: Broth Microdilution for Yeasts

This protocol is harmonized with the principles outlined in the CLSI M27 and EUCAST E.Def 7.3.2 documents.[8][9][13][14]

PART 1: Preparation of Materials

• Triazole Compound Stock Solution:

  • Accurately weigh a precise amount of the triazole compound powder.

  • Dissolve the powder in 100% dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 1280 µg/mL or at least 10 times the highest desired final concentration).[10] DMSO is the recommended solvent for most licensed antifungals.[10]

  • Store the stock solution in small aliquots at -70°C or below until use. Avoid repeated freeze-thaw cycles.

• Culture Medium:

  • Prepare RPMI-1640 medium (with L-glutamine, without sodium bicarbonate) according to the manufacturer's instructions.

  • Buffer the medium with 0.165 M 3-(N-morpholino)propanesulfonic acid (MOPS) to a final pH of 7.0 ± 0.1 at 25°C.[10]

  • Sterilize by filtration (0.22 µm filter). Do not autoclave.

• Fungal Isolates & Quality Control (QC) Strains:

  • Subculture the test yeast isolates onto a suitable agar medium (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours at 35°C to ensure purity and viability.

  • Simultaneously, subculture the recommended QC strains.[16] For yeast testing, these typically include Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258.[16][17] These strains have well-defined MIC ranges and are crucial for validating the accuracy of the assay.[16]

PART 2: Inoculum Preparation

• After incubation, select several well-isolated colonies (at least 5 colonies of ~1 mm diameter) from the 24-hour culture.

• Transfer the colonies to a tube containing sterile 0.85% saline.

• Vortex the suspension vigorously for 15 seconds to ensure a homogeneous cell suspension.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard by adding sterile saline. This can be done visually or, for greater accuracy, using a spectrophotometer to achieve an optical density (OD) at 530 nm of 0.09 to 0.13. This corresponds to approximately 1-5 x 10^6 CFU/mL.

• Prepare the final working inoculum by diluting this adjusted suspension 1:1000 in RPMI-1640 medium (a 1:50 dilution followed by a 1:20 dilution is common). This will yield a final inoculum concentration of 1-5 x 10^3 CFU/mL. This concentration is critical; the CLSI standard specifies a final concentration in the well of 0.5-2.5 x 10^3 CFU/mL.

PART 3: Microtiter Plate Preparation

• Use sterile, 96-well, U-bottomed microtiter plates for the assay.[10]

• Prepare a serial twofold dilution of the triazole compound directly in the microtiter plate.

  • Add 100 µL of RPMI-1640 medium to wells 2 through 11 in a given row.

  • Prepare an intermediate drug dilution by adding a calculated volume of the stock solution to a larger volume of RPMI-1640 to achieve a concentration that is 2x the highest desired final concentration (e.g., if the highest final concentration is 16 µg/mL, the intermediate solution should be 32 µg/mL).

  • Add 200 µL of this 2x intermediate drug solution to well 1.

  • Transfer 100 µL from well 1 to well 2. Mix thoroughly by pipetting up and down.

  • Continue this serial transfer of 100 µL from well 2 to well 3, and so on, up to well 10. Discard the final 100 µL from well 10. This leaves 100 µL in wells 1-10, with well 10 containing the lowest drug concentration.

  • Well 11 serves as the growth control (drug-free). Add 100 µL of RPMI-1640.

  • Well 12 serves as the sterility control (no inoculum). Add 200 µL of RPMI-1640.

PART 4: Inoculation and Incubation

• Add 100 µL of the final working inoculum (prepared in Part 2, step 5) to wells 1 through 11. Do not add inoculum to well 12.

• This brings the final volume in wells 1-11 to 200 µL and halves the drug concentration to the desired final range (e.g., 16 µg/mL down to 0.03 µg/mL).

• Seal the plates with an adhesive plate sealer or place them in a container with a lid to minimize evaporation.

• Incubate the plates at 35°C for 24-48 hours. The CLSI standard reading time for most Candida species is 24 hours.

Data Analysis and Interpretation

• Reading the MIC:

  • Place the microtiter plate on a reading mirror or a dark, non-reflective surface.

  • The growth control well (well 11) should show distinct turbidity or a clear cell pellet at the bottom. The sterility control (well 12) should remain clear.

  • For triazole compounds, the MIC is read as the lowest drug concentration that causes a significant reduction in growth (typically ≥50%) compared to the growth control. This is often observed as a small, faintly hazy pellet or a slight turbidity.

• Addressing the "Trailing Effect":

  • Triazoles, being fungistatic, can sometimes exhibit a phenomenon known as the "trailing effect," where reduced but persistent growth is observed over a wide range of concentrations.[18] This can make the 50% inhibition endpoint difficult to determine.

  • Best Practice: If trailing is observed, it is crucial to adhere strictly to the 24-hour reading time. Prolonged incubation can exacerbate the effect. Spectrophotometric reading at 420-530 nm can provide a more objective measure, with the MIC defined as the concentration that produces an OD ≤50% of the growth control's OD.

• The Paradoxical Effect:

  • While more commonly associated with echinocandins like caspofungin, a "paradoxical effect" or Eagle effect can occasionally be observed where fungal growth reappears at concentrations above the MIC.[19][20][21][22][23] This is thought to be a stress response. If observed, the MIC should still be recorded as the lowest concentration showing the required inhibition, and the paradoxical growth should be noted.

Self-Validation and Quality Control

A robust assay is a self-validating one. The following checks are mandatory for each run:

• Sterility Control: The sterility control well must be clear. Any growth invalidates the plate.

• Growth Control: The growth control well must show adequate fungal growth. Lack of growth suggests an issue with the inoculum or medium.

• QC Strain MICs: The MIC values obtained for the QC strains (C. parapsilosis ATCC 22019 and C. krusei ATCC 6258) MUST fall within their respective acceptable ranges as published by CLSI (document M60) or EUCAST.[10][16] This is the primary confirmation that the entire test system (medium, drug dilutions, inoculum, incubation) is performing correctly.

Table 1: Example CLSI QC Ranges for Select Triazoles

QC Strain	Antifungal Agent	Acceptable MIC Range (µg/mL)
C. parapsilosis ATCC 22019	Fluconazole	0.5–4
Itraconazole	0.06–0.5
Voriconazole	0.016–0.12
Posaconazole	0.03–0.25
C. krusei ATCC 6258	Fluconazole	8–64
Itraconazole	0.12–1
Voriconazole	0.06–0.5
Posaconazole	0.06–0.5
Source: Data derived from CLSI M60 documentation.[16]

Visualizing the Workflow

A clear understanding of the experimental sequence is paramount for reproducibility.

Caption: Mechanism of Action of Triazole Antifungals.

Triazoles bind to the heme iron of the CYP51 enzyme, preventing the conversion of lanosterol to ergosterol. [1]This leads to the depletion of ergosterol and the accumulation of toxic methylated sterols, which ultimately disrupts cell membrane structure and function. [4]Resistance to triazoles can emerge through several mechanisms, including:

• Target Modification: Point mutations in the ERG11 gene (which encodes CYP51) can reduce the binding affinity of the triazole drug.

• Efflux Pumps: Overexpression of ATP-binding cassette (ABC) transporters or major facilitator superfamily (MFS) transporters can actively pump the drug out of the fungal cell.

• Target Upregulation: Increased production of the CYP51 enzyme can overcome the inhibitory effect of the drug.

Conclusion

The broth microdilution method, when performed with meticulous attention to standardized protocols, provides an accurate and reproducible means of assessing the in vitro activity of novel and established triazole compounds. Adherence to guidelines from bodies like CLSI and EUCAST, particularly concerning medium composition, inoculum density, and the use of validated QC strains, is non-negotiable for generating data that is both reliable and comparable across different laboratories. This protocol serves as a comprehensive guide for researchers, scientists, and drug development professionals, ensuring the integrity and validity of antifungal susceptibility testing results.

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The Versatile Scaffold: Applications of 1,2,4-Triazole-3-thiols in Modern Medicinal Chemistry

Introduction: The Enduring Appeal of the 1,2,4-Triazole-3-thiol Moiety

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents often leads researchers to revisit and explore the potential of privileged scaffolds. Among these, the 1,2,4-triazole-3-thiol core stands out as a remarkably versatile heterocyclic system. Its unique structural features, including a high density of nitrogen atoms and a reactive thiol group, bestow upon it the ability to engage in a multitude of biological interactions.[1][2] This capacity for high-affinity binding to enzymes and receptors has cemented its status as a cornerstone in the design of a wide array of therapeutic agents.[1] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including potent antimicrobial, anticancer, antiviral, and anti-inflammatory effects.[1][3][4] The polar nature of the triazole ring can enhance the solubility of drug candidates, thereby improving their pharmacokinetic profiles.[5][6] This guide provides an in-depth exploration of the applications of 1,2,4-triazole-3-thiols, offering detailed protocols and insights for researchers and drug development professionals.

A Spectrum of Biological Activities: Therapeutic Frontiers

The therapeutic potential of 1,2,4-triazole-3-thiol derivatives is vast and continually expanding. The following sections delve into the key areas where this scaffold has made a significant impact.

Antimicrobial Warfare: A Potent Weapon Against Pathogens

The emergence of multidrug-resistant microbial strains presents a formidable challenge to global health. 1,2,4-Triazole-3-thiol derivatives have emerged as a promising class of antimicrobial agents, exhibiting activity against a broad range of bacteria and fungi.[7][8][9][10]

Mechanism of Action: The antimicrobial efficacy of these compounds is often attributed to their ability to inhibit crucial microbial enzymes. For instance, some derivatives have been shown to target glucosamine-6-phosphate synthase, an enzyme vital for the synthesis of the microbial cell wall.[11] The thiol group can also chelate metal ions essential for microbial enzyme function. Structure-activity relationship (SAR) studies have revealed that the nature and position of substituents on the triazole and phenyl rings play a critical role in determining the antimicrobial spectrum and potency.[1][11] For example, the presence of electron-withdrawing groups like nitro or chloro moieties on an aromatic ring substituent can enhance antibacterial activity.[1][12]

Illustrative Workflow: Screening for Antibacterial Activity

Caption: Workflow for the synthesis and antibacterial evaluation of 1,2,4-triazole-3-thiol derivatives.

Oncologic Applications: Targeting Cancer Cell Proliferation and Migration

The fight against cancer necessitates the development of novel therapeutic strategies that can selectively target malignant cells. 1,2,4-Triazole-3-thiols have demonstrated significant potential as anticancer agents, exhibiting cytotoxic effects against various cancer cell lines, including those of the breast, lung, colon, and pancreas.[5][13][14]

Mechanism of Action: The anticancer mechanisms of these compounds are diverse. Some derivatives function as potent enzyme inhibitors, targeting kinases such as PI3K/mTOR which are crucial for cancer cell growth and survival.[5][15] Others have been shown to induce apoptosis and inhibit cancer cell migration, a key process in metastasis.[5][13] The ability of the triazole scaffold to interact with various biomolecular targets, including enzymes, receptors, and DNA, contributes to its broad anticancer potential.[6]

Signaling Pathway: PI3K/mTOR Inhibition

Caption: Inhibition of the PI3K/mTOR signaling pathway by 1,2,4-triazole-3-thiol derivatives.

Antiviral Activity: Combating Viral Infections

The 1,2,4-triazole nucleus is a key component of several clinically used antiviral drugs, such as Ribavirin.[1][16] Consequently, derivatives of 1,2,4-triazole-3-thiol have been extensively investigated for their antiviral properties against a range of DNA and RNA viruses, including influenza, herpes simplex virus (HSV), and human immunodeficiency virus (HIV).[16][17][18][19]

Mechanism of Action: The antiviral mechanisms can vary. Some compounds act as non-nucleoside reverse transcriptase inhibitors (NNRTIs), crucial for the replication of retroviruses like HIV.[16] Others may interfere with viral entry or replication processes. For instance, certain derivatives have shown potent activity against the M2 proton channel of the influenza A virus.[18] The stereochemistry of these compounds can also play a crucial role in their antiviral efficacy.[16]

Protocols for the Medicinal Chemist

Protocol 1: General Synthesis of 4,5-Disubstituted-1,2,4-triazole-3-thiols

This protocol outlines a common and effective method for the synthesis of 1,2,4-triazole-3-thiol derivatives, which involves the base-catalyzed intramolecular cyclization of substituted thiosemicarbazides.[3][7][20]

Rationale: This two-step approach is widely used due to its versatility and the commercial availability of a diverse range of starting materials (hydrazides and isothiocyanates), allowing for the generation of large libraries of compounds for screening. The use of a base, typically an aqueous alkali solution, facilitates the cyclodehydration of the acylthiosemicarbazide intermediate.[3]

Step-by-Step Methodology:

• Synthesis of Acylthiosemicarbazide Intermediate:

  • Dissolve the desired acid hydrazide (1 equivalent) in a suitable solvent (e.g., ethanol).

  • Add the corresponding isothiocyanate (1 equivalent) to the solution.

  • Reflux the reaction mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. The acylthiosemicarbazide product often precipitates and can be collected by filtration.

• Cyclization to 1,2,4-Triazole-3-thiol:

  • Suspend the dried acylthiosemicarbazide (1 equivalent) in an aqueous solution of a base (e.g., 8% NaOH or 10% K2CO3).[19][21]

  • Reflux the mixture for 3-5 hours.

  • Cool the reaction mixture to room temperature and carefully acidify with a dilute acid (e.g., HCl) to a pH of 5-6.

  • The 1,2,4-triazole-3-thiol product will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure compound.

• Characterization:

  • Confirm the structure of the final product using standard analytical techniques such as FT-IR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.[7][21]

Protocol 2: In Vitro Evaluation of Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer compounds.[5][12]

Rationale: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye MTT to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells, thus providing a quantitative measure of cell viability.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., MDA-MB-231, Panc-1) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well.[12]

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the synthesized 1,2,4-triazole-3-thiol derivatives in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

  • Incubate the plate for another 48-72 hours.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).[12]

Quantitative Data Summary

The following table summarizes the biological activities of representative 1,2,4-triazole-3-thiol derivatives from the literature.

Compound ID	Application	Target/Assay	Activity (IC₅₀/MIC)	Reference
36	Antibacterial	S. aureus	MIC: 0.264 mM	[11]
36	Antibacterial	S. pyogenes	MIC: 0.132 mM	[11]
48g	Antibacterial	Broad Spectrum	MIC: 0.5–1 µg/mL	[22]
52	Anticancer	Annexin A2–S100A10 Interaction	IC₅₀: ~3.7 µM	[23]
10	Anticancer	MDA-MB-231 Cell Migration	-	[5]
CP 56	Enzyme Inhibition	NDM-1 Metallo-β-Lactamase	-	[24]

Conclusion and Future Perspectives

The 1,2,4-triazole-3-thiol scaffold continues to be a fertile ground for the discovery of new therapeutic agents. Its synthetic tractability and diverse pharmacological profile make it an attractive starting point for drug design and development. Future research in this area will likely focus on the synthesis of novel derivatives with improved potency and selectivity, the elucidation of their detailed mechanisms of action, and their evaluation in more complex biological systems, including in vivo models. The continued exploration of the chemical space around this privileged scaffold holds immense promise for addressing unmet medical needs in infectious diseases, oncology, and beyond.

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• Novel[1][3][21]triazolo[3,4-b][1][7][21]thiadiazine and[1][3][21]triazolo[3,4-b][1][7][21]thiadiazepine Derivatives: Synthesis, Anti-Viral In Vitro Study and Target Validation Activity. (2022). NIH. Retrieved January 22, 2026, from [Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. (2020). MDPI. Retrieved January 22, 2026, from [Link]

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• Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria. (2023). MDPI. Retrieved January 22, 2026, from [Link]

• Development of novel 1,2,4-triazole-thiol derivatives as dual PI3K/mTOR inhibitor against the non-small cell lung cancer (NSCLC). (2018). Annals of Oncology. Retrieved January 22, 2026, from [Link]

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• 1,2,4-TRIAZOLE DERIVATIVES IN MEDICINE AND PHARMACY AND APPLICATION PROSPECTS. (2021). DergiPark. Retrieved January 22, 2026, from [Link]

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Application Notes &amp; Protocols for the Characterization of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Abstract

This document provides a comprehensive guide to the analytical methodologies required for the robust characterization of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a novel heterocyclic compound with significant potential in pharmaceutical development. As a Senior Application Scientist, this guide moves beyond mere procedural lists to explain the scientific rationale behind method selection and experimental design. The protocols are structured to be self-validating, incorporating principles from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) to ensure data integrity, reliability, and regulatory compliance.[1][2][3][4][5] This guide is intended for researchers, analytical scientists, and drug development professionals tasked with structural elucidation, purity assessment, and quality control of this molecule and its analogues.

Introduction: The Analytical Imperative

The compound 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol belongs to the 1,2,4-triazole class, a scaffold renowned for its diverse pharmacological activities.[6][7] Accurate and comprehensive characterization is the bedrock of drug discovery and development, ensuring the identity, purity, and quality of the active pharmaceutical ingredient (API). An integrated analytical approach is paramount, employing orthogonal techniques to build a complete profile of the molecule.

A critical consideration for this specific molecule is the potential for thione-thiol tautomerism, a common phenomenon in 1,2,4-triazole-3-thiol derivatives.[8] The analytical strategy must be capable of distinguishing between these two forms, as their physicochemical and biological properties may differ.

Caption: Integrated workflow for the characterization of the target compound.

Structural Elucidation and Confirmation

The primary objective is to unequivocally confirm the chemical structure of the synthesized compound. This is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for elucidating the carbon-hydrogen framework. High-resolution ¹H and ¹³C NMR are essential.

Causality of Experimental Choices:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is often the solvent of choice for this class of compounds due to its excellent solubilizing power. It also allows for the observation of exchangeable protons (like SH or NH).[9]

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. The integration of signals confirms the proton count for each moiety (cyclohexyl, methoxyphenyl, etc.).

• ¹³C NMR: Determines the number of chemically non-equivalent carbon atoms. The chemical shift of the C=S carbon in the thione tautomer is expected to be significantly downfield (around 160-170 ppm), providing a key diagnostic peak.[8]

Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in ~0.7 mL of DMSO-d₆.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum over a range of -2 to 15 ppm.

  • The signal for the thiol (S-H) proton can be broad and may appear over a wide range; a D₂O exchange experiment should be performed to confirm its identity.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A longer acquisition time may be needed due to the lower natural abundance of ¹³C and the potential for quaternary carbons to have long relaxation times.

• Data Interpretation: Correlate the observed chemical shifts and coupling constants with the expected structure.

Moiety	Expected ¹H NMR Chemical Shifts (δ, ppm)	Expected ¹³C NMR Chemical Shifts (δ, ppm)
Methoxyphenyl (Ar-H)	6.8 - 7.5 (two doublets, AA'BB' system)	114-130 (Ar-C), ~160 (C-OCH₃)
Methoxyphenyl (OCH₃)	~3.8 (singlet, 3H)	~55
Cyclohexyl (CH, CH₂)	1.0 - 2.5 (complex multiplets)	25-40
Triazole (NH/SH)	13.0 - 14.0 (broad singlet, exchangeable)[8][10]	-
Triazole (C-S/C=S)	-	~168 (indicative of thione form)[11]
Triazole (C-Ar)	-	~145-155

Mass Spectrometry (MS)

MS provides the molecular weight and crucial fragmentation data to support the proposed structure. High-Resolution Mass Spectrometry (HRMS) is preferred to obtain the exact mass, which confirms the elemental composition.

Causality of Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for this type of polar molecule, typically yielding the protonated molecular ion [M+H]⁺.[8][12]

• Fragmentation Analysis (MS/MS): Inducing fragmentation of the parent ion provides structural information. Expected cleavages include the loss of the cyclohexyl group or fragmentation of the triazole ring.[13]

Protocol: LC-MS/HRMS Analysis

• Sample Preparation: Prepare a dilute solution (~10 µg/mL) of the compound in a suitable solvent like methanol or acetonitrile.

• Instrumentation: Use a Liquid Chromatography system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

• Infusion: Directly infuse the sample or perform a rapid chromatographic separation.

• Data Acquisition:

  • Acquire data in positive ion mode to observe the [M+H]⁺ adduct.

  • Calculate the theoretical exact mass of the protonated molecule (C₁₇H₂₂N₃OS⁺) and compare it to the observed mass. The deviation should be less than 5 ppm.

  • Perform MS/MS on the parent ion to obtain a fragmentation spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the key functional groups present in the molecule, providing further evidence for the structure and insight into the tautomeric state.

Causality of Experimental Choices:

• Thiol vs. Thione: The presence of a weak absorption band around 2550-2600 cm⁻¹ is characteristic of an S-H stretch, indicating the thiol tautomer.[8][14][15] Conversely, a strong band in the region of 1250-1350 cm⁻¹ can be attributed to the C=S stretch of the thione tautomer.[8]

• Other Key Groups: Characteristic bands for C-H (aliphatic and aromatic), C=N, C=C, and C-O bonds confirm the presence of the cyclohexyl, triazole, and methoxyphenyl moieties.[16]

Functional Group	Expected Absorption Wavenumber (cm⁻¹)	Intensity
S-H Stretch (Thiol)	2550 - 2600	Weak
N-H Stretch	3100 - 3400	Medium, Broad
C-H Aromatic	3000 - 3100	Medium
C-H Aliphatic	2850 - 2950	Strong
C=N Stretch (Triazole)	1560 - 1650	Medium-Strong
C=C Aromatic	1450 - 1600	Medium
C=S Stretch (Thione)	1250 - 1350	Strong
C-O Stretch (Ether)	1240 - 1260	Strong

Chromatographic Analysis: Purity and Quantification

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity of pharmaceutical compounds and for developing quantitative assays.[17]

Caption: Logical workflow for HPLC method development and validation.

Protocol: Reversed-Phase HPLC Method for Purity Analysis

• Instrumentation: An HPLC system equipped with a UV or Diode Array Detector (DAD).

• Chromatographic Conditions (Starting Point):

  • Column: C18, 4.6 x 150 mm, 5 µm particle size. The aromaticity of the molecule makes it well-suited for C18 interactions.[18]

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 50% B to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at the λmax determined by UV-Vis spectroscopy (likely around 260-285 nm).[19][20]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately prepare a stock solution of the compound in a suitable diluent (e.g., 1:1 Acetonitrile:Water) at a concentration of 1.0 mg/mL.

  • For analysis, dilute to a working concentration of ~0.1 mg/mL.

• System Suitability: Before sample analysis, perform at least five replicate injections of a standard solution. The system is suitable if the relative standard deviation (%RSD) for peak area and retention time is ≤ 2.0%.[21]

• Analysis: Inject the sample solution and integrate all peaks. Calculate purity using the area percent method.

Analytical Method Validation

For use in a regulated environment, any quantitative method (especially HPLC) must be validated to demonstrate its fitness for purpose.[22][23] The validation should be conducted according to ICH Q2(R2) guidelines.[1][4][21][24]

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is from the analyte only, without interference from impurities or excipients.	Peak purity analysis (using DAD), analysis of stressed samples.
Linearity	Proportional relationship between concentration and detector response.	Correlation coefficient (r²) ≥ 0.999 over a defined range.
Accuracy	Closeness of test results to the true value.	98.0% - 102.0% recovery of spiked samples at 3 levels.
Precision	Agreement among a series of measurements.	Repeatability & Intermediate Precision: %RSD ≤ 2.0%.
Range	Interval where the method is linear, accurate, and precise.	Typically 80% to 120% of the target concentration for an assay.
Limit of Quantitation (LOQ)	Lowest amount quantifiable with acceptable precision and accuracy.	Signal-to-noise ratio ≥ 10.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters (e.g., pH, flow rate).	System suitability parameters remain within limits.

UV-Visible Spectroscopy

UV-Vis spectroscopy is a simple, rapid technique useful for quantitative measurements (using the Beer-Lambert law) and for confirming the presence of chromophores. The aromatic rings and triazole system constitute the primary chromophores in the target molecule.

Protocol: UV-Vis Spectrum Acquisition

• Sample Preparation: Prepare a dilute solution of the compound (~10 µg/mL) in a UV-transparent solvent (e.g., ethanol or acetonitrile).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Acquisition: Scan the sample from 200 to 400 nm against a solvent blank.

• Analysis: Identify the wavelength of maximum absorbance (λmax). This value is critical for setting the detection wavelength in the HPLC method for maximum sensitivity. The absorption spectrum is influenced by the electronic structure of the molecule.[25][26][27][28]

References

• Understanding ICH Q2(R2)
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Application Note &amp; Protocol: Measuring the Antioxidant Activity of Triazole Derivatives Using the DPPH Assay

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay to determine the antioxidant capacity of novel triazole derivatives. The protocol herein is designed to ensure scientific integrity, reproducibility, and a thorough understanding of the underlying principles.

Introduction: The Imperative for Antioxidant Discovery

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathology of numerous diseases, including cancer, neurodegenerative disorders, and inflammation.[1] Antioxidants are crucial molecules that can mitigate this damage by neutralizing free radicals. While natural sources of antioxidants are abundant, the development of synthetic antioxidants is a vital area of medicinal chemistry, aiming to create potent and specific therapeutic agents.[2][3]

Among the vast landscape of synthetic heterocycles, 1,2,4-triazole and 1,2,3-triazole derivatives have emerged as a privileged scaffold, demonstrating a wide array of biological activities, including significant antioxidant properties.[1][3][4] The DPPH assay offers a rapid, simple, and cost-effective preliminary screening method to evaluate the free-radical scavenging potential of these newly synthesized triazole compounds.[5][6]

Part 1: The Scientific Principle of the DPPH Assay

The DPPH assay is a spectrophotometric method based on the ability of an antioxidant compound to donate a hydrogen atom or an electron to the stable DPPH free radical.[2][7]

• The DPPH Radical : 2,2-diphenyl-1-picrylhydrazyl is a stable free radical due to the delocalization of its spare electron across the entire molecule.[2] This delocalization gives the DPPH solution a deep violet color, with a characteristic strong absorption maximum at approximately 517 nm.[5][8]

• The Scavenging Reaction : When a solution of DPPH is mixed with a substance that can act as a hydrogen or electron donor (an antioxidant), the DPPH radical is reduced to its non-radical form, DPPH-H (2,2-diphenyl-1-picrylhydrazine).[2][9]

• Spectrophotometric Detection : This reduction process leads to a color change from deep violet to a pale yellow or colorless solution.[7][10] The decrease in absorbance at 517 nm is directly proportional to the concentration of the antioxidant and its radical-scavenging efficacy.[7][8]

The fundamental mechanism is visualized below:

DPPH Radical Scavenging Mechanism.

Part 2: Detailed Experimental Protocol

This protocol is a self-validating system, incorporating controls and blanks to ensure the accuracy of the results.

Materials and Equipment

• Chemicals:

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol (or Ethanol), spectrophotometric grade

  • Triazole derivatives (test compounds)

  • Standard Antioxidant: Ascorbic acid or Trolox

• Equipment:

  • UV-Vis Spectrophotometer

  • 96-well microplates or quartz cuvettes

  • Calibrated micropipettes (P20, P200, P1000)

  • Analytical balance

  • Volumetric flasks and beakers

  • Vortex mixer

  • Timer

  • Aluminum foil

Reagent Preparation

• DPPH Stock Solution (0.1 mM):

  • Accurately weigh 3.94 mg of DPPH powder.

  • Dissolve it in 100 mL of methanol in a volumetric flask.

  • Wrap the flask completely in aluminum foil to protect the solution from light.[2]

  • Store at 4°C. This solution should be prepared fresh for reliable results.

  • Expert Insight: The absorbance of the DPPH working solution at 517 nm should be adjusted to approximately 1.0 ± 0.02 by diluting the stock solution with methanol.[11] This ensures consistency across experiments.

• Triazole Derivative Stock Solutions (e.g., 1 mg/mL):

  • Accurately weigh 1 mg of each triazole derivative.

  • Dissolve in 1 mL of methanol (or another suitable solvent in which the compound is fully soluble). This creates a 1000 µg/mL stock solution.

• Standard Antioxidant Stock Solution (e.g., 1 mg/mL):

  • Prepare a 1 mg/mL (1000 µg/mL) stock solution of ascorbic acid or Trolox in methanol, following the same procedure as for the triazole derivatives.

• Serial Dilutions:

  • From the stock solutions of the triazole derivatives and the standard, prepare a series of dilutions (e.g., 500, 250, 125, 62.5, 31.25 µg/mL) in methanol. This concentration range is a starting point and may need to be adjusted based on the activity of the compounds.[12]

Assay Procedure (96-Well Plate Format)

The following workflow ensures systematic execution of the assay.

DPPH Assay Experimental Workflow.

• Plate Setup: Design the plate map. Each concentration should be tested in triplicate. Include the following controls:

  • Control: 100 µL Methanol + 100 µL DPPH solution.

  • Blank: 100 µL of each test concentration + 100 µL Methanol (only necessary if the triazole derivative itself is colored and absorbs at 517 nm).[13]

• Sample Addition: Add 100 µL of the various concentrations of your triazole derivatives and the standard antioxidant into the designated wells of the 96-well plate.

• Reaction Initiation: Add 100 µL of the 0.1 mM DPPH working solution to all wells except the blanks.

• Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[2] The incubation time is critical as the reaction kinetics can vary.[13]

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis and Calculation

• Calculate Percentage Radical Scavenging Activity (% Inhibition): Use the following formula for each concentration:[14]

  % Inhibition = [(A_control - A_sample) / A_control] * 100

  Where:

  • A_control is the absorbance of the control (DPPH solution without the test compound).

  • A_sample is the absorbance of the DPPH solution with the test compound. (If a blank was used, A_sample = Absorbance of sample - Absorbance of blank).

• Determine the IC50 Value: The IC50 (half-maximal inhibitory concentration) is the concentration of the test compound required to scavenge 50% of the DPPH radicals. A lower IC50 value signifies higher antioxidant activity.

  • Create a scatter plot in a program like Microsoft Excel or GraphPad Prism with the concentration of the triazole derivative on the x-axis and the corresponding % Inhibition on the y-axis.

  • Add a linear trendline to the data points that bracket the 50% inhibition mark.

  • Display the equation of the line (y = mx + c) on the chart.[15][16]

  • Calculate the IC50 value by substituting y = 50 into the equation and solving for x:[17]

  IC50 (x) = (50 - c) / m

  Where:

  • y = 50 (% inhibition)

  • m = slope of the line

  • c = y-intercept

Part 3: Data Presentation and Interpretation

Results should be tabulated clearly for comparison. The final data should include the IC50 value for each tested triazole derivative alongside the value for the standard antioxidant.

Table 1: Sample Data Presentation for Antioxidant Activity of Triazole Derivatives

Compound	Concentration (µg/mL)	Mean Absorbance (517 nm)	% Inhibition	IC50 (µg/mL)
Control	0	0.985	0	-
Triazole A	31.25	0.812	17.56
62.5	0.654	33.60
125	0.488	50.46	123.5
250	0.291	70.46
500	0.150	84.77
Triazole B	31.25	0.901	8.53
62.5	0.823	16.45
125	0.730	25.89	>500
250	0.645	34.52
500	0.555	43.65
Ascorbic Acid	5	0.490	50.25	4.9
(Standard)	10	0.241	75.53

• Interpretation: In this hypothetical example, Triazole A exhibits moderate antioxidant activity with an IC50 of 123.5 µg/mL. Triazole B shows weak activity, as it could not achieve 50% inhibition even at the highest tested concentration. Both are significantly less potent than the standard, Ascorbic Acid (IC50 = 4.9 µg/mL). This comparative analysis is crucial for structure-activity relationship (SAR) studies in drug development.

Part 4: Troubleshooting and Field-Proven Insights

Issue	Potential Cause	Recommended Solution & Expert Insight
Inconsistent Results / Poor Reproducibility	1. Inaccurate pipetting.2. Unstable/degraded DPPH solution.3. Temperature fluctuations.	1. Ensure pipettes are calibrated. Use fresh tips for each transfer.2. Crucial: Prepare the DPPH solution fresh before each experiment and always protect it from light. Its absorbance can decrease under light exposure.[6]3. Perform incubations in a temperature-controlled environment.[13]
Low or No Scavenging Activity	1. Test compound has inherently weak antioxidant properties.2. Compound concentration is too low.3. Compound is insoluble in the assay solvent.	1. This is a valid result. Not all derivatives will be active.2. Increase the concentration range of the test compound.[13]3. Observe the wells for any precipitation. If solubility is an issue, consider using a co-solvent like DMSO, but keep its final concentration low (<1%) as it can interfere with the assay.
Absorbance Reading is Negative or Too High	1. Spectrophotometer was not blanked correctly.2. Test compound is highly colored and absorbs at 517 nm.	1. Always blank the spectrophotometer with the appropriate solvent (methanol) before taking readings.2. Run a sample blank (compound + methanol, no DPPH) for each concentration and subtract this background absorbance from your sample readings.[13]

References

• Özçelik, B., Lee, J. H., & Min, D. B. (2022). DPPH Radical Scavenging Assay. MDPI. [Link]

• Sharma, O. P., & Bhat, T. K. (2009). DPPH antioxidant assay revisited. Food Chemistry. [Link]

• Harmankaya, R., & Harmankaya, K. (2022). Antioxidant Properties of 1,2,4-Triazoles. ISRES Publishing. [Link]

• Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay. Journal of Food Science and Technology. [Link]

• Kwiecień, H., & Stefańska, J. (2021). Antioxidant Activity of 1,2,4-Triazole and Its Derivatives: A Mini Review. PubMed. [Link]

• Alam, M. N., Bristi, N. J., & Rafiquzzaman, M. (2013). Review on in vivo and in vitro methods evaluation of antioxidant activity. Saudi Pharmaceutical Journal. [Link]

• Rushing, J., Deskins, C. C., Vogler, B., & Setzer, W. (n.d.). Antioxidant Assay: The DPPH Method. UAHuntsville Natural Products and Drug Discovery Laboratory. [Link]

• Dojindo Molecular Technologies. (n.d.). DPPH Antioxidant Assay Kit D678 manual. Dojindo. [Link]

• ResearchGate. (2018). How to calculate DPPH IC50 accurately? ResearchGate. [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. [Link]

• ResearchGate. (2016). How to prepare DPPH when measuring the antioxidants not rate? ResearchGate. [Link]

• Bio-Protocol. (2021). Radical Scavenging Activity Measurement and IC50 Calculation DPPH Assay in Excel. YouTube. [Link]

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Antifungal and Antioxidant Activities of New Thiazoline. International Journal of Molecular Sciences. [Link]

• Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and pharmacological activities of 1,2,4-triazole derivatives: a review. Molecules. [Link]

• National Center for Biotechnology Information. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. NIH. [Link]

• BioInfo Tips. (2023). How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay. YouTube. [Link]

• Shakir, R. M., et al. (2022). Synthesis, Antioxidant Activity and Molecular Docking Study of 1,2,4-Triazole and Their Corresponding Fused Rings Containing 2-M. ResearchGate. [Link]

• ResearchGate. (2024). Could anyone kindly suggest what could be some of the possible results for not getting results in DPPH assay? ResearchGate. [Link]

• ChemRxiv. (2022). Technical treatments of Antioxidant Test with DPPH Method affecting IC50 value. ChemRxiv. [Link]

• Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. International Journal of Molecular Sciences. [Link]

• ACME Research Solutions. (2024). DPPH Scavenging Assay Protocol- Detailed Procedure. ACME Research Solutions. [Link]

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Application Note: High-Purity Recovery of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol via Optimized Recrystallization

Abstract

This application note provides a detailed protocol for the purification of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The described methodology is centered on the principle of single-solvent recrystallization, a robust and scalable technique for achieving high purity of solid compounds. This guide delves into the rationale behind solvent selection, procedural steps, and critical parameters to ensure reproducible and efficient purification. The protocol is designed for researchers, chemists, and process development scientists engaged in the synthesis and purification of complex organic molecules.

Introduction: The Imperative for Purity in Drug Discovery

The biological activity and safety profile of a potential drug candidate are intrinsically linked to its purity. Impurities, even in trace amounts, can lead to erroneous biological data, side effects, and complications in downstream processing. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[1][2] The title compound, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, is a member of this important class of compounds.

Recrystallization is a fundamental and powerful technique for the purification of solid organic compounds.[3] The principle of recrystallization relies on the differential solubility of the target compound and its impurities in a chosen solvent at varying temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at its boiling point. This differential solubility allows for the selective crystallization of the pure compound upon cooling, leaving impurities behind in the mother liquor. This application note provides a comprehensive, step-by-step guide to the recrystallization of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, enabling researchers to obtain material of high purity suitable for further biological evaluation and development.

Principles of Recrystallization

The success of recrystallization hinges on the selection of an appropriate solvent and the careful execution of the procedure. The core principle is that the solubility of most solids increases with temperature.[4] The process involves dissolving the impure solid in a minimal amount of a hot solvent to create a saturated solution. As the solution cools, the solubility of the compound decreases, leading to the formation of a supersaturated solution from which the pure compound crystallizes.

Key considerations for solvent selection:

• Solubility Profile: The compound should exhibit high solubility in the hot solvent and low solubility in the cold solvent.

• Boiling Point: The solvent's boiling point should be low enough to be easily removed from the crystals but high enough to provide a significant solubility differential.

• Inertness: The solvent should not react with the compound being purified.

• Impurity Solubility: Ideally, impurities should be either highly soluble in the cold solvent (remaining in the mother liquor) or insoluble in the hot solvent (removed by hot filtration).

For heterocyclic compounds like 1,2,4-triazole-3-thiols, polar protic solvents such as ethanol are often effective due to their ability to form hydrogen bonds.[5][6] An ethanol/water mixture can also be employed to fine-tune the solvent polarity and achieve the desired solubility profile.[7]

Experimental Protocol

This protocol outlines a general procedure for the recrystallization of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. It is recommended to perform a small-scale solvent screening to identify the optimal solvent or solvent system before proceeding with a larger batch.

Materials and Equipment

• Crude 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Recrystallization solvent (e.g., Ethanol, 95% Ethanol, or other suitable solvent determined by screening)

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Buchner funnel and flask

• Vacuum source

• Filter paper

• Spatula

• Watch glass

Recrystallization Workflow

The following diagram illustrates the key steps in the recrystallization process.

Caption: A schematic overview of the recrystallization procedure.

Step-by-Step Methodology

• Dissolution:

  • Place the crude 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and a magnetic stir bar.

  • Gently heat the mixture on a hot plate with stirring.

  • Add the solvent portion-wise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration.

  • Preheat a second Erlenmeyer flask containing a small amount of boiling solvent on the hot plate.

  • Place a fluted filter paper in a stemless funnel and place it on the preheated flask.

  • Quickly pour the hot solution through the filter paper. The preheating step prevents premature crystallization in the funnel.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[4]

  • Once the solution has reached room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation:

  • Collect the crystals by vacuum filtration using a Buchner funnel and flask.

  • Ensure the filter paper is wetted with a small amount of the cold recrystallization solvent before pouring the crystal slurry.

• Washing:

  • Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor containing impurities. It is important to use cold solvent to minimize the loss of the desired product.

• Drying:

  • Dry the crystals on the filter funnel by drawing air through them for a few minutes.

  • Transfer the crystals to a pre-weighed watch glass and allow them to air dry completely or dry in a vacuum oven at a temperature well below the compound's melting point.

Data Presentation

The following table summarizes the key parameters and expected outcomes for the recrystallization of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Parameter	Recommended Value/Range	Rationale
Solvent	Ethanol or Ethanol/Water	Polar protic solvent suitable for many triazole derivatives.[5][6][7]
Solvent Volume	Minimal amount for dissolution	Maximizes yield by ensuring the solution is saturated upon cooling.
Dissolution Temp.	Boiling point of the solvent	Ensures complete dissolution of the target compound.
Cooling Rate	Slow (ambient, then ice bath)	Promotes the formation of larger, purer crystals.[4]
Washing Solvent	Cold recrystallization solvent	Removes impurities without significantly dissolving the product.
Expected Yield	70-90% (dependent on purity of crude)	A good recovery of the purified compound.
Expected Purity	>99% (by HPLC or NMR)	High purity suitable for biological and pharmaceutical applications.

Troubleshooting

• No crystals form upon cooling: The solution may not be saturated. Try evaporating some of the solvent to increase the concentration or scratching the inside of the flask with a glass rod to induce crystallization.

• Oiling out: The compound may be precipitating as a liquid instead of a solid. This can happen if the boiling point of the solvent is too high or if the solution is cooled too quickly. Reheat the solution to dissolve the oil and allow it to cool more slowly. Adding a small amount of a co-solvent in which the compound is less soluble can also help.

• Low recovery: Too much solvent may have been used, or the crystals were washed with solvent that was not sufficiently cold.

Conclusion

The protocol described in this application note provides a reliable and effective method for the purification of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. By carefully selecting the appropriate solvent and adhering to the principles of recrystallization, researchers can obtain a high-purity compound essential for accurate and reproducible results in drug discovery and development. The self-validating nature of this protocol, which includes visual confirmation of crystal formation and purity assessment, ensures a high degree of confidence in the final product.

References

• Di Nicola, C., et al. (2022). Synthesis and Crystallization of N-Rich Triazole Compounds. Molecules, 27(15), 4991. Available at: [Link]

• Al-Ghorbani, M., et al. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 208-214. Available at: [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375. Available at: [Link]

• ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds? Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 4-cyclohexyl-5-phenyl-4H-1,2,4-triazole-3-thiol. Available at: [Link]

• Miller, A. W., & Ram, S. N. (1981). U.S. Patent No. 4,269,987. U.S. Patent and Trademark Office.

• Ergenc, N., et al. (2001). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 6(11), 914-925. Available at: [Link]

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• Oltean, F. D., et al. (2021). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. Molbank, 2021(2), M1231. Available at: [Link]

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spectroscopic analysis (NMR, IR, Mass) of triazole-3-thiol compounds

An In-Depth Technical Guide to the Spectroscopic Analysis of 1,2,4-Triazole-3-thiol Compounds

Introduction: The Analytical Challenge of Triazole-3-thiols

1,2,4-Triazole-3-thiol and its derivatives represent a critical scaffold in medicinal chemistry and drug development, forming the core of numerous pharmacologically active agents.[1][2] Their synthesis and characterization are fundamental steps in the discovery pipeline. However, these molecules present a unique and significant analytical challenge: thione-thiol tautomerism . The compound can exist in a dynamic equilibrium between a thione form, characterized by a carbon-sulfur double bond (C=S) and an N-H bond, and a thiol form, containing a sulfur-hydrogen bond (S-H).

The relative population of these tautomers can be influenced by the solvent, temperature, pH, and the nature of substituents on the triazole ring. Since the biological activity of the molecule is often dependent on its specific tautomeric form, unambiguous structural elucidation is not merely an academic exercise but a critical necessity for drug development.[3] This guide provides a detailed framework and practical protocols for using Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to comprehensively characterize these important compounds.

The Core Dichotomy: Thione-Thiol Tautomerism

The fundamental equilibrium in these systems is the migration of a proton between a nitrogen atom and the exocyclic sulfur atom. The thione tautomer is generally more stable in the solid state and in polar solvents, but a definitive analysis requires a multi-faceted spectroscopic approach.

Caption: Prototropic equilibrium between thione and thiol tautomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Tautomer Identification

NMR spectroscopy is arguably the most powerful technique for distinguishing between the thione and thiol forms in solution.[4] By analyzing the chemical shifts and couplings of specific protons (¹H NMR) and carbons (¹³C NMR), one can confidently assign the dominant tautomeric structure.

Expert Insights: Key NMR Signatures

• ¹H NMR Spectroscopy : The most telling evidence comes from the low-field (downfield) region of the proton spectrum.

  • Thione Tautomer : The proton on the ring nitrogen (N-H) is highly deshielded and appears as a broad singlet in the range of δ 13.0–14.5 ppm .[3] This signal readily disappears upon the addition of a few drops of deuterium oxide (D₂O) due to proton-deuterium exchange, confirming its identity as a labile proton.

  • Thiol Tautomer : The thiol proton (S-H) is significantly more shielded, typically appearing as a signal between δ 3.0–4.0 ppm .[5] While also exchangeable with D₂O, its distinct chemical shift is a primary indicator of the thiol form.

• ¹³C NMR Spectroscopy : The carbon spectrum provides unambiguous, complementary evidence.

  • Thione Tautomer : The carbon of the C=S group is a unique and highly reliable marker, resonating significantly downfield at approximately δ 160–175 ppm (often near 169 ppm).[3][5] The presence of a signal in this region is a definitive indicator of the thione form.

  • Thiol Tautomer : In the thiol form, this same carbon is now a C-S single bond within an aromatic-like system. Its resonance shifts significantly upfield to a region more typical for aromatic carbons bearing heteroatoms.

Data Summary: Characteristic NMR Chemical Shifts (DMSO-d₆)

Tautomer	Nucleus	Characteristic Chemical Shift (δ, ppm)	Notes
Thione	¹H	13.0 - 14.5	Broad singlet, N-H proton, D₂O exchangeable.[3]
¹³C	160 - 175	C=S carbon, strong indicator.[3][5]
Thiol	¹H	3.0 - 4.0	S-H proton, D₂O exchangeable.[5]
¹³C	< 160	C-SH carbon, shifted upfield relative to C=S.

Protocol 1: NMR Sample Preparation and Analysis

• Sample Preparation : Accurately weigh 5-10 mg of the purified triazole-3-thiol compound.

• Solvent Selection : Dissolve the sample in ~0.6 mL of a suitable deuterated solvent in a standard 5 mm NMR tube. DMSO-d₆ is highly recommended as it effectively dissolves a wide range of triazole derivatives and its residual water peak does not typically interfere with the key S-H or N-H signals.[6]

• Initial Spectrum Acquisition : Acquire a standard ¹H NMR spectrum. Note the integration and chemical shifts of all signals, paying close attention to the region above 10 ppm.

• ¹³C NMR Acquisition : Acquire a proton-decoupled ¹³C NMR spectrum. This may require a longer acquisition time or a more concentrated sample. Specifically look for signals in the 160-175 ppm range.

• Deuterium Exchange (Confirmation) : After acquiring the initial spectra, add 1-2 drops of D₂O to the NMR tube, shake gently to mix, and re-acquire the ¹H NMR spectrum. The disappearance of a signal confirms it as a labile N-H or S-H proton.

Infrared (IR) Spectroscopy: A Rapid Functional Group Screen

While NMR provides definitive structural detail in solution, Fourier-Transform Infrared (FT-IR) spectroscopy offers a rapid and non-destructive method to probe the key functional groups present, particularly in the solid state. The distinction between tautomers is based on identifying vibrations unique to either the N-H/C=S pair (thione) or the S-H bond (thiol).

Expert Insights: Key Vibrational Frequencies

The utility of IR lies in a few key spectral regions:

• Thiol Tautomer : The most definitive peak for this form is the S-H stretching vibration . This band is typically weak and sharp, appearing in a relatively uncongested region of the spectrum, around 2550–2660 cm⁻¹ .[3] Its presence is strong evidence for the thiol tautomer.

• Thione Tautomer : This form is identified by a combination of two bands. First, a broad N-H stretching band appears between 3100–3460 cm⁻¹ .[3] Second, a strong C=S stretching vibration is observed in the fingerprint region, typically around 1250–1340 cm⁻¹ .[3]

Data Summary: Diagnostic IR Absorption Bands

Tautomer	Functional Group	Characteristic Frequency (cm⁻¹)	Appearance
Thione	N-H Stretch	3100 - 3460	Broad
C=S Stretch	1250 - 1340	Medium to Strong
Thiol	S-H Stretch	2550 - 2660	Weak, Sharp
C=N Stretch	1560 - 1650	Medium to Strong

Protocol 2: Solid-State IR Analysis via ATR

• Instrument Preparation : Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a background scan.

• Sample Application : Place a small amount (a few milligrams) of the solid, dry triazole-3-thiol powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply Pressure : Lower the ATR press arm to apply consistent pressure to the sample, ensuring good contact with the crystal.

• Spectrum Acquisition : Acquire the IR spectrum, typically by co-adding 16 to 32 scans over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Analysis : Analyze the resulting spectrum, labeling the key vibrational bands corresponding to S-H, N-H, and C=S stretches to infer the dominant tautomeric form in the solid state.

Mass Spectrometry (MS): Confirming Molecular Identity and Fragmentation

Mass spectrometry is indispensable for confirming the molecular weight and elemental composition of the synthesized compound. High-Resolution Mass Spectrometry (HRMS) is particularly crucial for providing an exact mass that validates the molecular formula.[3] While MS does not typically distinguish between tautomers (as they have the same mass), its fragmentation patterns can provide valuable structural confirmation.

Expert Insights: Ionization and Fragmentation

• Ionization : Electrospray Ionization (ESI) is a soft ionization technique well-suited for these polar heterocyclic compounds, often yielding a strong protonated molecular ion [M+H]⁺.[7][8]

• Fragmentation : The 1,2,4-triazole ring is prone to characteristic cleavage patterns under collision-induced dissociation (CID) in MS/MS experiments. Common fragmentation pathways include the loss of stable small molecules like nitrogen (N₂) or hydrogen cyanide (HCN).[8] The specific fragmentation is highly dependent on the substituents attached to the triazole core.[8] Analyzing these pathways helps confirm the connectivity of the core structure.

Protocol 3: LC-MS Analysis for Purity and Molecular Weight Confirmation

• Sample Preparation : Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile. Further dilute this stock solution to a final concentration of 1-10 µg/mL using the initial mobile phase composition.

• Chromatographic Conditions :

  • Column : Use a standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase : A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) is typical.

  • Flow Rate : 0.2-0.4 mL/min.

• Mass Spectrometer Conditions (ESI+) :

  • Ionization Mode : ESI Positive.

  • Capillary Voltage : 3500-4000 V.

  • Drying Gas : Nitrogen at a flow of 8-10 L/min.

  • Scan Range : Set a mass range appropriate for the expected molecular weight (e.g., m/z 100-500).

  • Fragmentor Voltage : A value of 100-150 V is often sufficient to induce some in-source fragmentation for structural confirmation.

• Data Acquisition and Analysis : Inject the sample and acquire the data. Extract the mass spectrum from the main chromatographic peak. Verify that the mass of the [M+H]⁺ ion corresponds to the calculated molecular weight of the target compound. If using HRMS, confirm that the measured exact mass is within 5 ppm of the calculated value.

Integrated Workflow for Unambiguous Characterization

A robust and trustworthy characterization of triazole-3-thiol compounds relies on the synergistic use of all three techniques. No single method provides the complete picture. The following workflow ensures a logical and self-validating process for structural elucidation.

Caption: Integrated workflow for the analysis of triazole-3-thiol compounds.

Conclusion

The structural analysis of 1,2,4-triazole-3-thiol compounds is a clear example of where a multi-technique spectroscopic approach is essential. The inherent thione-thiol tautomerism requires careful and systematic investigation. By integrating Mass Spectrometry for molecular formula confirmation, IR Spectroscopy for a rapid assessment of key functional groups, and detailed ¹H and ¹³C NMR analysis for unambiguous tautomer identification in solution, researchers can achieve a high level of confidence in their results. The protocols and characteristic data presented in this guide provide a robust framework for scientists in the pharmaceutical and chemical industries to accurately characterize this vital class of heterocyclic compounds.

References

• Vertex AI Search, "Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers".
• National Chemical Laboratory, "NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS.".
• ResearchGate, "Tautomerism and Structure of Azoles: Nuclear Magnetic Resonance Spectroscopy | Request PDF".
• MJMR, "Synthesis of ١,٢,٤-triazole-٣-thiol derivative".
• MDPI, "Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester".
• ResearchGate, "(PDF) ESI-MS fragmentation pathways of some 1,2,4-triazole-3-thiones, the intermediate compounds in the synthesis of active pharmaceutical ingredients".
• ResearchGate, "The carbon-13 and proton NMR chemical shift spectra of the compound.".
• Benchchem, "Mass Spectrometry Fragmentation of 1,2,4-Triazoles: A Comparative Guide".
• Benchchem, "An In-depth Technical Guide to Thione-Thiol Tautomerism in Disubstituted 1,2,4-Triazoles".

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Application Notes and Protocols for Utilizing 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol as a Lead Compound in Drug Discovery

Introduction: The Promise of the 1,2,4-Triazole Scaffold

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous clinically approved drugs with a wide array of biological activities, including antifungal, antiviral, and anticancer properties.[1][2] Its unique structural features, such as hydrogen bonding capacity and dipole character, allow for high-affinity interactions with various biological targets.[2] The specific compound, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, has been identified as a promising lead compound for the development of novel therapeutics. This guide provides a comprehensive framework for researchers to advance this lead compound through the initial stages of a drug discovery program, focusing on a hypothetical anti-inflammatory and anticancer application.

Derivatives of 1,2,4-triazole have shown significant potential as anti-inflammatory agents, with many exhibiting inhibitory activity against cyclooxygenase (COX) enzymes.[1][3] Specifically, the inducible COX-2 isoform is a well-validated target for anti-inflammatory drugs, as its upregulation is associated with inflammatory conditions and various cancers.[1][4] This document will therefore focus on a lead optimization campaign targeting COX-2.

Lead Optimization Strategy: A Multi-pronged Approach

A successful lead optimization program requires a systematic and iterative process of chemical synthesis, biological evaluation, and computational modeling. The goal is to enhance the potency and selectivity of the lead compound while improving its pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) and toxicological (Tox) profiles.

Our strategy for optimizing 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is outlined below:

Caption: Lead Optimization Workflow for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Part 1: Computational Chemistry and Analog Design

Computational tools are invaluable in the early stages of drug discovery for prioritizing synthetic efforts and reducing costs.[5][6]

Protocol 1.1: In Silico ADME/Tox Prediction

Before embarking on synthesis, it is crucial to predict the drug-like properties of the lead compound.

• Input: The SMILES (Simplified Molecular Input Line Entry System) string or 3D structure of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

• Tools: Utilize online platforms or standalone software that predict ADME/Tox properties.

• Parameters to Evaluate:

  • Lipinski's Rule of Five: Assesses oral bioavailability.

  • Solubility: Predicted aqueous solubility.

  • Blood-Brain Barrier (BBB) Penetration: Important for CNS-targeting drugs, but also for avoiding off-target effects.

  • CYP450 Inhibition/Induction: Predicts potential for drug-drug interactions.

  • hERG Inhibition: Assesses risk of cardiotoxicity.

  • Mutagenicity/Carcinogenicity: (e.g., Ames test prediction).

Protocol 1.2: Molecular Docking

Molecular docking predicts the preferred binding orientation of a ligand to a protein target.[7]

• Target Preparation:

  • Obtain the crystal structure of human COX-2 (e.g., from the Protein Data Bank).

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Define the binding site based on the co-crystallized ligand or known active site residues.

• Ligand Preparation:

  • Generate a 3D conformation of the lead compound and its designed analogs.

  • Assign appropriate charges and atom types.

• Docking Simulation:

  • Use docking software (e.g., AutoDock, Glide) to dock the ligands into the prepared COX-2 active site.

• Analysis:

  • Analyze the predicted binding poses and scoring functions.

  • Identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) with active site residues. This will inform the design of new analogs with improved binding affinity.[8]

Part 2: Chemical Synthesis of Analogs

The synthesis of a focused library of analogs is essential for establishing a structure-activity relationship (SAR). Modifications should be explored at the N4-cyclohexyl, C5-methoxyphenyl, and S3-thiol positions.

Protocol 2.1: General Synthesis of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols

A common route to synthesize the triazole core involves the cyclization of a thiosemicarbazide precursor.[9][10][11]

Caption: General synthetic route for 1,2,4-triazole-3-thiols.

Step-by-step synthesis of a representative analog (e.g., replacing cyclohexyl with a phenyl group):

• Synthesis of 1-(4-methoxybenzoyl)-4-phenylthiosemicarbazide:

  • Dissolve 4-methoxybenzoic acid hydrazide (1 mmol) in ethanol.

  • Add phenyl isothiocyanate (1 mmol) to the solution.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture and collect the precipitated solid by filtration.

  • Wash the solid with cold ethanol and dry to obtain the thiosemicarbazide intermediate.

• Cyclization to 4-phenyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol:

  • Suspend the thiosemicarbazide intermediate (1 mmol) in an aqueous solution of sodium hydroxide (8%, 5 mL).

  • Reflux the mixture for 3-5 hours.

  • Cool the solution and acidify with dilute hydrochloric acid to pH 5-6.

  • Collect the precipitated product by filtration, wash with water, and recrystallize from ethanol.

Part 3: Biological Evaluation

A tiered screening approach is employed to efficiently evaluate the synthesized analogs.

Protocol 3.1: In Vitro COX-1/COX-2 Inhibition Assay

This primary assay determines the potency and selectivity of the compounds.[12][13]

• Principle: A colorimetric or fluorometric assay kit can be used to measure the peroxidase activity of COX-1 and COX-2.[14][15] The inhibition of this activity by the test compounds is quantified.

• Materials:

  • Human recombinant COX-1 and COX-2 enzymes.

  • Arachidonic acid (substrate).

  • A chromogenic or fluorogenic probe (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine - TMPD).[15]

  • Test compounds and a reference inhibitor (e.g., Celecoxib).

• Procedure:

  • In a 96-well plate, add the assay buffer, heme, and the respective enzyme (COX-1 or COX-2).

  • Add the test compounds at various concentrations (typically in a serial dilution).

  • Pre-incubate for 10-15 minutes at room temperature.

  • Initiate the reaction by adding the probe and arachidonic acid.

  • Measure the absorbance or fluorescence over time using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The COX-2 selectivity index (SI) is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2). A higher SI indicates greater selectivity for COX-2.

Compound	R Group (N4)	IC50 COX-1 (µM)	IC50 COX-2 (µM)	Selectivity Index (COX-1/COX-2)
Lead	Cyclohexyl	15.2	0.85	17.9
Analog 1	Phenyl	12.5	0.42	29.8
Analog 2	4-Fluorophenyl	18.9	0.15	126
Analog 3	Methyl	>50	5.2	<10
Celecoxib	-	15.0	0.05	300

Table 1: Hypothetical data from the in vitro COX inhibition assay.

Protocol 3.2: MTT Antiproliferative Assay

This secondary assay evaluates the potential of the compounds to inhibit the growth of cancer cells.

• Principle: The MTT assay is a colorimetric assay that measures cell metabolic activity.[16] Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.[16]

• Cell Line: A COX-2 expressing cancer cell line, such as the human colon adenocarcinoma cell line HT-29, is suitable.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.[17]

  • Treat the cells with various concentrations of the test compounds for 48-72 hours.[18][19]

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.[17][20]

  • Add a solubilizing agent (e.g., DMSO or a detergent solution) to dissolve the formazan crystals.[18]

  • Measure the absorbance at a wavelength of ~570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the GI50 value (the concentration of the compound that causes 50% growth inhibition).

Compound	GI50 on HT-29 cells (µM)
Lead	25.8
Analog 1	15.3
Analog 2	5.7
Analog 3	>100
Doxorubicin	0.5

Table 2: Hypothetical data from the MTT antiproliferative assay.

Part 4: ADME Profiling

Early assessment of ADME properties is crucial to avoid late-stage failures in drug development.[21]

Protocol 4.1: In Vitro Microsomal Stability Assay

This assay provides an initial assessment of the metabolic stability of the compounds.

• Principle: The compound is incubated with liver microsomes, which contain key drug-metabolizing enzymes like cytochrome P450s. The rate of disappearance of the parent compound over time is measured.[22][23]

• Materials:

  • Pooled human liver microsomes.

  • NADPH (a cofactor for CYP450 enzymes).

  • Test compounds and a control compound with known metabolic stability.

• Procedure:

  • Incubate the test compound (at a fixed concentration, e.g., 1 µM) with liver microsomes at 37°C.

  • Initiate the metabolic reaction by adding NADPH.[22]

  • Take aliquots at different time points (e.g., 0, 5, 15, 30, 45 minutes) and quench the reaction with a solvent like acetonitrile.[22]

  • Analyze the concentration of the remaining parent compound in each sample using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining compound against time.

  • From the slope of the line, calculate the in vitro half-life (t½) and the intrinsic clearance (Clint).[24]

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg protein)
Lead	22	31.5
Analog 1	35	19.8
Analog 2	48	14.4
Verapamil (Control)	8	86.6

Table 3: Hypothetical data from the in vitro microsomal stability assay.

Conclusion and Future Directions

This guide provides a foundational framework for the initial stages of a drug discovery project utilizing 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol as a lead compound. Through a systematic approach of computational design, chemical synthesis, and biological evaluation, researchers can identify analogs with improved potency, selectivity, and drug-like properties.

The hypothetical data presented herein illustrates how a lead compound can be optimized. For instance, "Analog 2" shows significantly improved COX-2 selectivity and antiproliferative activity, along with enhanced metabolic stability, making it a promising candidate for further preclinical development. Subsequent studies would involve more extensive ADME-Tox profiling, in vivo efficacy studies in animal models of inflammation or cancer, and formulation development.

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• Khatab, T., Kandil, E., Elsefy, D. E., & El-Mekabaty, A. (Year). A One-Pot Multicomponent Catalytic Synthesis of New 1 H -Pyrazole-1-Carbothioamide Derivatives with Molecular Docking Studies as COX-2 Inhibitors.
• Kumar, R., Vats, L., Bua, S., Supuran, C., & Sharma, P. (2018). Design and synthesis of novel benzenesulfonamide containing 1,2,3-triazoles as potent human carbonic anhydrase isoforms I, II, IV and IX inhibitors. European journal of medicinal chemistry.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods.
• MTT Lab. (n.d.). In vitro drug metabolism: for the selection of your lead compounds.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
• Nemr, M. T. M., Fadaly, W. A. A., & Abdelaziz, M. A. (2025).
• Penning, T. D., Talley, J. J., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benze nesulfonamide (SC-58635, celecoxib). Journal of medicinal chemistry.
• Perrone, M. G., Vitale, P., et al. (Year). General role of the amino and methylsulfamoyl groups in selective cyclooxygenase(COX)-1 inhibition by 1,4-diaryl-1,2,3-triazoles and validation of a predictive pharmacometric PLS model. European journal of medicinal chemistry.
• Perrone, M. G., Vitale, P., et al. (2012). Diarylheterocycle Core Ring Features Effect in Selective COX-1 Inhibition. ChemMedChem.

• Purdue University. (2023). Quantum Machine Learning Predicting ADME-Tox Properties in Drug Discovery. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). New 1,2,3-triazole/1,2,4-triazole hybrids linked to oxime moiety as nitric oxide donor selective COX-2, aromatase, B-RAFV600E and EGFR inhibitors celecoxib analogs: design, synthesis, anti-inflammatory/anti-proliferative activities, apoptosis and molecular modeling study.
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• Wuest, F., Tang, X., Kniess, T., Pietzsch, J., & Suresh, M. (Year). Synthesis and cyclooxygenase inhibition of various (aryl-1,2,3-triazole-1-yl)-methanesulfonylphenyl derivatives. Bioorganic & medicinal chemistry.

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Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1,2,4-Triazole-3-thiol Synthesis

Welcome to the technical support center for the synthesis of 1,2,4-triazole-3-thiol and its derivatives. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of this important heterocyclic synthesis. Instead of a rigid manual, this resource is structured as a dynamic troubleshooting guide and FAQ, addressing the practical challenges and nuanced chemical principles you'll encounter in the lab.

Section 1: Foundational Synthetic Pathways

The synthesis of the 1,2,4-triazole-3-thiol core is versatile, with several established routes. The choice of pathway often depends on the availability of starting materials and the desired substitution pattern. The two most prevalent methods begin with either a thiosemicarbazide or a carboxylic acid hydrazide.[1][2]

• From Thiosemicarbazide: This classic approach involves the acylation of a thiosemicarbazide, typically with formic acid or another carboxylic acid, to form an acylthiosemicarbazide intermediate. This intermediate is then cyclized under basic conditions to yield the triazole ring.[2][3]

• From Carboxylic Acid Hydrazides: This route involves the reaction of a hydrazide with an isothiocyanate.[1] This forms a 1,4-disubstituted thiosemicarbazide, which subsequently undergoes alkaline-mediated cyclization to form the target 1,2,4-triazole-3-thiol.[2][4]

A newer approach also demonstrates the use of polyphosphate ester (PPE) to facilitate the reaction between thiosemicarbazides and carboxylic acids.[1][5][6] This method involves two distinct steps: an initial acylation followed by a cyclodehydration in an aqueous alkali solution.[7][8]

Caption: High-level overview of common synthetic routes to 1,2,4-triazole-3-thiols.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format.

Question 1: My reaction yield is very low or I've isolated no product. What are the likely causes?

Answer: Low or zero yield is the most common issue and can typically be traced back to one of three areas: the initial acylation, the cyclization step, or product isolation.

Probable Causes & Solutions:

• Incomplete Acylation (Pathway 1): The formation of the 1-formyl-3-thiosemicarbazide intermediate is a critical first step.

  • Causality: Insufficient heating or reaction time can lead to unreacted thiosemicarbazide.

  • Solution: Ensure the formic acid is pre-heated (e.g., on a steam bath) before adding the thiosemicarbazide.[3] Monitor the dissolution of the starting material and continue heating for the prescribed time (e.g., 30 minutes) to ensure the reaction goes to completion.[3]

• Ineffective Cyclization: The ring-closure step is highly dependent on base strength and temperature.

  • Causality: The base deprotonates the amide nitrogen, facilitating nucleophilic attack on the thio-carbonyl carbon. If the base is too weak or the temperature too low, this equilibrium-driven step will not proceed efficiently.

  • Solution: Sodium hydroxide (NaOH) is a common and effective base for this cyclization.[3] Ensure you are using the correct stoichiometry (typically at least one equivalent). The reaction often requires heating (e.g., on a steam bath for 1 hour) to overcome the activation energy of cyclization.[3]

• Product Precipitation Issues: The product is typically isolated by acidic precipitation.

  • Causality: 1,2,4-triazole-3-thiol is amphoteric. In the basic cyclization media, it exists as a soluble sodium salt. It must be protonated with a strong acid to precipitate out of the solution.

  • Solution: After the reaction is complete and cooled, acidify the solution with concentrated hydrochloric acid (HCl).[3] It is crucial to sufficiently cool the mixture in an ice bath both before and after acidification to maximize the precipitation of the product, as its solubility increases with temperature.[3]

Caption: Troubleshooting flowchart for diagnosing low-yield reactions.

Question 2: My spectral data (e.g., NMR) suggests I have an impurity. What could it be?

Answer: The most common impurity is the isomeric 1,3,4-thiadiazol-2-amine. This side product arises from an alternative cyclization pathway.

• Causality & Mechanism: During the reaction of a carboxylic acid with thiosemicarbazide, particularly when using dehydrating agents like polyphosphate ester (PPE), the acylation can be followed by two competing cyclodehydration pathways.[1]

  • Desired Path (Triazole): Intramolecular attack of a terminal nitrogen onto the acyl carbonyl carbon.

  • Side Path (Thiadiazole): Intramolecular attack of the sulfur atom onto the acyl carbonyl carbon.[1]

• Identification: The two isomers can be readily distinguished by ¹H NMR spectroscopy. The chemical shifts for the protons on the triazole and thiadiazole rings are significantly different.[1] For example, the NH proton of the 1,2,4-triazole-3-thiol ring typically appears far downfield.

• Minimization & Separation:

  • Reaction Conditions: The formation of the 1,2,4-triazole is favored by strongly basic conditions during cyclization, which promotes the desired N-acylation pathway.[1]

  • Purification: The key to separation lies in their differing acid-base properties. The 1,2,4-triazole-3-thiol is soluble in aqueous alkali, while the 1,3,4-thiadiazol-2-amine is generally insoluble.[1] This allows for a simple separation by dissolving the crude mixture in an alkaline solution and filtering off the insoluble thiadiazole side product. The desired triazole can then be precipitated from the filtrate by acidification.

Question 3: I'm having trouble purifying my final product. Recrystallization gives poor recovery.

Answer: Purification challenges often stem from residual starting materials, side products, or using a suboptimal recrystallization solvent.

• Problem: Oiling Out: The product separates as an oil instead of a solid.

  • Causality: This often indicates the presence of impurities that depress the melting point or that the product is too soluble in the chosen solvent.[9]

  • Solution: Try adding a non-polar co-solvent (an "anti-solvent") like hexane to your hot, dissolved solution until it just begins to turn cloudy, then allow it to cool slowly. Alternatively, try a different solvent system altogether.

• Problem: Low Recovery: A large amount of product remains in the mother liquor.

  • Causality: You may be using too much solvent, or the product has significant solubility even at low temperatures.[10]

  • Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the crude product. After cooling to room temperature, chill the flask in an ice bath for an extended period (e.g., >1 hour) before filtration to maximize recovery.[3]

• Problem: Persistent Impurities: Impurities remain even after recrystallization.

  • Solution: If the impurity is the thiadiazole isomer, perform the acid-base workup described in the previous question before attempting recrystallization.[1] For other impurities, column chromatography may be necessary, though it can be challenging for these relatively polar compounds.[9][11] Using a more polar eluent system or reverse-phase chromatography might be effective.[9]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the mechanistic role of the base in the cyclization step? A1: The base, typically NaOH or KOH, acts as both a reactant and a catalyst. Its primary role is to deprotonate the N4 nitrogen of the acylthiosemicarbazide intermediate. This deprotonation significantly increases the nucleophilicity of the N2 nitrogen, which then attacks the electrophilic carbonyl carbon of the acyl group, initiating the intramolecular cyclization. The subsequent dehydration to form the aromatic triazole ring is also promoted under these heated, basic conditions.

Caption: Simplified mechanism of base-catalyzed cyclization.

Q2: How critical is the choice of solvent? A2: Solvent choice is highly critical. For the acylation of thiosemicarbazide with a carboxylic acid using PPE, chloroform has been identified as the most universal and effective solvent compared to others like DMF, DMSO, or toluene.[1] For the subsequent cyclization, an aqueous solution is typically used to dissolve the base and the intermediate.[3] For purification by recrystallization, water is often a good choice as the product is soluble in hot water but precipitates upon cooling.[3]

Q3: How do I confirm the structure and differentiate between the thione and thiol tautomers? A3: A combination of analytical techniques is used. The presence of the thione (C=S) vs. thiol (S-H) tautomers can be investigated by NMR.[12]

• ¹H NMR: The thiol (S-H) proton signal is often found between 1.1-1.4 ppm, whereas the N-H proton of the thione tautomer is much further downfield, in the range of 13-14 ppm.[12]

• ¹³C NMR: The thione (C=S) carbon signal is characteristic and resonates at a very deshielded position, typically around 169 ppm.[12]

• Melting Point: A sharp melting point that corresponds to literature values is a good indicator of purity. For example, the unsubstituted 1,2,4-triazole-3(5)-thiol melts at 220–222 °C.[3]

Section 4: Optimized Experimental Protocol

This protocol is based on the well-established procedure from Organic Syntheses for preparing the parent 1,2,4-triazole-3-thiol, known for its reliability and high yield.[3]

Part A: Synthesis of 1-Formyl-3-thiosemicarbazide

• In a 2 L round-bottomed flask, heat 400 mL of 90% formic acid on a steam bath for 15 minutes.

• Add 182 g (2 moles) of thiosemicarbazide to the hot acid. Swirl the flask until all the solid dissolves.

• Continue heating on the steam bath for an additional 30 minutes. A crystalline solid should begin to separate.

• Add 600 mL of boiling water to the mixture. Filter the resulting milky solution while hot through a fluted filter paper.

• Allow the filtrate to stand for 1 hour at room temperature, then cool in an ice bath for 2 hours to maximize crystallization.

• Collect the white, crystalline 1-formyl-3-thiosemicarbazide by suction filtration and air-dry. (Expected yield: 170–192 g, 71–81%).

Part B: Synthesis of 1,2,4-Triazole-3(5)-thiol

• In a 2 L round-bottomed flask, dissolve 178.5 g (1.5 moles) of 1-formyl-3-thiosemicarbazide and 60 g (1.5 moles) of sodium hydroxide in 300 mL of water.

• Heat the solution on a steam bath for 1 hour.

• Cool the solution in an ice bath for 30 minutes.

• Slowly and carefully, add 150 mL of concentrated hydrochloric acid to the cold solution to precipitate the product.

• Cool the reaction mixture in an ice bath for another 2 hours.

• Collect the precipitated 1,2,4-triazole-3(5)-thiol by suction filtration.

• Recrystallization: Dissolve the crude thiol in 300 mL of boiling water and filter the hot solution.

• Cool the filtrate in an ice bath for 1 hour. Collect the purified product by suction filtration and air-dry. (Expected yield: 108–123 g, 72–81%).

Section 5: Data Summary Table

Synthetic Method	Key Reagents	Base/Catalyst	Solvent	Temp. (°C)	Typical Yield	Reference
Classic Two-Step	Thiosemicarbazide, Formic Acid	NaOH	Water	100	72-81%	[3]
PPE-Mediated	Thiosemicarbazide, Carboxylic Acid	PPE, then aq. Alkali	Chloroform, then Water	90	Varies	[1][7]
Hydrazide Route	Carboxylic Acid Hydrazide, Isothiocyanate	NaOH or KOH	Ethanol	Reflux	Varies	[4][13]

References

• Tretyakov, B. A., Tikhonova, V. I., Gadomsky, S. Y., & Sanina, N. A. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 30(22), 4422. [Link]

• ResearchGate. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

• Ainsworth, C. (1963). 1,2,4-Triazole-3(5)-thiol. Organic Syntheses, 43, 96. [Link]

• Osman, M. A., Hassan, H. A., Abdelhamid, D., & Mohassab, A. M. (2015). Synthesis of 1,2,4-triazole-3-thiol derivative. Minia Journal of Medical Research, 26(2), 171-174. [Link]

• ResearchGate. (2019). Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. [Link]

• OUCI. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

• Frolova, Y. S., & Kaplaushenko, A. H. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. Current issues in pharmacy and medicine: science and practice, 17(2), 213-219. [Link]

• Pleshkova, A. I., et al. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. [https://www.mdpi.com/2 organics6020011]([Link] organics6020011)

• PubMed. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

• Al Mustansiriyah Journal of Pharmaceutical Sciences. (2022). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. [Link]

• Mroczek, T., Plech, T., & Wujec, M. (2017). Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Journal of Chromatographic Science, 55(2), 117–129. [Link]

• ResearchGate. (2024). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. [Link]

• Kamal, A., et al. (2021). An insight on medicinal attributes of 1,2,4-triazoles. Journal of the Indian Chemical Society, 98(9), 100121. [Link]

• El-Shehry, M. F., et al. (2020). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules, 25(16), 3724. [Link]

• National Institutes of Health. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

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Technical Support Center: Synthesis &amp; Yield Optimization of 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. This document provides an in-depth overview of the synthesis pathway, a detailed experimental protocol, and a comprehensive troubleshooting section in a question-and-answer format. It is designed for researchers, medicinal chemists, and process development scientists aiming to maximize the yield and purity of this compound.

Synthesis Overview & Mechanism

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically achieved via a two-step sequence. The pathway hinges on the initial formation of an N-acylthiosemicarbazide intermediate, followed by a base-catalyzed intramolecular cyclization and dehydration.[1][2][3]

Step 1: Formation of the Thiosemicarbazide Intermediate The reaction begins with the nucleophilic addition of 4-methoxybenzoyl hydrazide to cyclohexyl isothiocyanate. The lone pair on the terminal nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate, forming the key intermediate: 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide .[4] This reaction is typically carried out under reflux in a suitable solvent like ethanol.

Step 2: Base-Catalyzed Cyclization The thiosemicarbazide intermediate undergoes a base-catalyzed intramolecular cyclization. In a strong alkaline medium (e.g., aqueous NaOH or KOH), the hydrazide nitrogen is deprotonated.[2][5] This is followed by a nucleophilic attack on the carbonyl carbon, leading to a tetrahedral intermediate. Subsequent dehydration results in the formation of the stable 1,2,4-triazole ring. This step is critical, as the choice of base and reaction conditions directly dictates the final yield and purity.[6]

Diagram: General Synthesis Pathway

Caption: The two-step synthesis of the target triazole-thiol.

Detailed Experimental Protocol (Optimized)

This protocol is synthesized from established methodologies for analogous compounds to provide a high-yield pathway.[1][2][7]

Part A: Synthesis of 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-methoxybenzoyl hydrazide (10.0 g, 60.2 mmol, 1.0 eq) in absolute ethanol (120 mL).

• Reagent Addition: To the stirred solution, add cyclohexyl isothiocyanate (9.3 g, 65.8 mmol, 1.1 eq) dropwise at room temperature.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting hydrazide spot disappears.

• Isolation: After completion, cool the reaction mixture to room temperature. The white precipitate of the thiosemicarbazide intermediate will form. Collect the solid by vacuum filtration, wash with cold ethanol (2 x 20 mL), and dry in a vacuum oven at 50°C. Expected yield: 90-95%.

Part B: Synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Reaction Setup: Place the dried 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide (10.0 g, 32.5 mmol) in a 250 mL round-bottom flask.

• Base Addition: Add an 8% (w/v) aqueous solution of sodium hydroxide (100 mL).

• Cyclization: Heat the suspension to reflux with vigorous stirring. The solid will gradually dissolve as the reaction proceeds. Continue refluxing for 6-8 hours. Monitor the reaction via TLC until the intermediate is consumed.

• Work-up and Precipitation: Cool the reaction mixture in an ice bath. Slowly acidify the clear solution to pH 5-6 by adding concentrated hydrochloric acid (HCl) dropwise with constant stirring. A voluminous white precipitate of the product will form.

• Purification: Collect the crude product by vacuum filtration. Wash the filter cake thoroughly with cold distilled water until the filtrate is neutral.

• Recrystallization: Recrystallize the crude solid from 95% ethanol to obtain the pure product as white crystals. Dry the final product under vacuum. Expected yield: 75-85%.

Troubleshooting and Yield Optimization (Q&A)

This section addresses common issues encountered during the synthesis and provides actionable solutions to improve yield and purity.

Question 1: The yield of the final triazole-thiol is consistently low (<60%). What are the most likely causes?

Answer: Low yield is a common problem that can typically be traced to one of three areas: the quality of the intermediate, the cyclization conditions, or the work-up procedure.

• Incomplete Intermediate Formation: The thiosemicarbazide intermediate must be of high purity. Ensure the reflux time in Step 1 is sufficient for the complete consumption of the starting hydrazide. Impurities from this stage can interfere with the cyclization.

• Suboptimal Base Concentration: The cyclization is highly dependent on the basicity of the medium.[6] If the NaOH solution is too dilute, the deprotonation required for the ring closure will be slow and incomplete. Conversely, an excessively concentrated base can sometimes promote side reactions or degradation.

  • Solution: An 8-10% aqueous NaOH solution is generally optimal. You can also try using an equivalent concentration of potassium hydroxide (KOH), which is sometimes reported to give slightly better yields.

• Insufficient Reflux Time: The intramolecular cyclization and subsequent dehydration require sufficient thermal energy and time. A short reflux period will result in unreacted intermediate.

  • Solution: Ensure a minimum of 6 hours of reflux. Monitor the reaction by TLC (using a mobile phase like Ethyl Acetate:Hexane 7:3) to confirm the disappearance of the starting material before proceeding to work-up.

• Loss during Work-up: The product is precipitated by acidification. If the pH is too low (strongly acidic), you risk partial hydrolysis or formation of the hydrochloride salt, which may be more soluble. If the pH is too high (neutral or basic), the product will remain as its soluble thiolate salt.

  • Solution: Carefully monitor the pH during acidification, aiming for a final pH of 5-6 for maximum precipitation. Add the acid slowly while the solution is in an ice bath to control the temperature.

Parameter	Suboptimal Condition	Recommended Optimization	Rationale
Base Concentration	< 5% NaOH	8-10% NaOH or KOH	Ensures complete deprotonation to drive the cyclization reaction forward.[5][6]
Reflux Time	< 4 hours	6-8 hours (TLC monitored)	Allows the reaction to proceed to completion, minimizing unreacted intermediate.
Precipitation pH	pH < 4 or pH > 7	pH 5-6	Maximizes the precipitation of the neutral thiol product while avoiding salt formation.

Question 2: My final product seems impure, and I suspect the presence of an isomeric byproduct. How can I identify and prevent this?

Answer: The most common isomeric byproduct in this synthesis is the 2-amino-5-(4-methoxyphenyl)-1,3,4-thiadiazole derivative. This occurs when the cyclization proceeds through an acid-catalyzed pathway, where the sulfur atom acts as the nucleophile instead of the nitrogen.[8]

• Cause: This side reaction is favored in neutral or acidic conditions.[8] If any acidic impurities are carried over from the starting materials or if the basicity during cyclization is insufficient, formation of the thiadiazole can occur.

• Prevention:

  • Strictly Basic Conditions: The most critical factor is to maintain a strong alkaline environment throughout the reflux step. This ensures the desired N-cyclization pathway is dominant.

  • Purity of Intermediate: Ensure the thiosemicarbazide intermediate is thoroughly washed and dried to remove any unreacted starting materials or acidic residues.

• Identification & Purification:

  • TLC: The thiadiazole isomer typically has a different Rf value than the triazole-thiol.

  • NMR Spectroscopy: The proton NMR spectra are distinct. The triazole-thiol will show a characteristic broad singlet for the SH/NH proton at a downfield chemical shift (often >12 ppm).

  • Purification: If the thiadiazole does form, it can usually be separated from the desired triazole product by careful column chromatography on silica gel or by fractional recrystallization, as the two isomers often have different solubilities.

Diagram: Competing Cyclization Pathways

Caption: The reaction outcome depends critically on pH.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization step? A1: Ethanol (95% or absolute) is the most commonly reported and effective solvent for recrystallizing 4,5-disubstituted-1,2,4-triazole-3-thiols.[1][2] It provides good solubility at high temperatures and poor solubility upon cooling, leading to high recovery of pure crystals.

Q2: Can I use a different base for the cyclization, such as potassium carbonate (K₂CO₃)? A2: It is not recommended. Potassium carbonate is a relatively weak base and is often insufficient to effectively catalyze the intramolecular cyclization of the thiosemicarbazide intermediate. Strong bases like sodium hydroxide or potassium hydroxide are required to ensure complete deprotonation and drive the reaction to completion.

Q3: How should I store the final product? A3: The compound should be stored in a cool, dry, and dark place in a tightly sealed container. Like many thiol-containing compounds, prolonged exposure to air and light can lead to gradual oxidation and discoloration.

Q4: Is it possible to perform this synthesis as a one-pot reaction? A4: While some one-pot methods for triazole synthesis exist, the two-step procedure described here is generally more reliable and higher-yielding for this class of compounds. Isolating the thiosemicarbazide intermediate ensures that the cyclization step begins with pure starting material, which is critical for avoiding side reactions and simplifying the final purification.

References

• ResearchGate. (2022). Optimization for the cyclization step. [Link]

• National Center for Biotechnology Information. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. [Link]

• ResearchGate. (n.d.). Optimization of the cyclization reaction conditions. [Link]

• Scientific Research Publishing. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. [Link]

• International Union of Crystallography. (2018). 4-Cyclohexyl-1-(2-methoxybenzoyl)thiosemicarbazide with an unknown solvent. [Link]

• MDPI. (2024). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. [Link]

• MDPI. (2023). Synthesis, Characterization, and Cytotoxicity Studies of N-(4-Methoxybenzyl) Thiosemicarbazone Derivatives and Their Ruthenium(II)-p-cymene Complexes. [Link]

• Pharmacophore. (2024). Synthesis methods of 1,2,4-triazole-3-thiones: review. [Link]

• MDPI. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

• National Center for Biotechnology Information. (2002). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. [Link]

• National Center for Biotechnology Information. (2021). Acid-Catalyzed Hydrolysis and Intramolecular Cyclization of N-Cyano Sulfoximines for the Synthesis of Thiadiazine 1-Oxides. [Link]

• TSI Journals. (2006). Organic CHEMISTRY. [Link]

• ResearchGate. (2017). Synthesis, Molecular Structure and Antibacterial Activity of 1-(4-Methoxybenzaldehyde)-4-Methylthiosemicarbazone. [Link]

• MDPI. (2024). Thiol-Epoxy Click Chemistry: The Synthesis of Vicinal Amino Alcohols Containing a 1,2,4-Triazole Ring. [Link]

• ResearchGate. (2010). Synthesis of Novel 1,3-Substituted 1H-[8][9][10]-Triazole-3-Thiol Derivatives. [Link]

• MDPI. (2022). Substrate-Dependent Selectivity in Sc(OTf)3-Catalyzed Cyclization of Alkenoic Acids and N-Protected Alkenamides. [Link]

• MDPI. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. [Link]

• National Center for Biotechnology Information. (2018). Regioselective Base-Mediated Cyclizations of Mono-N-acylpropargylguanidines. [Link]

• National Center for Biotechnology Information. (2016). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. [Link]

• MDPI. (2021). 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. [Link]

• National Center for Biotechnology Information. (2012). Multicomponent Synthesis of Diverse 1,4-Benzodiazepine Scaffolds. [Link]

• MDPI. (2020). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. [Link]

• National Center for Biotechnology Information. (2023). Design and Synthesis of New 4-(3,4,5-Trimethoxyphenyl)Thiazole–Pyrimidine Derivatives as Potential Antiproliferative Agents. [Link]

• PubChem. (n.d.). 4-cyclohexyl-5-(3,4-dimethoxyphenyl)-4h-1,2,4-triazole-3-thiol. [Link]

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Technical Support Center: Synthesis of 1,2,4-Triazole Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 1,2,4-triazole derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing this critical heterocyclic scaffold. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively. This document is structured as a dynamic resource, combining troubleshooting guides, frequently asked questions, and validated protocols to address the common challenges encountered in the lab.

Troubleshooting Guide: Common Synthesis Challenges

This section addresses the most frequent issues encountered during the synthesis of 1,2,4-triazole derivatives. The question-and-answer format provides direct solutions to specific experimental problems.

Issue 1: Persistently Low Reaction Yields

Q1: My 1,2,4-triazole synthesis is resulting in a very low yield. What are the common causes and how can I improve it?

A1: Low yields are a classic challenge in heterocyclic chemistry, and 1,2,4-triazole synthesis is no exception. The causes can be multifaceted, ranging from reaction conditions to the stability of your reagents.

• Causality—Harsh Reaction Conditions: Many traditional methods, such as the Pellizzari reaction, which involves condensing an amide with an acyl hydrazide, often require high temperatures (>150°C) and prolonged reaction times.[1][2] These harsh conditions can lead to thermal degradation of both the starting materials and the desired triazole product, directly impacting the final yield.

• Field-Proven Solution: A significant improvement can be achieved by switching to microwave-assisted synthesis . Microwave irradiation can dramatically shorten reaction times from hours to minutes and often leads to cleaner reactions with higher yields by minimizing thermal decomposition pathways.[1] For other methods, a systematic optimization of temperature, reaction time, and catalyst loading is fundamental.

• Causality—Purity and Stability of Starting Materials: The integrity of your starting materials is paramount. Hydrazine derivatives, for example, can be susceptible to oxidation or degradation upon storage. Impurities in any reagent can act as catalyst poisons or participate in unwanted side reactions, consuming your primary reactants.[1]

• Field-Proven Solution: Always use high-purity starting materials. If you suspect degradation, purify them before use (e.g., recrystallization or distillation). For sensitive reagents like hydrazines, it is best practice to use a freshly opened bottle or a source that has been stored properly under an inert atmosphere.[1]

• Causality—Incomplete Reaction: Assuming the reaction is complete without proper monitoring can lead to premature workup and, consequently, low yields.

• Field-Proven Solution: Diligently monitor the reaction's progress using techniques like Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This ensures you quench the reaction at the point of maximum product formation, before significant degradation or side-product formation occurs.

Issue 2: Lack of Regioselectivity and Isomer Formation

Q2: My reaction is producing a mixture of isomers (e.g., 1,3- vs. 1,5-disubstituted 1,2,4-triazoles). How can I control the regioselectivity?

A2: Achieving regioselectivity is a critical challenge, especially when synthesizing unsymmetrically substituted triazoles. The formation of multiple isomers complicates purification and reduces the yield of the desired compound.

• Causality—Reaction Mechanism Control: In classical methods like the Einhorn-Brunner reaction , the regioselectivity is often dictated by the electronic properties of the substituents on the starting diacylamine.[1] The more acidic group typically directs the final substitution pattern, but this control is often imperfect, leading to isomeric mixtures.

• Field-Proven Solution—Catalyst-Controlled Synthesis: Modern synthetic chemistry offers a more elegant solution: catalyst control. The choice of metal catalyst can exquisitely direct the regiochemical outcome. For instance, in the [3+2] cycloaddition of isocyanides with diazonium salts, using a Silver(I) catalyst selectively yields 1,3-disubstituted 1,2,4-triazoles, whereas a Copper(II) catalyst favors the formation of the 1,5-disubstituted isomer.[1][3] This allows for precise, predictable control over the final product structure.

Issue 3: Difficult Product Purification

Q3: I am struggling to purify my 1,2,4-triazole product from the reaction mixture. What are some effective purification strategies?

A3: Purification can be challenging due to the polar nature of the triazole ring and the potential for closely related side products and isomers.

• Standard Chromatographic Methods: Column chromatography on silica gel is the most common approach.

  • Field-Proven Solution: A gradient elution is often more effective than an isocratic one. Start with a non-polar solvent (e.g., hexane or dichloromethane) and gradually increase the polarity by adding ethyl acetate or methanol. A common solvent system for these compounds is a mixture of chloroform and methanol (e.g., 90:10 v/v).[1]

• Crystallization: If your product is a solid, recrystallization is a powerful technique for achieving high purity.

  • Field-Proven Solution: The key is solvent selection. You may need to screen several solvents or solvent pairs (e.g., ethanol/water, ethyl acetate/hexane) to find conditions where your product is soluble at high temperatures but sparingly soluble at room or lower temperatures, while impurities remain in solution.

• Purification via Salt Formation: The basic nitrogen atoms in the 1,2,4-triazole ring provide a handle for an alternative purification method.

  • Field-Proven Solution: If your product is basic, you can treat the crude mixture with an acid (like HCl) to form the corresponding salt, which may precipitate from an organic solvent, leaving non-basic impurities behind. The free triazole can then be regenerated by neutralization with a base.

Frequently Asked Questions (FAQs)

Q: What are the most reliable and high-yielding modern methods for synthesizing 1,2,4-triazoles?

A: While classical methods are still used, modern copper-catalyzed oxidative cyclization reactions have become a mainstay for their reliability and functional group tolerance.[3] These reactions often use readily available starting materials like amidines and nitriles and proceed under relatively mild conditions using air or oxygen as the terminal oxidant, making them both efficient and environmentally friendlier.[3][4] Multi-component reactions (MCRs), where three or more reactants are combined in a single step, are also highly effective for building molecular diversity with high atom economy.[4]

Q: How do I choose the right starting materials for my desired triazole derivative?

A: The choice depends on the substitution pattern you want to achieve.

• For 3,5-disubstituted triazoles, the Pellizzari reaction (acyl hydrazide + amide) or reactions involving nitriles and hydrazides are common starting points.[2][5]

• For 1,3,5-trisubstituted triazoles, a one-pot reaction of carboxylic acids, primary amidines, and monosubstituted hydrazines is highly efficient.[4]

• The specific precursors like amidrazones, imidates, and hydrazonoyl chlorides offer access to a wide variety of substitution patterns, and the best choice will be dictated by the commercial availability of the required building blocks.[6][7]

Q: Are there "green" or more environmentally friendly approaches to 1,2,4-triazole synthesis?

A: Yes, the field is actively moving towards more sustainable practices. Key "green" strategies include:

• Microwave Synthesis: As mentioned, this reduces energy consumption and reaction times.[2]

• Catalytic Reactions: Using catalytic amounts of metals like copper is preferable to stoichiometric reagents.[3]

• Green Oxidants: Employing air or O₂ as the oxidant is a significant improvement over heavy metal oxidants.[3][4]

• Alternative Solvents: Using greener solvents like polyethylene glycol (PEG) or even solvent-free conditions can drastically reduce environmental impact.[6][7]

Data Summary & Visualizations

Table 1: Comparison of Common 1,2,4-Triazole Synthetic Methods

Method	Starting Materials	Typical Conditions	Typical Yields	Advantages	Common Challenges
Pellizzari Reaction	Amide + Acyl hydrazide	High Temp (150-250°C)	30-60%	Simple starting materials	Harsh conditions, low yield, degradation[1][2]
Microwave-Assisted Pellizzari	Amide + Acyl hydrazide	Microwave, 150-200°C	60-90%	Fast, higher yields, cleaner	Requires microwave reactor
Einhorn-Brunner Reaction	Diacylamine + Hydrazine	Basic conditions, heat	50-80%	Good for N-substituted triazoles	Potential for isomer formation[1]
Cu-Catalyzed Oxidative Cyclization	Amidine + Nitrile/Amine	Cu(I) or Cu(II) catalyst, O₂/Air	70-95%	Mild, high yield, excellent scope[3]	Catalyst cost/removal
Multi-Component Reactions (MCRs)	e.g., Acid + Amidine + Hydrazine	One-pot, often catalyzed	65-90%	Highly efficient, builds complexity	Optimization can be complex[4]

Diagrams: Workflows and Decision Making

Caption: Decision tree for achieving regiochemical control.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 3,5-Diphenyl-1,2,4-triazole

This protocol is an adaptation of the Pellizzari reaction, leveraging microwave energy to improve yield and reduce reaction time.

Materials:

• Benzamide (1.0 mmol, 121.1 mg)

• Benzoyl hydrazide (1.0 mmol, 136.1 mg)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

Procedure:

• Combine benzamide and benzoyl hydrazide in the microwave synthesis vial.

• Seal the vial tightly with a septum cap.

• Place the vial in the cavity of a scientific microwave reactor.

• Irradiate the mixture at 200°C for 20 minutes with continuous stirring. The pressure will typically rise; ensure it remains within the safe limits of the vial.

• After the reaction is complete, allow the vial to cool to room temperature.

• Workup: Dissolve the resulting solid in dichloromethane (DCM, 20 mL) and wash with a saturated sodium bicarbonate solution (2 x 15 mL) to remove any unreacted acidic or basic starting materials.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from ethanol to yield 3,5-diphenyl-1,2,4-triazole as a white solid.

Protocol 2: Copper-Catalyzed Synthesis of a 1,5-Disubstituted-1,2,4-triazole

This protocol demonstrates a modern, catalyst-controlled approach that offers excellent regioselectivity.

Materials:

• N'-benzylbenzimidamide (1.0 mmol, 210.3 mg)

• Aniline (1.2 mmol, 111.7 mg, 1.2 equiv.)

• Copper(II) acetate (Cu(OAc)₂, 0.1 mmol, 18.2 mg, 10 mol%)

• Dimethyl sulfoxide (DMSO), 3 mL

• Schlenk flask or sealed tube

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add N'-benzylbenzimidamide, copper(II) acetate, and DMSO.

• Add the aniline to the mixture.

• Seal the flask and place it in a preheated oil bath at 120°C.

• Allow the reaction to stir for 12-16 hours under an air atmosphere (a balloon of air is sufficient). Monitor the reaction by TLC.

• Workup: After cooling to room temperature, pour the reaction mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (2 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired 1,5-disubstituted-1,2,4-triazole.

References

• Gong, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry, 10. Available at: [Link]

• Gong, Y., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. National Center for Biotechnology Information (PMC). Available at: [Link]

• ISRES. (n.d.). Synthesis of 1,2,4 triazole compounds. ISRES Publishing. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Organic-Chemistry.org. Available at: [Link]

• Kaur, P., et al. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. International Research Journal of Pharmacy. Available at: [Link]

• Kaur, P., et al. (2018). A REVIEW ON METHODS OF SYNTHESIS OF 1,2,4-TRIAZOLE DERIVATIVES. ResearchGate. Available at: [Link]

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• 6. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 7. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization &amp; Purification of Triazole-Thiols

Welcome to the technical support center for researchers, scientists, and drug development professionals. As a Senior Application Scientist, I've designed this guide to provide in-depth, field-proven insights into the nuanced art of crystallizing and purifying triazole-thiol compounds. This resource moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Understanding the Molecule: The Triazole-Thiol Scaffold

Triazole-thiols are a fascinating class of heterocyclic compounds, distinguished by their five-membered ring containing three nitrogen atoms and a thiol (-SH) group. Their unique structural features, including the potential for hydrogen bonding, dipole character, and tautomerism, make them valuable pharmacophores.[1][2] However, these same characteristics can present challenges during crystallization and purification.

A critical aspect to consider is the thiol-thione tautomerism, where the proton of the thiol group can migrate to an adjacent nitrogen atom, forming a thione (C=S) tautomer. The predominant form in the solid state can significantly influence crystal packing and, consequently, crystal morphology and stability.[3][4] The polar nature of the triazole ring generally imparts good solubility in polar solvents, a key factor in solvent selection for crystallization.[1]

Frequently Asked Questions (FAQs)

Q1: My triazole-thiol compound "oils out" during crystallization instead of forming crystals. What's happening and how can I fix it?

A1: Oiling out is a common and frustrating problem where the solute separates from the solution as a liquid phase rather than a solid crystal. This often occurs when the compound's melting point is lower than the solution's temperature or when the solution is supersaturated too quickly. The resulting oil is often an impure, amorphous form of your compound.

Causality & Expert Insights:

Triazole-thiols, with their capacity for strong intermolecular interactions, can sometimes favor self-association into disordered, liquid-like aggregates over the ordered arrangement of a crystal lattice, especially in the presence of impurities or when high concentrations are used.

Troubleshooting Strategies:

• Reduce the Concentration: The most straightforward approach is to use a more dilute solution. This lowers the supersaturation level, giving the molecules more time to orient themselves into a crystal lattice.

• Slow Down the Cooling Process: Rapid cooling is a frequent cause of oiling out. Employ a slower, more controlled cooling gradient. For instance, instead of placing your flask directly in an ice bath, allow it to cool to room temperature first, then transfer it to a refrigerator, and finally to a freezer.

• Solvent System Modification:

  • Increase the volume of the "good" solvent: This keeps the compound in solution for longer as it cools.

  • Introduce an "anti-solvent" gradually: Add a solvent in which your compound is poorly soluble (the anti-solvent) dropwise to your solution at a constant temperature. This slowly decreases the overall solubility, promoting gradual crystallization.

• Seeding: Introducing a seed crystal of your compound can provide a template for crystal growth, bypassing the nucleation barrier that can lead to oiling out.[5]

• Adjust the pH: The solubility of triazole-thiols can be highly pH-dependent. Adjusting the pH of the solution away from the pKa of your compound can sometimes promote crystallization over oiling out.[6]

Q2: I'm getting very fine needles or a powder instead of well-defined crystals. How can I improve the crystal morphology?

A2: The formation of fine needles or microcrystalline powder is typically a sign of rapid nucleation and crystal growth. While you have a solid product, its high surface area can make filtration and drying difficult, and it may not be suitable for single-crystal X-ray diffraction.

Causality & Expert Insights:

The morphology of a crystal is a direct reflection of its internal packing and the relative growth rates of its different crystal faces. Rapid crystallization often leads to a high number of nucleation sites, resulting in many small crystals. The inherent hydrogen bonding capabilities of triazole-thiols can also favor one-dimensional growth, leading to needle-like structures.

Troubleshooting Strategies:

• Utilize a Solvent with Moderate Solubility: A solvent in which your compound is only sparingly soluble at room temperature but moderately soluble at an elevated temperature is ideal. This allows for a controlled crystallization process upon cooling.

• Employ Slow Crystallization Techniques:

  • Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly over several days or weeks. Covering the vial with parafilm and piercing a few small holes with a needle can control the evaporation rate.

  • Vapor Diffusion: Place a concentrated solution of your compound in a small, open vial. Place this vial inside a larger, sealed container with a more volatile "anti-solvent" (a solvent in which your compound is insoluble). The anti-solvent vapor will slowly diffuse into your solution, reducing the solubility and promoting slow crystal growth.

• Temperature Gradient: Maintain a very slight temperature gradient across the crystallization vessel. This can encourage the growth of a few large crystals rather than many small ones.

Q3: My yield is very low after recrystallization. What are the common causes and how can I improve it?

A3: Low yield is a frequent issue in recrystallization and can be attributed to several factors.

Causality & Expert Insights:

The goal of recrystallization is to purify your compound, which inherently involves some loss of product. The key is to minimize this loss while maximizing purity. The solubility profile of your triazole-thiol in the chosen solvent system is the most critical factor.

Troubleshooting Strategies:

• Optimize the Solvent Volume: Using too much solvent will result in a significant portion of your compound remaining in the mother liquor upon cooling. Use the minimum amount of hot solvent required to fully dissolve your compound.

• Ensure Complete Precipitation: Allow sufficient time for crystallization to complete at a low temperature. Cooling the solution in an ice bath after it has reached room temperature can help maximize the yield.

• "Crash Out" the Remaining Product: If purity is less of a concern for the remaining dissolved material, you can add an anti-solvent to the mother liquor to precipitate more of your compound. This second crop will likely be less pure than the first.

• Check for Degradation: Triazole-thiols can be susceptible to degradation under harsh conditions. Ensure that the heating during dissolution is not prolonged and that the chosen solvent is not reactive with your compound.

Experimental Protocols

Protocol 1: Anti-Solvent Crystallization

This technique is effective for compounds that are highly soluble in one solvent and poorly soluble in another.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude triazole-thiol compound in a minimal amount of a "good" solvent (e.g., ethanol, methanol, or DMF) in which it is highly soluble.[7]

• Filtration (Optional): If the solution contains insoluble impurities, filter it while hot through a pre-warmed funnel with filter paper.

• Anti-Solvent Addition: Slowly add a "poor" or "anti-solvent" (e.g., water, hexane, or diethyl ether) dropwise to the solution with gentle stirring.[8] The anti-solvent must be miscible with the good solvent.

• Induce Crystallization: Continue adding the anti-solvent until the solution becomes slightly turbid, indicating the onset of precipitation. If no crystals form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Crystal Growth: Cover the flask and allow it to stand undisturbed at room temperature or in a refrigerator to allow for slow crystal growth.

• Isolation: Collect the crystals by filtration, wash them with a small amount of the anti-solvent, and dry them under vacuum.

Protocol 2: Slow Evaporation

This is a simple and often effective method for obtaining high-quality single crystals.

Step-by-Step Methodology:

• Prepare a Saturated Solution: Dissolve the triazole-thiol compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a solvent mixture) to create a nearly saturated solution at room temperature.

• Filtration: Filter the solution to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Set Up for Evaporation: Transfer the filtered solution to a clean vial. Cover the vial with a cap or parafilm.

• Control Evaporation Rate: Puncture a few small holes in the cap or parafilm with a needle. The number and size of the holes will control the rate of evaporation. A slower rate is generally better for growing larger, higher-quality crystals.

• Incubation: Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several days to weeks.

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor.

Data Presentation

Table 1: Solubility of Unsubstituted 1H-1,2,4-triazole and 1H-1,2,4-triazole-3-thiol in Common Solvents

Compound	Solvent	Solubility	Reference
1H-1,2,4-triazole	Water	Very soluble	[9]
Ethanol	Soluble	[10]
Methanol	Soluble	[10]
Acetone	Soluble	[10]
1H-1,2,4-triazole-3-thiol	Water	Soluble	[11]
Ethanol	Soluble	[11]

Note: The solubility of substituted triazole-thiols will vary depending on the nature of the substituent.

Visualization

Troubleshooting Logic for Triazole-Thiol Crystallization

Caption: A decision-making workflow for troubleshooting common issues in triazole-thiol crystallization.

References

• Solubility of Things. (n.d.). 1,2,4-Triazole. Retrieved from [Link]

• Huaihua Wangda Biotechnology Co., Ltd. (n.d.). 1H-1,2,4-Triazole-3-thiol. Retrieved from [Link]

• Wikipedia. (2023, December 1). 1,2,4-Triazole. Retrieved from [Link]

• Al-Ostoot, F. H., Al-Wahaibi, L. H., Al-Ghamdi, M. A., & El-Emam, A. A. (2021). Synthesis, X-ray Crystal Structure, Anticancer, Hirshfeld Surface Analysis, DFT, TD-DFT, ADMET, and Molecular Docking of 3-Phenyl-1,2,4-triazolo[3,4-h]-13,4-thiaza-11-crown-4. Molecules, 26(21), 6483.
• Yar, M., Shahzadi, S., Khan, I. U., & Yousaf, M. (2019). Investigation of 1,4-Substituted 1,2,3-Triazole Derivatives as Antiarrhythmics: Synthesis, Structure, and Properties. ACS Omega, 4(2), 3295-3306.
• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). Pharmaceuticals, 15(8), 1000.
• Fedotov, V. V., Smirnov, A. V., & Eltsov, O. S. (2021).
• Ayoub, M. A., Fahim, A. M., & Magar, H. S. (2023). Optimized molecular structure of (a) triazole-thiol (HL), (b) crystal structure of 3-phenylamino-4-phenyl-1,2,4-triazole-5-thione,[⁴⁰] (c) DFT/B3LYP/6-31G, and (d) HF basis set.
• SYNTHESIS, PROPERTIES AND BIOLOGICAL POTENTIAL SOME CONDENSED DERIVATIVES 1,2,4-TRIAZOLE. (n.d.). ijrpr.com.
• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. Crystals, 13(11), 1651.
• Anti-solvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. (2022). International Journal of Trend in Scientific Research and Development, Volume-6(Issue-5), 23-31.
• Thiol synthesis methods: a review. (2024). Journal of Chemical Sciences, 136(4), 1-28.
• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. (2022). Journal of Molecular Structure, 1264, 133271.
• Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. (2014). Molecules, 19(12), 20874-20892.
• Tung, H. H., Paul, E. L., Midler, M., & McCauley, J. A. (2016). Process Development and Crystallization in Oiling-Out System of a Novel Topical Antiandrogen. Organic Process Research & Development, 21(1), 86-93.
• Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. (2014). European Journal of Pharmaceutics and Biopharmaceutics, 88(3), 740-748.
• How to avoid the formation of oil droplets during recrystallization? (2014).
• Synthetic access to thiols: A review. (2018). Journal of Chemical Sciences, 130(1), 1-23.
• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. (2024). Ginekologia i Poloznictwo.
• Kochikyan, T. V., Samvelyan, M. A., Arutyunyan, V. S., Avetisyan, A. A., Tamazyan, R. A., & Aivazyan, A. G. (2010). Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. Russian Journal of Organic Chemistry, 46(4), 551-555.
• El-Faham, A., El-Sayed, B. A., & El-Sattar, N. A. (2020). X-ray Single Crystal Structure, Tautomerism Aspect, DFT, NBO, and Hirshfeld Surface Analysis of a New Schiff Bases Based on 4-Amino-5-Indol-2-yl-1,2,4-Triazole-3-Thione Hybrid. Molecules, 25(21), 5048.
• Accuracy of calculated pH-dependent aqueous drug solubility. (2007). Journal of Pharmaceutical Sciences, 96(12), 3355-3367.

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]

• Synthesis and properties of S-derivatives of 4-amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol. (2021). Current issues in pharmacy and medicine, 14(3), 281-285.
• Tautomerism of 1,2,3- and 1,2,4-triazole in the gas phase and in aqueous solution: a combined ab initio quantum mechanics and free energy perturbation study. (1997). The Journal of Physical Chemistry A, 101(30), 5527-5536.
• Synthesis of new triazole derivatives and their potential applications for removal of heavy metals from aqueous solution and antibacterial activities. (2024). RSC Advances, 14(46), 33624-33633.
• Improved Bioavailability of Poorly Water-Soluble Drug by Targeting Increased Absorption through Solubility Enhancement and Precipitation Inhibition. (2021). Pharmaceutics, 13(12), 2095.
• Selective purification of the thiol peptides of myosin. (1968). Biochemical Journal, 107(4), 531-548.
• Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. (2023). Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences, 66(3), 212-219.
• Prediction of pH-Dependent DDI for Basic Drugs using Physiologically Based Biopharmaceutics Modeling: Industry Case Studies. (n.d.).
• Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. (2024). BOC Sciences.
• Purification of thiols. (2025). Chemistry Stack Exchange.
• The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. (2015). Journal of Chemical and Pharmaceutical Research, 7(10), 54-58.
• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. (2018). International Journal of Pharmaceutical and Clinical Research, 10(5), 154-160.
• Thiopropyl Resin for the purification of thiol group containing proteins. (2024). G-Biosciences.
• Theoretical pH-solubility profiles of the studied drugs in compendial... (2020).
• Recrystalliz
• NEW SCHIFF BASES DERIVED from 3,4-DIAMINO-1H-1,2,4-TRIAZOLE-5(4H)-THIONE: SYNTHESIS and CHARACTERIZATION. (2020). Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 827-836.
• Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. (2010). Journal of Molecular Modeling, 16(5), 967-975.

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• 2. Erişim Engellendi [dspace.ankara.edu.tr]
• 3. Synthesis, X-ray Crystal Structure, Anticancer, Hirshfeld Surface Analysis, DFT, TD-DFT, ADMET, and Molecular Docking of 3-Phenyl-1,2,4-triazolo[3,4-h]-13,4-thiaza-11-crown-4 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. X-ray Single Crystal Structure, Tautomerism Aspect, DFT, NBO, and Hirshfeld Surface Analysis of a New Schiff Bases Based on 4-Amino-5-Indol-2-yl-1,2,4-Triazole-3-Thione Hybrid | MDPI [mdpi.com]
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Technical Support Center: Synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for the synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, medicinal chemists, and drug development professionals. Our goal is to equip you with the expertise to identify and mitigate the formation of common side products, ensuring the integrity and success of your synthesis.

Synthetic Overview: The Pathway and Potential Pitfalls

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically proceeding through the base-catalyzed cyclization of an acylthiosemicarbazide intermediate. This intermediate is formed from the reaction of an acid hydrazide with an isothiocyanate. While the reaction is robust, the nature of the intermediate allows for competitive cyclization pathways, which are the primary source of impurities.

The diagram below illustrates the intended synthetic route. Understanding this pathway is the first step in diagnosing and resolving issues in your reaction.

Caption: Intended reaction pathway for the target molecule.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My TLC plate shows three distinct spots after the cyclization step. What are they likely to be?

A: This is a classic scenario. The three spots typically correspond to:

• The Acylthiosemicarbazide Intermediate: This is your unreacted starting material for the cyclization step. It is generally the most polar spot (lowest Rf) due to the presence of multiple hydrogen bond donors and acceptors in its linear structure.

• The Target 1,2,4-Triazole-3-thiol: This is your desired product. It is less polar than the intermediate.

• The 1,3,4-Thiadiazole Isomer: This is the most common side product and is often found to have a similar, but distinct, Rf value to your target compound. It forms via an alternative cyclization mechanism.

The key to a successful synthesis is driving the reaction to completion and favoring the correct cyclization pathway.

Q2: The yield of my final product is consistently low, even though the reaction appears to go to completion. Why?

A: Low yield is most often due to the formation of a major, isomeric side product: 2-(cyclohexylamino)-5-(4-methoxyphenyl)-1,3,4-thiadiazole . The acylthiosemicarbazide intermediate can cyclize in two ways, dictated by the reaction conditions.[1][2]

• Pathway A (Desired): In a strong alkaline medium (e.g., NaOH, KOH), the hydrazinic nitrogen attacks the carbonyl carbon, leading to the formation of the 1,2,4-triazole ring after dehydration.[3][4]

• Pathway B (Side Product): Under acidic or certain dehydrating conditions, the sulfur atom can attack the carbonyl carbon, resulting in the formation of the isomeric 1,3,4-thiadiazole ring.[1][2]

To maximize your yield, ensure your cyclization is performed under sufficiently basic conditions.

Caption: Competing cyclization pathways of the intermediate.

Q3: How can I definitively distinguish the desired 1,2,4-triazole from the 1,3,4-thiadiazole side product?

A: While TLC and melting point can give indications, NMR spectroscopy is the most reliable method for structural confirmation .[1] The key distinction arises from the tautomerism in the final products.

• 1,2,4-Triazole-3-thiol (Your Product): Exists in a tautomeric equilibrium between the thiol (-SH) and thione (C=S) forms. In solution (like DMSO-d₆), the thione form often predominates. This results in two characteristic, exchangeable protons (N-H and S-H, which may appear as one broad peak) that resonate at a very low field, typically between 13.0 and 14.0 ppm .

• 1,3,4-Thiadiazole (Side Product): This isomer exists as an amine. The two protons on the exocyclic amino group (-NH₂) will appear as a single peak much further upfield, usually in the aromatic region around 7.0-8.0 ppm .

Therefore, the presence of a signal around 13-14 ppm is a definitive indicator of the correct 1,2,4-triazole structure.[1]

Q4: My purified product looks good by NMR, but the mass spectrum shows a small peak at [2M-2]. What is this?

A: This peak corresponds to a disulfide dimer. The thiol group (-SH) on your product is susceptible to oxidation, especially when exposed to air during workup, purification, or storage. Two molecules of your product can couple via a disulfide bond, resulting in a species with a mass of (2 x Molecular Weight - 2). To minimize this, consider:

• Performing the reaction and workup under an inert atmosphere (e.g., Nitrogen or Argon).

• Degassing your solvents.

• Storing the final product under an inert atmosphere and protected from light.

Q5: What is the best purification strategy to remove the non-acidic 1,3,4-thiadiazole side product?

A: An acid-base workup is highly effective.[1][5] The thione tautomer of your desired 1,2,4-triazole product is acidic and will deprotonate to form a water-soluble salt in a basic solution. The 1,3,4-thiadiazole is not acidic and will remain insoluble.

Purification Workflow:

• Dissolve the crude reaction mixture in an aqueous base (e.g., 1-2 M Sodium Hydroxide).

• Stir for 15-20 minutes. The desired triazole will dissolve, while the thiadiazole and other non-acidic impurities will not.

• Filter the mixture to remove the insoluble side product.

• Cool the clear, basic filtrate in an ice bath.

• Slowly acidify the filtrate with a mineral acid (e.g., HCl) until the pH is ~2.

• Your pure 1,2,4-triazole-3-thiol product will precipitate out of the solution.

• Collect the solid by filtration, wash with cold water, and dry thoroughly.

Analytical Data Comparison

Use the following table to help identify your product and potential impurities based on their expected analytical signatures.

Compound	Key ¹H NMR Signals (DMSO-d₆)	Key IR Bands (cm⁻¹)	Expected [M+H]⁺
Target: 4,5-Disubstituted-1,2,4-triazole-3-thiol	~13.5 ppm (br s, 1H, N-H/S-H), ~7.0-8.0 ppm (aromatic H), ~3.8 ppm (s, 3H, OCH₃)	~3100 (N-H), ~1600 (C=N), ~1250 (C=S)	290.13
Intermediate: Acylthiosemicarbazide	3 distinct N-H signals, often broad, between 8.0-10.5 ppm	~3300-3100 (N-H), ~1680 (C=O, amide)	308.14
Side Product: 1,3,4-Thiadiazole	~7.5 ppm (br s, 2H, -NH₂), ~7.0-8.0 ppm (aromatic H), ~3.8 ppm (s, 3H, OCH₃)	~3300 & 3100 (N-H, amine), ~1610 (C=N)	290.13

Recommended Experimental Protocols

Protocol 1: Synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Part A: Synthesis of 1-(4-methoxybenzoyl)-4-cyclohexylthiosemicarbazide (Intermediate)

  • In a round-bottom flask, dissolve 4-methoxybenzoic acid hydrazide (1.0 eq) in a suitable solvent like ethanol or isopropanol.

  • Add cyclohexyl isothiocyanate (1.05 eq) dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 2-4 hours or until a white precipitate forms. The reaction can be gently heated (50-60 °C) if necessary.

  • Monitor the reaction by TLC (e.g., 30% Ethyl Acetate in Hexane).

  • Once complete, cool the mixture, collect the precipitate by filtration, wash with cold ethanol, and dry under vacuum. The intermediate is typically used in the next step without further purification.

• Part B: Cyclization to form 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

  • Suspend the intermediate from Part A (1.0 eq) in ethanol or water.

  • Add an aqueous solution of Sodium Hydroxide (2.0-3.0 eq, e.g., 8-10% w/v).

  • Reflux the mixture for 4-6 hours. The solution should become clear as the reaction progresses.

  • Monitor the disappearance of the intermediate by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into cold water.

  • Filter the solution to remove any minor insoluble impurities.

  • Cool the filtrate in an ice bath and acidify to pH ~2 with concentrated HCl.

  • A voluminous white precipitate of the desired product will form.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water to remove salts, and dry in a vacuum oven at 60-70 °C.

Protocol 2: Analytical Workflow for Product Characterization

• TLC Analysis:

  • Mobile Phase: A good starting point is 40-50% Ethyl Acetate in Hexane.

  • Visualization: Use a UV lamp (254 nm) and/or an iodine chamber.

  • Observation: Expect the product Rf to be higher than the intermediate's Rf.

• ¹H NMR Spectroscopy:

  • Solvent: Use deuterated dimethyl sulfoxide (DMSO-d₆) as it effectively dissolves all components and prevents the rapid exchange of acidic N-H/S-H protons.

  • Key Diagnostic Peak: Look for the characteristic low-field signal between 13.0 and 14.0 ppm. Its absence is a strong indicator of side product formation.

Troubleshooting Decision Tree

If you encounter issues, follow this logical workflow to diagnose the problem.

Sources

• 1. Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ptfarm.pl [ptfarm.pl]
• 3. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Welcome to the technical support guide for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (referred to herein as Compound X for brevity). This resource is designed for researchers, scientists, and drug development professionals who are encountering solubility issues during their experiments with this promising, yet challenging, molecule. This guide provides in-depth, practical solutions and the scientific rationale behind them.

Understanding the Molecule: Why is Solubility an Issue?

Compound X possesses a complex molecular structure that contributes to its poor aqueous solubility. The presence of a cyclohexyl group and a phenyl ring renders the molecule significantly lipophilic.[1][2] While the methoxy group and the triazole ring introduce some polarity, the overall character of the molecule favors non-polar environments.[3][4][5] The 1,2,4-triazole-3-thiol core is known to exhibit thione-thiol tautomerism, which can be influenced by the solvent and pH, further complicating its solubility profile.[6][7] Over 70% of new chemical entities in drug development pipelines face similar solubility challenges, often categorized as BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability) compounds.[8][9]

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common questions and issues encountered when working with Compound X.

Q1: What are the initial recommended solvents for dissolving Compound X?

A1: Given its lipophilic nature, initial solubilization attempts should focus on organic solvents. Based on the solubility of similar 1,2,4-triazole derivatives, polar aprotic solvents are a good starting point.[4]

Recommended Starting Solvents:

• Dimethyl Sulfoxide (DMSO): Often the first choice for dissolving poorly soluble compounds for in vitro screening.

• N,N-Dimethylformamide (DMF): Another strong polar aprotic solvent.[10]

• Ethanol: A polar protic solvent that may be suitable for some applications.[11]

Experimental Protocol: Initial Solubility Screening

• Preparation: Weigh 1-5 mg of Compound X into a clean glass vial.

• Solvent Addition: Add the chosen solvent (e.g., DMSO) in small increments (e.g., 10-50 µL).

• Mixing: After each addition, vortex the vial for 30-60 seconds. Gentle heating (30-40°C) can be applied to aid dissolution, but monitor for any signs of degradation.

• Observation: Visually inspect for complete dissolution. The absence of any visible solid particles indicates that the compound is in solution.

• Documentation: Record the final concentration achieved.

Q2: I've dissolved Compound X in DMSO, but it precipitates when I add it to my aqueous cell culture medium. What should I do?

A2: This is a common issue known as "precipitation upon dilution." It occurs because the high concentration of the organic solvent can no longer be maintained in the final aqueous solution, causing the poorly soluble compound to crash out.

Troubleshooting Strategies:

• Reduce the final DMSO concentration: Aim for a final DMSO concentration of ≤0.5% in your cell culture medium, as higher concentrations can be toxic to cells.

• Use a stock solution with a lower concentration: This will require adding a larger volume to your medium, so ensure the final solvent concentration remains within an acceptable range.

• Employ a co-solvent system: A mixture of solvents can sometimes maintain solubility better than a single solvent.[12] For example, a stock solution in a mixture of DMSO and ethanol might be more stable upon dilution.

• Utilize formulation aids: Excipients such as surfactants or cyclodextrins can be used to create more stable formulations.[13][14]

Q3: How can I improve the aqueous solubility of Compound X for in vivo studies?

A3: For in vivo applications, neat organic solvents are often not viable due to toxicity. Several formulation strategies can be employed to enhance aqueous solubility and bioavailability.[15][16]

Recommended Formulation Approaches:

Formulation Strategy	Mechanism of Action	Key Considerations
Co-solvents	Increases the solubility of a non-polar drug by reducing the polarity of the aqueous vehicle.[12]	Toxicity of the co-solvent must be considered. Common examples include polyethylene glycol (PEG) 300/400 and propylene glycol.[17]
Surfactants/Micelles	Surfactants form micelles in aqueous solutions, encapsulating the hydrophobic drug in their core and presenting a hydrophilic exterior to the solvent.[13][18]	The critical micelle concentration (CMC) of the surfactant must be reached. Examples include Cremophor® EL, Polysorbate 80 (Tween® 80), and Soluplus®.[17][19]
Cyclodextrins	These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface. They can encapsulate the drug molecule, forming an inclusion complex that is more water-soluble.[13][20][21]	The size of the cyclodextrin cavity must be appropriate for the guest molecule. β-cyclodextrins and their derivatives (e.g., HP-β-CD, SBE-β-CD) are commonly used for aromatic compounds.[22][]
Lipid-Based Formulations	The drug is dissolved in a lipid vehicle, which can be self-emulsifying (SEDDS) or self-microemulsifying (SMEDDS) to form fine dispersions in the gastrointestinal tract.[8][9][16]	Particularly useful for oral administration of lipophilic drugs.[24]
Nanosuspensions	The drug is milled to nanometer-sized particles, which increases the surface area for dissolution.[21][25]	This can improve the dissolution rate and saturation solubility.[21]

Q4: Can pH adjustment be used to improve the solubility of Compound X?

A4: The 1,2,4-triazole-3-thiol moiety of Compound X has acidic and basic properties, meaning its ionization state, and therefore solubility, can be influenced by pH.[20] The thiol group can be deprotonated under basic conditions, forming a more soluble thiolate salt. Conversely, the triazole ring contains nitrogen atoms that can be protonated under acidic conditions.

Experimental Protocol: pH-Solubility Profile

• Prepare a series of buffers: Create a range of buffers with pH values from 2 to 10.

• Add excess Compound X: Add an excess amount of the solid compound to each buffer.

• Equilibrate: Shake the samples at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate solid from solution: Centrifuge or filter the samples to remove any undissolved solid.

• Quantify dissolved compound: Analyze the supernatant using a suitable analytical method (e.g., HPLC-UV) to determine the concentration of dissolved Compound X at each pH.

• Plot the results: Graph the solubility of Compound X as a function of pH. This will reveal the pH range where solubility is maximized.

Q5: How do I prepare a cyclodextrin inclusion complex with Compound X?

A5: Complexation with cyclodextrins is a powerful technique to enhance the solubility of hydrophobic compounds.[26][27][28] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its higher water solubility and lower toxicity compared to native β-cyclodextrin.[22][]

Experimental Protocol: Preparation of a Cyclodextrin Formulation

• Prepare the cyclodextrin solution: Dissolve the desired amount of HP-β-CD in water or an appropriate buffer. Warming the solution can aid in dissolving the cyclodextrin.

• Add Compound X: Add Compound X to the cyclodextrin solution. It is often beneficial to first dissolve the compound in a small amount of a water-miscible organic solvent (e.g., ethanol) before adding it to the cyclodextrin solution.

• Complexation: Stir the mixture vigorously for 24-72 hours at a controlled temperature. Sonication can also be used to facilitate complex formation.

• Clarification: After the complexation period, filter the solution (e.g., through a 0.22 µm filter) to remove any un-complexed, undissolved compound.

• Quantification: Determine the concentration of solubilized Compound X in the filtrate using a validated analytical method.

dot graph TD { A[Poorly Soluble Compound X] -- Encapsulation --> B{Cyclodextrin Inclusion Complex}; B -- Increased Apparent Solubility --> C[Aqueous Solution]; subgraph Cyclodextrin D[Hydrophobic Inner Cavity]; E[Hydrophilic Outer Surface]; end A -- Interacts with --> D; E -- Interacts with --> F[Water Molecules]; }

Caption: Cyclodextrin Encapsulation Mechanism.

Advanced Troubleshooting

Q6: My formulation is still not stable. What other options can I explore?

A6: If simple formulations are not sufficient, more advanced techniques such as amorphous solid dispersions or lipid-based delivery systems may be necessary.

• Amorphous Solid Dispersions (ASDs): In an ASD, the crystalline drug is converted to a higher-energy amorphous state and dispersed within a polymer matrix.[9][20] This can significantly increase the aqueous solubility and dissolution rate.[25][29] Common techniques to prepare ASDs include spray drying and hot-melt extrusion.[9][16][25]

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions when introduced into an aqueous phase under gentle agitation.[9][16] This can improve the oral bioavailability of lipophilic drugs.[15][16]

dot graph TD { A[Compound X + Polymer] --> B{Hot-Melt Extrusion or Spray Drying}; B --> C[Amorphous Solid Dispersion]; C -- Dispersion in Aqueous Media --> D{Supersaturated Solution}; D -- Enhanced Absorption --> E[Improved Bioavailability]; }

Caption: Amorphous Solid Dispersion Workflow.

Summary of Key Strategies

Strategy	Approach	When to Use
Initial Solubilization	Use of strong organic solvents like DMSO or DMF.	For in vitro screening and initial characterization.
Aqueous Dilution	Lowering the concentration of the organic co-solvent in the final aqueous medium.	When precipitation occurs upon dilution of a stock solution.
pH Adjustment	Modifying the pH of the solution to ionize the compound.	When the compound has ionizable functional groups.
Formulation with Excipients	Use of co-solvents, surfactants, or cyclodextrins.	For in vivo studies to improve solubility and bioavailability.
Advanced Formulations	Creation of amorphous solid dispersions or lipid-based systems.	For highly challenging compounds where simpler methods fail.

This guide provides a comprehensive overview of the strategies to overcome the solubility challenges associated with 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol. By understanding the physicochemical properties of the molecule and systematically applying these formulation techniques, researchers can successfully advance their studies with this compound.

References

• Verma, S., & Rawat, A. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs.
• Al-kassimy, B., & Al-Ghananeem, A. (2022). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI.
• (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Pouton, C. W. (2006). Formulation of poorly water-soluble drugs for oral administration. Future4200.
• (2024). Enhancing solubility and stability of poorly soluble drugs.
• Gullapalli, R. P. (2010). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH.
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• (n.d.). Methods of solubility enhancements. Slideshare.
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• (n.d.). 1,2,4-Triazole 288-88-0 wiki. Guidechem.
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• (2021). A Comprehensive review on 1, 2,4 Triazole. ResearchGate.
• (2014). Solubility enhancement and QSPR correlations for polycyclic aromatic hydrocarbons complexation with α, β, and γ cyclodextrins. ResearchGate.
• (n.d.). Solubility of 1H-1,2,4-Triazole in Ethanol, 1-Propanol, 2-Propanol, 1,2-Propanediol, Ethyl Formate, Methyl Acetate, Ethyl Acetate, and Butyl Acetate at (283 to 363) K. Journal of Chemical & Engineering Data - ACS Publications.
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• (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. NIH.
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• (n.d.). An In-depth Technical Guide to Thione-Thiol Tautomerism in Disubstituted 1,2,4-Triazoles. Benchchem.
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• (n.d.). SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.
• (n.d.). Solubilizer Excipients. American Pharmaceutical Review.
• (2021). (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. MDPI.
• (n.d.). Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations. Lubrizol.
• (2003). Solubilizing Excipients in Oral and Injectable Formulations. Kinam Park.
• (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article.

• (n.d.). 4-Cyclohexyl-5-(4-methoxy-phenyl)-4H-[9][15][25]triazole-3-thiol. SCBT. Retrieved from

• (2022). 4-(4-Ethoxyphenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. MDPI.
• (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate.
• (n.d.). 4-cyclohexyl-5-phenyl-4H-1,2,4-triazole-3-thiol. PubChem.
• (n.d.). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. MDPI.
• (n.d.). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI.
• (2004). Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. PubMed.
• (n.d.). Click and shift: the effect of triazole on solvatochromic dyes. RSC Publishing.
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• 18. Excipients for Solubility Enhancement - Lubrizol [lubrizol.com]
• 19. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs [drug-dev.com]
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stability testing of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in different solvents

Technical Support Center: Stability of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

This technical support guide provides researchers, scientists, and drug development professionals with in-depth information and troubleshooting advice for the stability testing of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in various solvents.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol that influence its stability?

A1: The stability of this molecule is primarily influenced by three key features:

• The 4H-1,2,4-triazole ring: This aromatic heterocyclic system confers significant stability to the molecule.[1] Generally, the triazole ring is resistant to cleavage under mild conditions.

• The 3-thiol group: This group exists in a tautomeric equilibrium with the thione form (C=S).[1] In many 3-mercapto-1,2,4-triazoles, the thione form is predominant.[1] This tautomerism influences the electronic properties and reactivity of the molecule. The thiol group is also susceptible to oxidation.

• The substituents: The cyclohexyl group at the N4 position and the 4-methoxyphenyl group at the C5 position contribute to the overall lipophilicity and steric environment of the molecule, which can influence its solubility and interaction with solvents and other reagents.

Q2: What is the expected solubility and preliminary stability of this compound in common laboratory solvents?

• It is likely to be soluble in polar aprotic solvents like DMSO and DMF, and in alcohols such as ethanol and methanol.[2]

• Its solubility in water is expected to be low.

• The use of ethanol for recrystallization of similar triazole derivatives suggests good short-term stability in this solvent.[3]

Q3: What are the primary degradation pathways I should be aware of for this compound?

A3: The primary degradation pathways to consider are hydrolysis, oxidation, and photolysis.

• Hydrolysis: The 1,2,4-triazole ring is generally stable to hydrolysis under neutral and mild acidic conditions.[1] However, prolonged exposure to harsh acidic or alkaline conditions, especially at elevated temperatures, could lead to ring opening.[1]

• Oxidation: The thiol group is susceptible to oxidation, which can lead to the formation of disulfides, sulfenic acids, sulfinic acids, and sulfonic acids. The methoxy group on the phenyl ring can also be a site for oxidative degradation.

• Photolysis: Compounds containing triazole and methoxyphenyl groups can be susceptible to photodegradation.[4][5] It is recommended to handle the compound and its solutions with protection from light.

Troubleshooting Guide

Problem 1: I observe unexpected peaks in my HPLC chromatogram when analyzing a solution of the compound in an acidic buffer.

• Possible Cause: Although the triazole ring is relatively stable, slow degradation can occur in acidic solutions, especially over extended periods or at elevated temperatures.[1] The rate of degradation will depend on the specific pH, temperature, and buffer components.[1]

• Troubleshooting Steps:

  • Prepare fresh solutions: Whenever possible, prepare solutions of the compound immediately before use.

  • Control temperature: If solutions must be stored, keep them at low temperatures (2-8°C or -20°C) and protected from light.[1]

  • Perform a time-course study: To understand the degradation kinetics in your specific buffer, perform a time-course stability study. This will help define a reliable time window for your experiments.

  • Use a stability-indicating method: Ensure your HPLC method is capable of separating the parent compound from its potential degradation products.

Problem 2: The color of my solution in an organic solvent changes over time.

• Possible Cause: A color change can indicate oxidative degradation. The thiol group is prone to oxidation, which can be accelerated by the presence of dissolved oxygen, metal ions, or exposure to light.

• Troubleshooting Steps:

  • Use deoxygenated solvents: Purge your solvents with an inert gas like nitrogen or argon before use.

  • Use high-purity solvents: Trace metal impurities in solvents can catalyze oxidation. Use HPLC-grade or higher purity solvents.

  • Protect from light: Store solutions in amber vials or wrap them in aluminum foil to prevent photo-induced oxidation.

  • Consider antioxidants: For long-term storage, the addition of a small amount of an antioxidant may be beneficial, but its compatibility and potential interference with downstream applications must be evaluated.

Problem 3: I am having difficulty achieving good peak shape and reproducibility in my HPLC analysis.

• Possible Cause: Sulfur-containing compounds can sometimes exhibit poor peak shape due to interactions with the stationary phase or the HPLC system.

• Troubleshooting Steps:

  • Mobile Phase Additives: The addition of a small amount of a chelating agent like EDTA to the mobile phase can help to mitigate interactions with any metal contamination in the HPLC system or column.

  • Column Choice: A well-deactivated, high-purity silica-based C18 column is a good starting point. If peak tailing persists, consider a column with a different stationary phase.

  • Sample Solvent: Whenever possible, dissolve the sample in the mobile phase to avoid peak distortion.[6]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method, in line with ICH guidelines.[7]

1. Preparation of Stock Solution:

• Prepare a stock solution of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol at a concentration of 1 mg/mL in a suitable solvent like acetonitrile or methanol.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and heat at 60°C for 24 hours.
• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at room temperature for 24 hours. Note that many 1,2,4-triazole-3-thiols are synthesized via cyclization in a basic medium, suggesting some stability.[3][8] However, prolonged exposure should be tested.
• Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours, protected from light.
• Thermal Degradation: Expose the solid compound to 105°C for 24 hours.
• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and fluorescent light for a sufficient duration to observe degradation.

3. Sample Analysis:

• At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for HPLC analysis.
• Analyze the stressed samples using a suitable stability-indicating HPLC method (see Protocol 2).
• A photodiode array (PDA) detector is recommended to check for peak purity and identify the emergence of new chromophores.

Table 1: Forced Degradation Conditions and Potential Degradation Products

Stress Condition	Reagents and Conditions	Potential Degradation Products
Acid Hydrolysis	0.1 M HCl, 60°C, 24h	Ring-opened products[1]
Base Hydrolysis	0.1 M NaOH, RT, 24h	Potential for ring opening under harsh conditions
Oxidation	3% H₂O₂, RT, 24h, dark	Disulfide, Sulfoxide, Sulfone derivatives
Thermal	105°C, 24h (solid)	Thermally induced decomposition products
Photolytic	UV (254 nm) & Fluorescent light	Photodegradation products

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, based on methods for other triazole derivatives.[9][10][11]

Table 2: Recommended Starting HPLC Parameters

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for moderately polar compounds.
Mobile Phase	Acetonitrile:Water (gradient)	A gradient elution is recommended to ensure separation of the parent compound from potential degradation products with varying polarities.
Buffer	0.1% Formic Acid or Phosphoric Acid in the aqueous phase	To control the ionization of the thiol group and improve peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30°C	To ensure reproducibility of retention times.
Detection	UV at an appropriate wavelength (e.g., 254 nm)	The methoxyphenyl and triazole moieties should provide good UV absorbance. A PDA detector is highly recommended.
Injection Volume	10 µL	A standard injection volume.

Visualizations

Caption: Workflow for a forced degradation study.

Caption: Potential degradation pathways.

References

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• Jasim, A. M., Omar, T. N. A., & Abdulhadi, S. L. (2024). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. Iraqi Journal of Pharmaceutical Sciences, 33(4), 1-21.
• Patel, K. G., & Patel, S. K. (2012). Development and validation of a stability-indicating HPLC method for determination of voriconazole and its related substances. Journal of Taibah University for Science, 6(1), 26-34.

• BenchChem. (n.d.). Sulfur analyzed with HPLC - AppNote. Retrieved from [Link]

• Fontana, M., et al. (2020). Chemistry and Biochemistry of Sulfur Natural Compounds: Key Intermediates of Metabolism and Redox Biology. Antioxidants, 9(10), 934.
• Li, Y., et al. (2016). Degradation of 1,2,4-Triazole fungicides in the environment. Huanjing Kexue/Environmental Science, 37(12), 4811-4818.
• Baluja, S., & Solanki, A. (n.d.). Studies on Physicochemical properties of 4-Amino-5-(4-Methoxyphenyl)-4H-1,2,4-Triazole-3-Thiol Schiff Bases. SAR Journal of Physical Science.
• Valadbeigi, Y., & Ezzati, M. (2022). The Oxidation of Oxygen and Sulfur-Containing Heterocycles by Cytochrome P450 Enzymes. Chemistry – A European Journal, 28(51), e202201402.
• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375.
• Saini, N. K., et al. (2015). Development and Validation of Stability Indicating RP-HPLC Method for Voriconazole. Indian Journal of Pharmaceutical Sciences, 77(4), 437-443.
• Szala, M., et al. (2022). The Impact of a 1,2,3-Triazole Motif on the Photophysical Behavior of Non-K Tetrasubstituted Pyrene with a Substitution Pattern Providing the Long Axial Symmetry. Molecules, 27(14), 4358.
• Safonov, A., et al. (2024). STUDY OF STRESS DEGRADATION AND DETERMINATION OF THE STABILITY OF THE SUBSTANCE. Odessa Medical Journal, 2(187), 85-89.
• Xu, P., et al. (2006). Microbial degradation of sulfur, nitrogen and oxygen heterocycles. Trends in Microbiology, 14(9), 398-405.
• Dixit, D., Verma, P. K., & Marwaha, R. K. (2021). A review on 'triazoles': Their chemistry, synthesis and pharmacological potentials. Journal of the Iranian Chemical Society, 18, 2535–2565.
• Hassan, F., & Hameed, A. A. (2014). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology, 4(2), 202-211.
• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375.
• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues. AELAB.
• de Oliveira, A. R. M., et al. (2021). Degradation of Organophosphates Promoted by 1,2,4-Triazole Anion: Exploring Scaffolds for Efficient Catalytic Systems. The Journal of Organic Chemistry, 86(6), 4647-4657.
• Vaickelioniene, R., et al. (2022). The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. Molecules, 27(16), 5345.
• World Health Organization. (1999). Sulfur-Containing Heterocyclic Compounds. (JECFA Food Additives Series 50). INCHEM.
• Singh, S., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 62, 15-23.
• Solano, J. S., et al. (2023). Solvatochromism and Thermochromism of Fluconazole. Journal of the Chilean Chemical Society, 68(2).
• Reddy, G. S., et al. (2018). Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. Research Journal of Pharmacy and Technology, 11(1), 23-29.
• Chromatography Online. (2023, June 4). Principles of Operation, Maintenance, and Troubleshooting for Sulfur and Nitrogen Chemiluminescence [Video]. YouTube.
• Kuehr, S., & Núñez, L. (2007).
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• Zhu, L., et al. (2020). Co-metabolic enhancement of 1H-1,2,4-triazole biodegradation through nitrification.
• Kaur, R., et al. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. In Horizons in Cancer Research. Volume 83. Nova Science Publishers.
• Kumar, A., et al. (2021). Development and validation of novel stability indicating RP-HPLC method for the determination of assay of voriconazole in pharmaceutical products. International Journal of Pharmaceutical Sciences and Research, 12(9), 4863-4870.
• Dovbnia, D. V., & Kaplaushenko, A. H. (2023). Methods of synthesis of 1,2,4-triazole derivatives with methoxyphenyl and study the spectrum of their pharmacological activity. Social Pharmacy in Health Care, 9(1), 58-69.
• ACS Publications. (n.d.). The Journal of Organic Chemistry Ahead of Print.
• JETIR. (2021, September). AN INTRODUCTION TO FORCED DEGRADATION STUDIES FOR DRUG SUBSTANCE & DRUG PRODUCTS.
• Saini, N. K., et al. (2015). Development and Validation of Stability Indicating RP-HPLC Method for Voriconazole. Indian Journal of Pharmaceutical Sciences, 77(4), 437-443.
• Baluja, S., & Solanki, A. (n.d.). Studies on Physicochemical properties of 4-Amino-5-(4-Methoxyphenyl)-4H-1,2,4-Triazole-3-Thiol Schiff Bases. SAR Journal of Physical Science.
• Szala, M., et al. (2022). Highly Luminescent 4H-1,2,4-Triazole Derivatives: Synthesis, Molecular Structure and Photophysical Properties.
• Thermo Fisher Scientific. (n.d.). HPLC Troubleshooting.
• Singh, S., et al. (2012). Forced degradation study of thiocolchicoside: characterization of its degradation products. Journal of Pharmaceutical and Biomedical Analysis, 62, 15-23.
• Gümrükçüoğlu, N., et al. (2013). Synthesis and biological properties of novel triazole-thiol and thiadiazole derivatives of the 1,2,4-Triazole-3(5)-one class. Molecules, 18(7), 8495-8516.

Sources

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• 10. researchgate.net [researchgate.net]
• 11. Development and Validation of Stability Indicating RP-HPLC Method for Voriconazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategies to Minimize Impurities During Triazole Ring Formation

Welcome to the Technical Support Center for Triazole Ring Formation. This guide is designed for researchers, scientists, and professionals in drug development who utilize triazole synthesis, particularly the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), often termed "click chemistry." Our goal is to provide you with in-depth, field-proven insights and actionable troubleshooting strategies to enhance reaction efficiency and minimize the formation of impurities, ensuring the highest possible purity of your target molecules.

The formation of the 1,2,3-triazole ring via CuAAC is celebrated for its high yield, broad functional group tolerance, and stereospecificity.[1] However, like any chemical transformation, it is not without its potential pitfalls. Suboptimal conditions can lead to side reactions, catalyst deactivation, and purification challenges. This guide addresses the most common issues encountered in the lab, explaining the causality behind these problems and offering validated protocols to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in a CuAAC reaction?

A: The primary impurities in CuAAC reactions typically arise from three sources:

• Oxidative Homocoupling (Glaser Coupling): This is the most prevalent side reaction, where the terminal alkyne couples with itself to form a symmetric 1,3-diyne.[2] This occurs when the catalytically active Cu(I) is oxidized to Cu(II), which then promotes this side pathway.[3]

• Residual Copper Catalyst: Copper ions, particularly Cu(II), can chelate with the nitrogen atoms of the newly formed triazole ring, leading to persistent metal contamination that can be difficult to remove and may interfere with downstream applications.

• Unreacted Starting Materials: Incomplete reactions will naturally leave behind unreacted azide and alkyne, which must be separated from the product.

• Regioisomers (in non-catalyzed reactions): While CuAAC is highly regioselective for the 1,4-disubstituted triazole, the thermal, uncatalyzed Huisgen cycloaddition can produce a mixture of 1,4- and 1,5-regioisomers.[1][4]

Q2: How do I choose the right copper source and catalyst system?

A: The choice of catalyst is critical and depends on your specific substrates and reaction conditions.

• For in situ Catalyst Generation (Most Common): A combination of a Cu(II) salt, like copper(II) sulfate (CuSO₄), and a reducing agent, such as sodium ascorbate, is the most widely used and robust method.[3] The reducing agent continuously regenerates the active Cu(I) species, preventing its oxidation and suppressing side reactions like Glaser coupling.[1][5]

• Direct Cu(I) Sources: Salts like copper(I) iodide (CuI) or bromide (CuBr) can be used directly. However, Cu(I) is unstable and prone to oxidation, so these reactions require careful deoxygenation and may need a base or higher temperatures to proceed efficiently.[3]

• Ligands: The use of a copper-coordinating ligand is highly recommended, especially for sensitive substrates or reactions at low concentrations (bioconjugation). Ligands like tris(benzyltriazolylmethyl)amine (TBTA) or its more water-soluble derivatives serve a dual purpose: they stabilize the Cu(I) oxidation state and accelerate the reaction rate.[2][5]

Q3: My reaction is sluggish or fails to go to completion. What is the role of the reducing agent and am I using it correctly?

A: The reducing agent, typically sodium ascorbate, is essential for maintaining the catalytically active Cu(I) state.[6] Oxygen present in the solvent or atmosphere can oxidize Cu(I) to the inactive Cu(II), which halts the catalytic cycle.[3] A slight excess of the reducing agent ensures that any Cu(II) formed is immediately reduced back to Cu(I).[1] If your reaction is slow, ensure you have added a sufficient amount (typically 1-5 equivalents relative to copper) and that your solvents have been adequately degassed to minimize dissolved oxygen.

Q4: I need to synthesize the 1,5-disubstituted triazole isomer. Can I use this chemistry?

A: No, the standard CuAAC reaction exclusively yields the 1,4-disubstituted regioisomer. For the synthesis of 1,5-disubstituted triazoles, you must use a Ruthenium-catalyzed Azide-Alkyne Cycloaddition (RuAAC). This reaction proceeds through a different mechanism involving a ruthenacycle intermediate to afford the opposite regioisomer.[1] RuAAC is also advantageous for reactions involving internal alkynes, which are not suitable substrates for CuAAC.[1]

Troubleshooting Guide: From Low Yields to Persistent Impurities

This section provides a systematic approach to diagnosing and solving common problems encountered during triazole synthesis.

Problem 1: Low Yield and a Complex Mixture of Byproducts

A low yield accompanied by multiple spots on a TLC plate or numerous peaks in an LC-MS chromatogram points towards catalyst issues or competing side reactions.

• Possible Cause 1A: Catalyst Oxidation/Deactivation

  • Causality: The catalytic cycle of CuAAC relies entirely on the Cu(I) oxidation state. If this is oxidized to Cu(II) by atmospheric oxygen, the cycloaddition reaction stops, and the Cu(II) can promote the oxidative homocoupling of your alkyne (Glaser coupling), leading to diyne impurities.[2][3]

  • Troubleshooting Workflow:

    Catalyst Deactivation Troubleshooting Workflow.

• Possible Cause 1B: Substrate-Specific Issues

  • Causality: Certain functional groups on your azide or alkyne can interfere with the reaction. For example, free thiols can coordinate strongly to copper, sequestering the catalyst. Steric hindrance near the reactive azide or alkyne can also significantly slow down the reaction rate.[7]

  • Solutions:

    • Protect Interfering Groups: If your substrate contains functional groups like thiols, consider protecting them before the reaction.

    • Increase Catalyst Loading: For sterically hindered substrates, increasing the catalyst loading (from 1 mol% to 5-10 mol%) can sometimes improve conversion.[8]

    • Optimize Temperature and Time: While many CuAAC reactions are fast at room temperature, sluggish reactions can often be pushed to completion by gentle heating (40-60 °C) or allowing them to run for a longer period (up to 24 hours).[6]

Problem 2: Product is Contaminated with Copper

Even after purification, a blue or green tint in your final product or evidence from analytical tests (like ICP-MS) indicates copper contamination. This is a critical issue, especially in drug development, as residual metals can be toxic.

• Causality: The triazole product itself is a good ligand for copper. Cu(II) ions, in particular, can form stable complexes with the nitrogen lone pairs of the triazole ring, making them difficult to remove by standard silica gel chromatography.

• Solutions:

  • Chelating Agents: The most effective method is to wash the crude product with an aqueous solution of a strong chelating agent. Ethylenediaminetetraacetic acid (EDTA) is a common choice.[9]

  • Scavenger Resins: Use a commercially available copper scavenger resin. These are solid-supported materials with functional groups that have a high affinity for copper. Stirring the crude product solution with the resin, followed by simple filtration, can effectively remove copper ions.

  • Heterogeneous Catalysis: Employ a solid-supported copper catalyst. These catalysts can be easily removed at the end of the reaction by filtration, minimizing copper leaching into the product solution from the start.[10]

Validated Experimental Protocols

Protocol 1: High-Purity Synthesis of a 1,4-Disubstituted Triazole

This protocol utilizes an in situ generated Cu(I) catalyst with a stabilizing ligand, a robust method for achieving high purity and yield.

• Reagent Preparation:

  • In a clean, dry flask, dissolve the alkyne (1.0 mmol, 1.0 eq) and the azide (1.05 mmol, 1.05 eq) in a suitable solvent mixture (e.g., 10 mL of a 1:1 mixture of water and t-butanol).

  • In a separate vial, prepare a fresh stock solution of sodium ascorbate (0.2 mmol, 0.2 eq) in 1 mL of deionized water.

  • In another vial, prepare a stock solution of copper(II) sulfate pentahydrate (0.05 mmol, 0.05 eq) in 1 mL of deionized water.

• Reaction Setup:

  • Thoroughly degas the main reaction flask containing the azide and alkyne by bubbling argon or nitrogen gas through the solution for 20-30 minutes.

  • To the stirring solution, add the sodium ascorbate solution via syringe.

  • Finally, add the copper(II) sulfate solution. The reaction mixture may turn a pale yellow or green color.

• Reaction and Monitoring:

  • Allow the reaction to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are often complete within 1-4 hours.[6]

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with 20 mL of water and extract with an organic solvent (e.g., 3 x 20 mL of ethyl acetate).

  • Combine the organic layers and wash with 20 mL of a 5% aqueous EDTA solution to remove residual copper.

  • Wash with 20 mL of brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • The resulting crude product can be further purified by silica gel chromatography or recrystallization if necessary.

Data Summary: Effect of Ligands and Solvents

The choice of ligand and solvent can significantly impact reaction efficiency. The following table summarizes typical observations:

Catalyst System	Solvent	Typical Reaction Time	Relative Purity	Key Considerations
CuSO₄/NaAsc	H₂O/t-BuOH (1:1)	2-8 hours	Good	Standard, robust conditions.
CuSO₄/NaAsc/TBTA	H₂O/t-BuOH (1:1)	0.5-2 hours	Excellent	Faster reaction, protects catalyst. Ideal for sensitive substrates.[2]
CuI	THF or CH₂Cl₂	6-24 hours	Variable	Requires inert atmosphere. Prone to Glaser coupling without additives.[8]
CuI/DIPEA	DMF	1-4 hours	Good	Base accelerates the reaction but can introduce other side reactions.

Mechanistic Insights: The CuAAC Catalytic Cycle

Understanding the mechanism is key to rational troubleshooting. The diagram below illustrates the accepted catalytic cycle for CuAAC and highlights where side reactions can occur.

CuAAC Catalytic Cycle and Impurity Formation Pathway.

The key takeaway is the central role of Cu(I). Its oxidation to Cu(II) not only breaks the primary catalytic cycle but also initiates the undesirable Glaser coupling pathway. Therefore, all strategies to minimize impurities are fundamentally aimed at preserving the Cu(I) oxidation state.

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• ChemHelpASAP. (2022, January 10). CuAAC click triazole synthesis - laboratory experiment [Video]. YouTube. Retrieved from [Link]

• Presolski, S. J., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Available at: [Link]

• Lamberti, F., & Arrasate, S. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. ACS Catalysis, 12(9), 5288-5298. Available at: [Link]

• Rodionov, V. O., Fokin, V. V., & Finn, M. G. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Angewandte Chemie International Edition, 49(40), 8166-8171. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,3-Triazoles. Retrieved from [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Retrieved from [Link]

• Al-Azzawi, A. R., & Al-Majidi, S. M. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Molecules, 25(24), 5943. Available at: [Link]

• Bakherad, M., Keivanloo, A., & Bahar, S. (2019). A copper-catalyzed click reaction was used to prepare benzimidazole-linked 1,2,3-triazoles. Frontiers in Chemistry, 7, 123. Available at: [Link]

• Wojciechowski, B. (2020, January 16). Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? ResearchGate. Retrieved from [Link]

• Perreault, M., & Richez, A. P. (2010). Automated Synthesis of a 96 Product-Sized Library of Triazole Derivatives Using a Solid Phase Supported Copper Catalyst. Molecules, 15(5), 3087–3100. Available at: [Link]

• Li, H., & Tirelli, N. (2020). Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. Polymers, 12(11), 2609. Available at: [Link]

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Microwave-Assisted Triazole Synthesis: A Technical Support &amp; Optimization Guide

Welcome to the technical support center for microwave-assisted triazole synthesis. This guide is designed for researchers, medicinal chemists, and materials scientists employing microwave technology to accelerate and optimize the formation of 1,2,3-triazoles, typically via the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Here, we address common experimental challenges in a direct question-and-answer format, providing not just solutions but the underlying scientific rationale to empower your research and development.

Section 1: Foundational Principles & Frequently Asked Questions

This section covers the fundamental concepts that underpin the use of microwave energy for this powerful ligation chemistry.

Q1: Why use a microwave reactor for triazole synthesis instead of a conventional oil bath?

Answer: The primary advantage is a dramatic acceleration of reaction rates, often reducing multi-hour or overnight reactions to mere minutes.[1][2][3] This is achieved through a unique heating mechanism. Unlike an oil bath, which heats conductively from the outside-in, microwave irradiation heats the entire reaction volume simultaneously through dielectric heating.[4]

• Mechanism of Heating: Microwave energy interacts with polar molecules (like your solvent) or ionic species in the mixture, causing them to rapidly oscillate and rotate as they try to align with the high-frequency electric field.[4][5] This molecular friction generates intense, uniform, and rapid internal heating.[5][6]

• Key Benefits:

  • Speed: The ability to reach and exceed the solvent's boiling point in a sealed, pressurized vessel allows for reactions at much higher temperatures, drastically increasing kinetics.[1][7]

  • Yield & Purity: Rapid heating can often minimize the formation of thermal degradation byproducts that may occur during prolonged heating with conventional methods.[7]

  • Reproducibility: Dedicated microwave reactors offer precise control over temperature and power, leading to higher run-to-run consistency compared to oil baths, which can have significant thermal gradients.[6]

Q2: What are the most critical parameters to define and control in a microwave-assisted reaction?

Answer: Three parameters are paramount: temperature, time, and solvent choice. While microwave power is a variable, modern reactors typically use automated power modulation to maintain a set temperature, making temperature the primary user-defined input.

• Temperature: This is the most influential parameter. A general rule of thumb for converting a conventional method is to start at a temperature 10-20°C higher than the boiling point of the solvent used.[8] The sealed vessel environment makes this superheating possible and is the main source of rate acceleration.[6]

• Reaction Time: Due to the rapid heating, hold times are significantly shorter. An initial test might be 5-15 minutes at the target temperature.

• Solvent: The solvent's ability to absorb microwave energy is crucial. This property is dictated by its dielectric properties. Non-polar solvents like toluene or hexane are poor microwave absorbers and will not heat effectively on their own.[9]

Q3: How do I select the optimal solvent for my microwave CuAAC reaction?

Answer: Solvent selection is a balance between its ability to solubilize your reagents and its efficiency in absorbing microwave energy. Polar solvents are generally required for efficient heating.[9] The key metric is the tangent delta (tan δ) , which quantifies a solvent's ability to convert microwave energy into heat. Solvents with a high tan δ are excellent absorbers, while those with a low value are poor absorbers.

Table 1: Dielectric Properties of Common Solvents for Microwave Synthesis

Solvent	Classification	Boiling Point (°C)	tan δ	Microwave Absorption
Ethanol	High	78	0.941	Excellent
DMF	Medium	153	0.161	Good
DMSO	Medium	189	0.825	Excellent
Acetonitrile	Medium	82	0.062	Moderate
Water	High	100	0.123	Good
Toluene	Low	111	0.040	Poor / Transparent

| Dioxane | Low | 101 | 0.050 | Poor / Transparent |

Causality: A solvent like ethanol heats exceptionally fast due to its high tan δ. A non-polar solvent like toluene will only heat if the reagents or catalyst themselves are polar enough to absorb the energy. For poorly absorbing solvents, a small amount of a highly absorbing co-solvent or an ionic liquid can be added to facilitate heating.[9]

Section 2: Troubleshooting Guide for Common Experimental Issues

This guide is structured to help you diagnose and resolve specific problems encountered during your experiments.

Issue 1: Low or No Product Yield

This is the most common issue. A systematic approach is the key to identifying the root cause.

Answer: Start by verifying your core reaction parameters and catalyst integrity. The problem often lies in one of four areas: (1) Sub-optimal Temperature/Time, (2) Inactive Catalyst, (3) Inappropriate Solvent, or (4) Reagent Instability.

• Step 1: Re-evaluate Temperature and Time.

  • Rationale: The reaction may be kinetically slow even under microwave conditions if the temperature is too low. Conversely, excessively high temperatures or long reaction times can lead to decomposition of reagents, catalyst, or product.[10]

  • Action: Increase the reaction temperature in 10-20°C increments. If you see some product formation, you can then optimize by adjusting the hold time. A good starting point for many CuAAC reactions is 100-140°C for 5-20 minutes.

• Step 2: Investigate Catalyst Activity.

  • Rationale: The CuAAC reaction requires the Copper(I) oxidation state.[11] If you are generating Cu(I) in situ from a Cu(II) salt (e.g., CuSO₄) with a reducing agent (e.g., sodium ascorbate), ensure the reducing agent is fresh and used in slight excess.[11] Oxygen can readily oxidize Cu(I) to the inactive Cu(II) state.

  • Action:

    • Use fresh, high-purity sodium ascorbate.

    • Consider degassing your solvent by sparging with nitrogen or argon before adding the catalyst, especially for sensitive substrates.

    • Adding a stabilizing ligand, such as TBTA (tris(benzyltriazolylmethyl)amine), can protect the Cu(I) oxidation state and accelerate the reaction.[12]

• Step 3: Confirm Solvent Compatibility.

  • Rationale: As discussed in Q3, the solvent must be polar enough to heat efficiently. If you are using a low-absorbing solvent like toluene or dioxane, the reaction may not be reaching the target temperature.

  • Action: Switch to a more polar, higher-absorbing solvent like DMF, DMSO, or an alcohol (see Table 1). Ensure your starting materials are soluble in the chosen solvent.

• Step 4: Check Reagent Purity and Stability.

  • Rationale: Organic azides, particularly those with low molecular weight, can be thermally unstable. Alkynes can undergo side reactions like Glaser coupling (oxidative homocoupling) if the catalyst is not properly managed.

  • Action:

    • Verify the purity of your azide and alkyne starting materials by NMR or LC-MS.

    • If you suspect azide decomposition, consider preparing it fresh before use.

    • Ensure you have a slight excess of reducing agent to suppress Glaser coupling.[11]

Issue 2: Formation of Significant Side Products

Answer: The most common side product in CuAAC reactions is the diyne (or diacetylene) , resulting from the oxidative homocoupling of your alkyne starting material. This is a clear indicator of insufficient active Cu(I) catalyst and the presence of Cu(II) and oxygen.

• Cause: The Glaser coupling reaction is catalyzed by Cu(II). If your reducing agent (like sodium ascorbate) is depleted or if oxygen is introduced into the system, Cu(I) is oxidized to Cu(II), which then promotes this unwanted side reaction.

• Solution:

  • Increase Reducing Agent: Add a larger excess of sodium ascorbate (e.g., 5-10 equivalents relative to the copper catalyst).

  • Use a Ligand: Employ a Cu(I)-stabilizing ligand. Ligands like TBTA or BPDS (bathophenanthroline disulfonate) not only accelerate the desired reaction but also protect the copper from oxidation.[12][13]

  • Degas Solvents: For particularly sensitive reactions, sparging the solvent with an inert gas (N₂ or Ar) for 15-20 minutes before adding reagents can significantly reduce the amount of dissolved oxygen and suppress this side reaction.

Issue 3: Poor Reaction Reproducibility

Answer: Poor reproducibility in dedicated microwave reactors is often traced to subtle variations in reaction setup or monitoring.[6]

• Cause 1: Inconsistent Stirring.

  • Rationale: Efficient magnetic stirring is critical for uniform temperature distribution. If the stir bar is too small or the viscosity of the reaction mixture is high, localized "hot spots" can form, leading to decomposition and inconsistent results.

  • Solution: Always use a correctly sized, Teflon-coated magnetic stir bar. Ensure the stirring function is enabled and set to a vigorous speed.

• Cause 2: Inaccurate Temperature Measurement.

  • Rationale: Most modern microwave reactors use an external infrared (IR) sensor to measure the temperature of the vessel's outer surface. If the outside of the vial is dirty or if the reaction volume is too small, the reading may not accurately reflect the internal bulk temperature.

  • Solution:

    • Ensure the glass reaction vial is clean on the outside.

    • Adhere to the manufacturer's recommended minimum reaction volume (typically >0.5 mL) for accurate IR sensing.

    • For ultimate accuracy, use a system with an internal fiber-optic temperature probe if available.

• Cause 3: Reagent Degradation Over Time.

  • Rationale: Stock solutions of reagents, particularly sodium ascorbate, can degrade upon exposure to air and light.

  • Solution: Prepare stock solutions of sensitive reagents like sodium ascorbate fresh for each set of experiments. Store copper salts and ligands in a desiccator.

Section 3: Protocols & Reference Data

Protocol 3.1: General Step-by-Step Method for Microwave-Assisted CuAAC

This protocol provides a robust starting point for optimization.

• Reagent Preparation:

  • To a 10 mL glass microwave reaction vial equipped with a magnetic stir bar, add the alkyne (1.0 eq), the azide (1.1 eq), and the chosen solvent (to achieve a concentration of 0.1 - 0.5 M).

• Catalyst Addition:

  • Add sodium ascorbate (0.3 eq).

  • Add copper(II) sulfate pentahydrate (0.1 eq).

  • (Optional but recommended): Add a stabilizing ligand like TBTA (0.1 eq).

• Vessel Sealing:

  • Securely crimp the septum cap onto the vial.

• Microwave Irradiation:

  • Place the vial in the microwave reactor cavity.

  • Set the following parameters:

    • Temperature: 120 °C

    • Hold Time: 10 minutes

    • Ramp Time: 2 minutes (or reactor default)

    • Stirring: High

• Work-up and Analysis:

  • After the reaction has cooled to below 50 °C, carefully open the vial.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Analyze the crude product by LC-MS or ¹H NMR to determine conversion and purity. Purify by column chromatography if necessary.

Diagram 3.1: Experimental Workflow for Microwave CuAAC

A visual representation of the general protocol.

Caption: General workflow for microwave-assisted CuAAC synthesis.

Section 4: Advanced Troubleshooting & Visualization

Diagram 4.1: Troubleshooting Decision Tree for Low Yield

Use this logical flowchart to systematically diagnose yield issues.

Caption: Decision tree for troubleshooting low yield in microwave CuAAC.

Section 5: References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC - PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Microwave Synthesis. Retrieved from [Link]

• Petricci, E., & Taddei, M. (2024). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Retrieved from [Link]

• G. A. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews.

• Tyagi, S., & Singh, P. (2021). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Research Journal of Pharmacy and Technology.

• Nakamura, T., Terashima, T., Ogata, K., & Fukuzawa, S. I. (2011). Effects of a Flexible Alkyl Chain on a Ligand for CuAAC Reaction. Organic Letters.

• R. (2020). Conditional Copper‐Catalyzed Azide–Alkyne Cycloaddition by Catalyst Encapsulation. Angewandte Chemie.

• CEM Corporation. (n.d.). Safety Considerations for Microwave Synthesis. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

• CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis. Retrieved from [Link]

• Singh, R., & Kumar, A. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Publishing. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the conditions for CuAAC reaction. Retrieved from [Link]

• CEM Corporation. (n.d.). Getting Started with Microwave Synthesis. Retrieved from [Link]

• Reddit. (2015). r/chemistry - Synthesis - General tips for improving yield?. Retrieved from [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2010). Copper-catalyzed click reaction on/in live cells. Chemical Science (RSC Publishing). Retrieved from [Link]

• Microwave Chemical. (n.d.). Technologies｜Microwave Safety Policy. Retrieved from [Link]

• Wikipedia. (n.d.). Microwave chemistry. Retrieved from [Link]

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews - ACS Publications. Retrieved from [Link]

• Singh, R., & Kumar, A. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances.

• Cravotto, G., & Cintas, P. (2011). Click Chemistry Under Microwave or Ultrasound Irradiation. Bentham Science Publishers. Retrieved from [Link]

• IntechOpen. (2023). Chapter 1: Basics of Microwave Heating and Recent Advances. Retrieved from [Link]

• ResearchGate. (2025). Microwave‐Assisted Organic Syntheses in Deep Eutectic Solvents: A Win‐Win Association for Sustainable Chemistry. Retrieved from [Link]

• ACS Publications. (2019). Mechanisms of Copper-Based Catalyst Deactivation during CO2 Reduction to Methanol. Industrial & Engineering Chemistry Research.

• Broad Institute. (n.d.). Optimization of Triazole Production Through Microwave-Assisted Synthesis. Retrieved from [Link]

• IChemE. (n.d.). Microwave chemistry — an approach to the assessment of chemical reaction hazards. Retrieved from [Link]

• ACS Publications. (n.d.). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Retrieved from [Link]

• BS Publications. (n.d.). PART - 1 INTRODUCTION. Retrieved from [Link]

• ResearchGate. (2025). Sunlight‐Driven Copper‐Catalyst Activation Applied to Photolatent Click Chemistry. Retrieved from [Link]

• MDPI. (2024). Microwave-Assisted Synthesis of 5-Substituted 3-Amino-1,2,4-triazoles from Aminoguanidine Bicarbonate and Carboxylic Acids. Retrieved from [Link]

• Scribd. (n.d.). Chapter 6 - Safety Precautions On The Application of Microwaves in Laboratory. Retrieved from [Link]

• CEM Corporation. (n.d.). Microwave Heating - Mechanism and Theory. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of copper-catalyzed azide–alkyne cycloaddition (CuAAC) with.... Retrieved from [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. PMC - PubMed Central. Retrieved from [Link]

• ResearchGate. (2025). Microwave Assisted Synthesis of Triazole based Scaffolds by Green Approaches and Catalytic Innovations: A Review. Retrieved from [Link]

• NSTA. (2025). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. Retrieved from [Link]

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry?. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in Copper-Based Solid Heterogeneous Catalysts for Azide–Alkyne Cycloaddition Reactions. Retrieved from [Link]

• Science Madness. (2020). Is it normal to get low yields all the time, or am I a bad organic chemist?. Retrieved from [Link]

• ACS Publications. (2023). Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. Retrieved from [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Microwave Chemistry and its Applications. Retrieved from [Link]

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• 13. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring Reproducibility in Multi-Step Triazole Synthesis

Welcome to the Technical Support Center for Multi-Step Triazole Synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of synthesizing 1,2,3- and 1,2,4-triazoles. Our goal is to provide you with in-depth, field-proven insights to enhance the reproducibility and success of your experiments. This resource is structured as a series of frequently asked questions and troubleshooting guides, addressing specific challenges you may encounter.

Section 1: Foundational Principles of Triazole Synthesis

The synthesis of triazoles, particularly through the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" reaction, has become a cornerstone of modern chemistry due to its high efficiency, broad scope, and stereospecificity. However, achieving consistent and reproducible results in a multi-step synthesis requires a deep understanding of the underlying mechanisms and the factors that can influence the reaction's outcome.

The CuAAC reaction involves the [3+2] cycloaddition of an azide with a terminal alkyne to exclusively form the 1,4-disubstituted 1,2,3-triazole isomer. The key to this transformation is the active Cu(I) catalyst, which significantly accelerates the reaction rate compared to the uncatalyzed thermal Huisgen cycloaddition.[1]

Alternatively, Ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) provides access to the 1,5-disubstituted 1,2,3-triazole regioisomer, highlighting the power of catalyst choice in directing reaction outcomes.[2] The synthesis of 1,2,4-triazoles often involves different synthetic routes, such as the Pellizzari, Einhorn-Brunner, or catalyst-controlled cycloadditions.[3][4]

This guide will primarily focus on troubleshooting the widely used CuAAC reaction, while also providing insights applicable to other triazole synthesis methodologies.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is designed to provide direct answers and actionable solutions to common problems encountered during multi-step triazole synthesis.

Issue 1: Low or No Product Yield

Q1: My CuAAC reaction is giving me a very low yield or no product at all. What are the likely causes and how can I fix this?

A1: Low or no product yield in a CuAAC reaction is a common issue that can often be traced back to the catalyst's integrity or the reaction conditions. Here’s a systematic approach to troubleshooting:

• Catalyst Inactivation (Oxidation): The active catalyst in CuAAC is Cu(I). However, Cu(I) is susceptible to oxidation to the inactive Cu(II) state, especially in the presence of oxygen.[5][6]

  • Solution:

    • Use a Reducing Agent: The most common solution is to generate the Cu(I) species in situ from a Cu(II) salt (like CuSO₄) using a reducing agent. Sodium ascorbate is the most frequently used and effective choice.[1] Always use a slight excess of the reducing agent to prevent oxidative homocoupling of the alkyne.[1]

    • Inert Atmosphere: For particularly sensitive reactions or when using a Cu(I) salt directly (e.g., CuBr, CuI), performing the reaction under an inert atmosphere (nitrogen or argon) can significantly improve yields by preventing oxygen contamination.[5][6]

    • Ligand Stabilization: Certain ligands can stabilize the Cu(I) oxidation state, preventing both oxidation and disproportionation into Cu(0) and Cu(II).[7]

• Impure Reagents: The purity of your starting materials, particularly the azide and alkyne, is critical. Impurities can act as catalyst poisons or participate in side reactions.

  • Solution:

    • Verify Purity: Ensure the purity of your azide and alkyne using techniques like NMR or LC-MS before starting the reaction.

    • Purification: If necessary, purify your starting materials. Azides can often be purified by chromatography, and alkynes by distillation or recrystallization.[3]

• Suboptimal Reaction Conditions: Temperature and solvent can have a profound impact on the reaction rate and yield.[8][9]

  • Solution:

    • Solvent Choice: While CuAAC is known to work in a variety of solvents, including aqueous mixtures, the reaction rate can be solvent-dependent.[1][10] For poorly soluble substrates, a co-solvent system (e.g., t-BuOH/H₂O, DMSO/H₂O) is often effective.

    • Temperature Optimization: Most CuAAC reactions proceed efficiently at room temperature. However, for sluggish reactions, gentle heating (e.g., 40-60 °C) can be beneficial. Conversely, some reactions show improved yields at lower temperatures.[8][9] It's crucial to perform a small-scale temperature optimization study if you suspect this is the issue.

Issue 2: Poor Reproducibility Between Batches

Q2: I am getting inconsistent yields and reaction times between different runs of the same reaction. How can I improve the reproducibility of my triazole synthesis?

A2: Poor reproducibility is a frustrating problem that often points to subtle variations in experimental parameters. To address this, a systematic and controlled approach is necessary.

• Inconsistent Catalyst Activity: The source and handling of the copper catalyst can be a major source of variability.

  • Solution:

    • Standardized Catalyst Preparation: If preparing your catalyst solution in situ, always use the same source and batch of copper salt and reducing agent. Prepare the catalyst solution fresh for each reaction.

    • Ligand-to-Copper Ratio: The ratio of ligand to copper can significantly impact reaction kinetics.[6] Precisely measure and maintain a consistent ratio for each experiment. An excess of ligand can sometimes be beneficial in protecting against oxidation.[6]

• Variations in Reagent Quality: The purity of starting materials can vary between batches, leading to inconsistent results.

  • Solution:

    • Batch-to-Batch Qualification: If possible, qualify each new batch of starting materials (azide and alkyne) through analytical methods (NMR, LC-MS) to ensure consistent purity.

    • Proper Storage: Azides can be unstable, especially if they are low molecular weight or contain energetic functional groups.[5] Store them appropriately (e.g., in the dark, at low temperatures) to prevent decomposition.

• Atmospheric Control: Even small amounts of oxygen can affect the catalyst's performance, leading to variability.

  • Solution:

    • Consistent Inert Atmosphere Technique: If using an inert atmosphere, ensure your degassing procedure (e.g., sparging with argon or nitrogen) is consistent for each reaction.

• Strict Temperature Control: As mentioned, temperature can influence the reaction rate and the formation of byproducts.

  • Solution:

    • Use a Controlled Heating/Cooling System: Employ a temperature-controlled reaction block or oil bath to maintain a stable and consistent reaction temperature.[8][9][11]

Issue 3: Difficult Purification and Side Product Formation

Q3: I am struggling to purify my triazole product, and I see several side products in my crude reaction mixture. What are these side products and how can I minimize them?

A3: Purification challenges in triazole synthesis often stem from the formation of closely related side products or the presence of residual copper.

• Common Side Products:

  • Alkyne Homocoupling (Glaser Coupling): This is a common side reaction, especially in the presence of oxygen, leading to the formation of a diacetylene byproduct.[1]

    • Solution:

      • Sufficient Reducing Agent: Ensure a slight excess of sodium ascorbate is present to maintain a reducing environment.[1]

      • Inert Atmosphere: Excluding oxygen is highly effective at preventing Glaser coupling.

  • Formation of Regioisomers: While CuAAC is highly selective for the 1,4-isomer, trace amounts of the 1,5-isomer can sometimes form, particularly if the reaction is run at high temperatures or with certain catalyst systems. For 1,2,4-triazole synthesis, controlling regioselectivity between 1,3- and 1,5-disubstituted products is a known challenge.[3]

    • Solution:

      • Catalyst Control: For 1,2,3-triazoles, stick to well-established Cu(I) catalyst systems for 1,4-regioselectivity. For 1,5-regioselectivity, a ruthenium catalyst is the method of choice.[2] For 1,2,4-triazoles, the choice of catalyst (e.g., Ag(I) vs. Cu(II)) can direct the regioselectivity.[3]

• Purification Strategies:

  • Removal of Copper: Residual copper can complicate purification and interfere with downstream applications.

    • Solution:

      • Ammonia Wash: Washing the reaction mixture with an aqueous ammonia solution can help to chelate and remove copper salts.

      • Chelating Resins: Using a copper-chelating resin is an effective method for removing trace amounts of the metal.

      • Filtration through Silica: Sometimes, a simple filtration through a short plug of silica gel can remove a significant portion of the copper catalyst.

  • Chromatography and Crystallization:

    • Solution:

      • Column Chromatography: Silica gel column chromatography is the most common method for purifying triazoles. A range of solvent systems, from non-polar (e.g., hexanes/ethyl acetate) to more polar (e.g., dichloromethane/methanol), can be employed depending on the polarity of the product.[3]

      • Recrystallization: If your triazole product is a solid, recrystallization can be a highly effective purification technique to obtain a highly pure product.[3]

Section 3: Experimental Protocols and Data

Protocol 1: A General and Reproducible Procedure for CuAAC

This protocol is designed to be a robust starting point for the synthesis of 1,4-disubstituted 1,2,3-triazoles.

Materials:

• Azide (1.0 equiv)

• Alkyne (1.0-1.2 equiv)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (1-5 mol%)

• Sodium ascorbate (5-10 mol%)

• Solvent (e.g., 1:1 t-BuOH/H₂O, DMF, or DMSO)

Procedure:

• Dissolve Reactants: In a round-bottom flask, dissolve the azide and alkyne in the chosen solvent.

• Prepare Catalyst Stock Solutions:

  • Prepare a 0.1 M solution of CuSO₄·5H₂O in deionized water.

  • Prepare a 0.5 M solution of sodium ascorbate in deionized water. Note: Prepare the sodium ascorbate solution fresh just before use, as it can degrade over time.

• Add Catalyst Components: To the stirring solution of the azide and alkyne, add the sodium ascorbate solution, followed by the CuSO₄ solution. A color change (often to a yellow or orange hue) may be observed.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Work-up and Purification:

  • Dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography or recrystallization.

Causality Behind Choices:

• Using CuSO₄ and Sodium Ascorbate: This combination is preferred over using a Cu(I) salt directly because Cu(II) salts are more stable and easier to handle, while the in situ reduction ensures a fresh and active supply of the Cu(I) catalyst.[1]

• Slight Excess of Alkyne: Using a small excess of the alkyne can help to drive the reaction to completion, especially if the azide is the more precious starting material.

• Fresh Sodium Ascorbate Solution: The reducing power of sodium ascorbate can diminish over time, leading to less efficient reduction of Cu(II) and an increased likelihood of side reactions.

Data Presentation: Impact of Ligands on CuAAC

The choice of ligand can significantly influence the rate and efficiency of the CuAAC reaction. Below is a summary of how different ligand classes can impact the reaction.

Ligand Type	Key Advantages	Considerations
Nitrogen-based (e.g., TBTA, Phenanthrolines)	Highly accelerating, stabilize Cu(I) against oxidation.[6]	Can sometimes be difficult to remove during purification.
Phosphine-based (e.g., THPTA)	Water-soluble, good for bioconjugation reactions.	Can be sensitive to air oxidation.
N-Heterocyclic Carbenes (NHCs)	Form very stable complexes with copper, highly active catalysts.[7][10]	May require more specialized synthesis for the ligand itself.
None	Simpler reaction setup.	Generally slower reaction rates and more prone to catalyst deactivation.

Section 4: Visualizing Workflows and Mechanisms

Diagram 1: The Catalytic Cycle of CuAAC

Caption: A systematic workflow for troubleshooting low-yield CuAAC reactions.

References

• Li, Y., et al. (2013). Synthesis of bis(1,2,3-triazole) and 5-alkynyl-1,2,3-triazole via temperature effect on copper-catalyzed Huisgen cycloaddition. Tetrahedron, 69, 9939–9946. [Link]

• Valdés, H., et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. Organometallics. [Link]

• Gao, C., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• García, C. V., et al. (2021). From alcohol to 1,2,3-triazole via multi-step continuous-flow synthesis of rufinamide precursor. Request PDF. [Link]

• Al-Hourani, B. J., et al. (2022). On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts?. The Journal of Physical Chemistry C. [Link]

• Scipria, G., et al. (2021). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). Molecules. [Link]

• Shaaban, M. R., et al. (2024). Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. Organics. [Link]

• Cant, M., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Inorganic Chemistry. [Link]

• Pérez-Vásquez, A., et al. (2022). A recent overview on the synthesis of 1,4,5-trisubstituted 1,2,3-triazoles. Beilstein Journal of Organic Chemistry. [Link]

• Uttam, S., et al. (2014). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. ChemBioChem. [Link]

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Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to the Structural Validation of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

This technical guide provides a comprehensive framework for the structural validation of the novel heterocyclic compound, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, utilizing a multi-pronged spectroscopic approach. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple recitation of methods. It delves into the rationale behind the selection of each technique—Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—and offers a comparative analysis of the expected data against established literature values for analogous structures. The protocols and interpretive guidance herein are crafted to ensure a high degree of confidence in the structural elucidation of this and similar 1,2,4-triazole derivatives, a class of compounds renowned for their diverse pharmacological potential.[1][2][3]

Foundational Principles of Spectroscopic Validation

The unambiguous structural confirmation of a newly synthesized molecule is a cornerstone of chemical and pharmaceutical research. A combinatorial analytical approach is paramount, as no single technique can holistically define a complex organic structure. Each spectroscopic method interrogates the molecule from a unique perspective, and the convergence of data from these disparate techniques provides the requisite certainty for structural assignment. For 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, our validation strategy is built upon the synergistic interpretation of its vibrational, magnetic resonance, and mass-to-charge properties.

Below is a conceptual workflow illustrating the integrated spectroscopic validation process.

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• 3. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Novel Antifungal Agents and Ketoconazole: Methodologies and Performance Benchmarks

A Technical Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive framework for the comparative in vitro analysis of novel antifungal compounds against the established benchmark, ketoconazole. Authored from the perspective of a Senior Application Scientist, this document emphasizes the causality behind experimental choices, adherence to self-validating protocols, and grounding in authoritative standards to ensure scientific integrity and reproducibility.

Introduction

The rising incidence of invasive fungal infections, coupled with the emergence of drug-resistant strains, necessitates the discovery and development of new antifungal agents. Ketoconazole, a broad-spectrum imidazole antifungal, has long served as a crucial tool in both clinical practice and research.[1][2] Its primary mechanism involves the inhibition of ergosterol synthesis, a vital component of the fungal cell membrane.[3][][5] However, its clinical use has been limited by factors such as potential liver toxicity and drug-drug interactions.[2][5] Consequently, it serves as an essential benchmark against which the efficacy and potential advantages of new chemical entities must be rigorously measured.

This guide details standardized methodologies for antifungal susceptibility testing (AST), focusing on the broth microdilution and disk diffusion assays. It provides step-by-step protocols, data interpretation frameworks, and insights into ensuring the trustworthiness of your results.

Section 1: The Benchmark - Understanding Ketoconazole

A thorough comparison requires a deep understanding of the standard. Ketoconazole's antifungal effect is primarily due to its disruption of the fungal cell membrane's integrity.[1][2][]

Mechanism of Action: Ketoconazole specifically inhibits the cytochrome P450 enzyme lanosterol 14α-demethylase.[2][][5] This enzyme is critical for the conversion of lanosterol to ergosterol.[][5] The depletion of ergosterol and the accumulation of toxic sterol precursors increase membrane permeability and fluidity, ultimately inhibiting fungal growth and replication.[2][]

Caption: Mechanism of Action of Ketoconazole.

Section 2: Methodologies for Comparative Antifungal Susceptibility Testing

The foundation of a reliable comparative study lies in robust, standardized, and reproducible methodologies. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines (e.g., M27 for yeasts, M38 for filamentous fungi) that are essential for ensuring inter-laboratory comparability.[6][7][8][9]

2.1: Critical First Step: Inoculum Preparation

The density of the fungal inoculum is a critical variable that can significantly impact test results. Failure to standardize this step is a common source of error.

Protocol:

• Culture Revival: Subculture the fungal isolate onto a suitable agar medium (e.g., Potato Dextrose Agar for molds, Sabouraud Dextrose Agar for yeasts) and incubate to ensure a pure and viable culture.

• Suspension Preparation: For yeasts, collect colonies and suspend them in sterile saline (0.85%). For molds, gently flood the agar surface with sterile saline and scrape the conidia.

• Standardization: Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This can be done visually or, for greater accuracy, using a spectrophotometer to achieve a specific optical density. This corresponds to an approximate cell density of 1 x 10⁶ to 5 x 10⁶ cells/mL for yeasts.[6]

• Working Suspension: Dilute the standardized suspension as required by the specific assay protocol (e.g., 1:50 followed by 1:20 for the CLSI broth microdilution method for yeasts) to achieve the final target inoculum concentration.[6]

Causality Insight: An inoculum that is too dense can overwhelm the antifungal agent, leading to falsely high resistance readings (higher MICs). Conversely, a sparse inoculum may be overly susceptible, yielding falsely low MICs. The 0.5 McFarland standard is the universally accepted starting point to mitigate this variability.

2.2: Quantitative Analysis: Broth Microdilution Method (MIC Determination)

The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antifungal agent that inhibits the visible growth of a microorganism.[9][10]

Protocol:

• Plate Preparation: In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds (e.g., Compound X, Compound Y) and the standard drug (Ketoconazole) in RPMI 1640 medium.[7][10] The final concentration range should be chosen to cover the expected MIC values.

• Control Wells: Include a sterility control well (medium only) and a growth control well (medium + inoculum, no drug).

• Inoculation: Add the standardized working fungal suspension to each well (except the sterility control). The final inoculum concentration for yeasts should be approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.[6]

• Incubation: Incubate the plates at 35°C for 24-48 hours, depending on the organism.[10]

• MIC Determination: Read the MIC visually as the lowest drug concentration that causes a significant reduction in growth (typically ≥50% for azoles like ketoconazole) compared to the drug-free growth control.[11]

Caption: Workflow for the Broth Microdilution Assay.

2.3: Semi-Quantitative Analysis: Agar Disk Diffusion Method

The disk diffusion method is a simpler, cost-effective alternative for screening antifungal activity.[12][13] It provides a qualitative or semi-quantitative measure of susceptibility based on the size of the zone of inhibition.

Protocol:

• Plate Preparation: Prepare agar plates with a suitable medium, such as Mueller-Hinton agar supplemented with glucose and methylene blue for yeasts.[6]

• Inoculation: Dip a sterile cotton swab into the standardized inoculum (0.5 McFarland) and streak it evenly across the entire surface of the agar plate to create a lawn.[6][12]

• Disk Application: Aseptically place paper disks impregnated with known concentrations of the test compounds and ketoconazole onto the agar surface.[14] Ensure disks are at least 24 mm apart to prevent zone overlap.[14]

• Incubation: Invert the plates and incubate at 30-35°C for 24-48 hours.[15]

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the disk where no growth occurs) in millimeters (mm).

Caption: Workflow for the Agar Disk Diffusion Assay.

2.4: Trustworthiness: The Role of Quality Control

Every experiment must include a self-validating system. The use of American Type Culture Collection (ATCC) quality control (QC) strains is non-negotiable for this purpose.[16][17] These strains have well-documented MIC ranges for standard antifungal drugs.

Implementation:

• Include QC strains such as Candida parapsilosis ATCC 22019 and Candida krusei ATCC 6258 in every batch of tests.[18][19]

• The resulting MIC for ketoconazole against these strains must fall within the CLSI-published acceptable ranges.[20]

• If the QC results are out of specification, the entire batch of tests must be considered invalid and repeated. This step ensures that variations are not due to technical errors in medium preparation, inoculum density, or incubation conditions.

Section 3: Data Analysis and Presentation

Objective comparison requires clear, concise data presentation. Summarize all quantitative data in structured tables.

Table 1: Comparative MIC Data (μg/mL) from Broth Microdilution

Fungal Isolate	Compound X (MIC)	Compound Y (MIC)	Ketoconazole (MIC)
Candida albicans ATCC 90028	0.25	2	0.5
Candida glabrata ATCC 2001	1	8	4
Cryptococcus neoformans ATCC 90112	0.5	4	1
Aspergillus fumigatus ATCC 204304	2	>16	4
Candida parapsilosis ATCC 22019 (QC)	0.125	1	0.25

Interpretation:

• A lower MIC value indicates higher potency.

• In this hypothetical dataset, Compound X shows greater in vitro potency than Ketoconazole against all tested strains.

• Compound Y demonstrates significantly lower potency compared to Ketoconazole.

• It is crucial to note that in vitro potency does not always correlate directly with in vivo efficacy due to pharmacokinetic and pharmacodynamic factors.[21][22]

Table 2: Comparative Zone of Inhibition Data (mm) from Disk Diffusion

Fungal Isolate	Compound X (Zone)	Compound Y (Zone)	Ketoconazole (Zone)
Candida albicans ATCC 90028	28	12	22
Candida glabrata ATCC 2001	20	8	15
Candida parapsilosis ATCC 22019 (QC)	30	15	25

Interpretation:

• A larger zone diameter generally indicates greater susceptibility of the organism to the compound.

• The disk diffusion results corroborate the MIC data, with Compound X producing larger inhibition zones than Ketoconazole, suggesting superior activity.

Section 4: Discussion and Field Insights

While the protocols provide a standardized framework, a senior scientist's experience highlights nuances that can influence outcomes.

• Solvent Effects: Test compounds are often dissolved in solvents like DMSO. It is imperative to ensure the final concentration of the solvent in the assay is non-inhibitory to fungal growth. A solvent toxicity control (growth control well containing the highest concentration of solvent used) must be included.

• Medium Selection: While RPMI-1640 is the CLSI standard, its composition can sometimes interact with certain test compounds. Understanding the chemistry of your compound can inform whether alternative media might be necessary for initial screens, though CLSI-standardized media should be used for final validation.

• Trailing Effect: With azoles, a phenomenon known as "trailing" (reduced but persistent growth across a range of concentrations) can make visual MIC determination difficult.[13] Adhering strictly to the ≥50% growth inhibition endpoint is the standardized approach to manage this.[11]

Conclusion

A rigorous, comparative study of a novel antifungal agent against a standard like ketoconazole is a multifaceted process that demands meticulous attention to detail. By grounding experimental design in authoritative CLSI standards, incorporating stringent quality control measures, and understanding the causality behind each protocol step, researchers can generate reliable, reproducible, and compelling data. This approach not only ensures the scientific integrity of the findings but also provides a solid foundation for subsequent stages of drug development.

References

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• What is the mechanism of action (MOA) of ketoconazole as an antifungal agent? Dr.Oracle. Available at: [Link]

• Overview on Antifungal Drug: Ketoconazole. International Journal of Novel Research and Development (IJNRD). Available at: [Link]

• What is the mechanism of Ketoconazole? Patsnap Synapse. Available at: [Link]

• Evaluation of microdilution and disk diffusion methods for antifungal susceptibility testing of dermatophytes. Medical Mycology, Oxford Academic. Available at: [Link]

• Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews. Available at: [Link]

• Agar-Based Disk Diffusion Assay for Susceptibility Testing of Dermatophytes. Journal of Clinical Microbiology. Available at: [Link]

• M60 Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• A disc test of antifungal susceptibility. ConnectSci. Available at: [Link]

• ISO 16256:2021 Clinical laboratory testing and in vitro diagnostic test systems. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. PubMed Central, NIH. Available at: [Link]

• New Antifungal Document Editions. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• Antifungal Susceptibility of Yeasts and Filamentous Fungi by CLSI Broth Microdilution Testing. PubMed. Available at: [Link]

• Yeasts-Broth Microdilution Testing (CLSI): Introduction, Principle. Medical Notes. Available at: [Link]

• Genomic Insights into Candidozyma auris Clade II: Comparative Phylogenomics and Structural Validation of Fluconazole Resistance Mechanisms. MDPI. Available at: [Link]

• A Practical Guide to Antifungal Susceptibility Testing. PubMed Central, NIH. Available at: [Link]

• M27M44S | Performance Standards for Antifungal Susceptibility Testing of Yeasts. Clinical and Laboratory Standards Institute (CLSI). Available at: [Link]

• Disc diffusion method. Antifungal activity in solid medium against T. rubrum. ResearchGate. Available at: [Link]

• Antifungal Susceptibility Testing for C. auris. Centers for Disease Control and Prevention (CDC). Available at: [Link]

• How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Hardy Diagnostics. Available at: [Link]

• Activity of fluconazole (UK 49,858) and ketoconazole against Candida albicans in vitro and in vivo. PubMed Central, NIH. Available at: [Link]

• Selection of candidate quality control isolates and tentative quality control ranges for in vitro susceptibility testing of yeast isolates by National Committee for Clinical Laboratory Standards proposed standard methods. PubMed. Available at: [Link]

• Activity of fluconazole (UK 49,858) and ketoconazole against Candida albicans in vitro and in vivo. ResearchGate. Available at: [Link]

• Identification and antifungal susceptibility patterns of reference yeast strains to novel and conventional agents: a comparative study using CLSI, EUCAST and Sensititre YeastOne methods. National Institutes of Health (NIH). Available at: [Link]

• Antifungal properties of (2S, 4R)-Ketoconazole sulfonamide analogs. Frontiers in Chemistry. Available at: [Link]

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A Comparative Efficacy Analysis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol and Related Triazole Scaffolds

In the landscape of medicinal chemistry, the 1,2,4-triazole nucleus stands as a privileged scaffold, integral to a multitude of therapeutic agents. Its unique structural features, including hydrogen bonding capabilities and metabolic stability, have led to the development of drugs with a wide array of biological activities. This guide focuses on a specific derivative, 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol , providing a comparative analysis of its potential efficacy against other notable triazole compounds. While direct and extensive biological data for this exact molecule is emerging, by examining structurally related analogues, we can extrapolate its potential therapeutic profile and underscore the rationale for its targeted investigation.

This document serves as a technical guide for researchers, scientists, and drug development professionals, offering insights into the synthesis, potential biological activities, and experimental evaluation of this promising triazole derivative. We will delve into the established pharmacological activities of closely related compounds, presenting a logical framework for assessing the titular molecule's potential as an antimicrobial, anti-inflammatory, antioxidant, and anticancer agent.

The Architectural Significance of the 1,2,4-Triazole-3-thiol Core

The 1,2,4-triazole ring exists in two tautomeric forms, with the 1H-1,2,4-triazole being the more stable isomer. The incorporation of a thiol group at the 3-position introduces a crucial functional handle for further chemical modification and a key pharmacophoric element. The thiol group can exist in equilibrium with its thione tautomer, a property that can influence its interaction with biological targets. The substituents at the N-4 and C-5 positions play a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. The cyclohexyl group at N-4 introduces lipophilicity, which can enhance membrane permeability, while the methoxyphenyl group at C-5 is a common feature in many biologically active compounds, contributing to target binding and metabolic stability.

Synthesis of 4,5-Disubstituted-1,2,4-triazole-3-thiols: A Generalized Pathway

The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiols is a well-established process in organic chemistry, typically involving the cyclization of a thiosemicarbazide precursor. The general synthetic route provides a high degree of flexibility for introducing diverse substituents at the N-4 and C-5 positions.

Caption: Generalized synthetic pathway for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.

This synthetic versatility allows for the creation of a diverse library of triazole derivatives for structure-activity relationship (SAR) studies. For the synthesis of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol , 4-methoxybenzoic acid would be the starting carboxylic acid and cyclohexylhydrazine would be the hydrazine derivative.

Comparative Efficacy Analysis: Insights from Structurally Related Triazoles

In the absence of specific published data for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol , we will analyze the biological activities of two key classes of structurally related compounds: those with a 4-cyclohexyl substituent and those with a 5-(4-methoxyphenyl) substituent.

Antimicrobial and Antifungal Activity

The 1,2,4-triazole scaffold is a cornerstone of many antifungal drugs like fluconazole and itraconazole. The thiol substitution further enhances its potential as an antimicrobial agent.

A study on 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives revealed significant antifungal activity, particularly against Candida species[1]. This suggests that the presence of a 4-cyclohexyl group is compatible with, and potentially contributory to, potent antifungal effects. The lipophilic nature of the cyclohexyl ring may facilitate penetration of the fungal cell membrane.

Furthermore, various 5-aryl-4H-1,2,4-triazole-3-thiols have demonstrated significant antibacterial and antifungal activity against a range of pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans[2][3]. The presence of a substituted phenyl ring at the C-5 position, such as the 4-methoxyphenyl group , is a common feature in many of these active compounds.

Compound Class	Organism	Activity Metric	Value	Reference
4-cyclohexyl-5-(1-phenoxyethyl)-1,2,4-triazole derivative	Candida albicans	MIC	Not specified, but described as "very strong"	[1]
4-amino-5-(4-fluoro-3-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol	M. tuberculosis H37Rv	MIC	5.5 µg/mL	[4]
4-amino-5-(4-fluoro-3-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol	MDR M. tuberculosis	MIC	11 µg/mL	[4]
bis-1,2,4-triazole with 3,4-dichlorobenzyl group	B. proteus	MIC	0.5 µg/mL	[5]

Anti-inflammatory Activity

Chronic inflammation is a key factor in numerous diseases. Non-steroidal anti-inflammatory drugs (NSAIDs) are a major class of therapeutics, and many heterocyclic compounds exhibit NSAID-like activity.

Research on 5-(2-, 3-, and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives has shown them to possess potent anti-inflammatory activity, comparable to standard drugs like acetylsalicylic acid and ibuprofen[6][7]. This indicates that the 5-(4-methoxyphenyl) moiety is a strong contributor to anti-inflammatory effects. The proposed mechanism for many anti-inflammatory triazoles involves the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory cascade.

Compound Class	Assay	Activity Metric	Value	Reference
5-(methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives	Carrageenan-induced paw edema	% Inhibition	Potent	[6]
5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-thiol	COX-1 IC50	µM	593.5	[8]
5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-thiol	COX-2 IC50	µM	21.53	[8]

Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them, is implicated in a variety of pathological conditions. The thiol group in 1,2,4-triazole-3-thiols is a potential hydrogen donor, suggesting inherent antioxidant properties.

Studies on various 4-amino-5-substituted-4H-1,2,4-triazole-3-thiols have demonstrated significant antiradical activity in DPPH (2,2-diphenyl-1-picrylhydrazyl) assays[9]. The scavenging effect is often attributed to the ability of the thiol and amino groups to donate a hydrogen atom to stabilize the free radical.

Compound	Assay	Activity Metric	Value	Reference
4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol	DPPH scavenging	% at 1x10⁻³ M	88.89%	[9]

Anticancer Activity

The 1,2,4-triazole nucleus is present in several anticancer drugs, and its derivatives have been extensively studied for their antiproliferative properties. The mechanisms of action are diverse and can include inhibition of kinases, tubulin polymerization, and induction of apoptosis.

Numerous studies have reported the anticancer activity of 4,5-disubstituted-1,2,4-triazole-3-thiols against various cancer cell lines[6][10]. The presence of aromatic and heterocyclic substituents at the N-4 and C-5 positions is often crucial for cytotoxic activity. While specific data for the 4-cyclohexyl, 5-(4-methoxyphenyl) combination is not available, related structures have shown promise. For instance, a compound with a 4-methoxyphenyl substituent, [3-allyl-4-(4-methoxyphenyl)-3H-thiazole-2-ylidene]-(32-trifluoromethylphenyl)amine hydrobromide, exhibited growth inhibitory action towards various tumor cell lines[11].

Compound Class	Cell Line	Activity Metric	Value	Reference
[3-allyl-4-(4-methoxyphenyl)-3H-thiazole-2-ylidene] derivative	HL-60 (Leukemia)	IC50	7.5 µg/mL	[11]
1,2,4-triazole-3-thione derivatives	Various cancer cell lines	IC50	Varies	[6]

Recommended Experimental Protocols

To empirically determine the efficacy of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol , the following standard in vitro assays are recommended.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Caption: Workflow for MIC determination by broth microdilution.

Detailed Steps:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform two-fold serial dilutions of the stock solution in a 96-well microtiter plate containing appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Inoculate each well with the microbial suspension. Include positive (microbe only) and negative (medium only) controls.

• Incubate the plates under optimal conditions for the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

In Vitro Anti-inflammatory Assay (COX Inhibition Assay)

This assay measures the ability of a compound to inhibit the activity of cyclooxygenase (COX-1 and COX-2) enzymes.

Detailed Steps:

• Prepare assay buffer and solutions of arachidonic acid (substrate), and the test compound at various concentrations.

• Add the test compound or a reference inhibitor (e.g., celecoxib for COX-2, indomethacin for COX-1) to the reaction wells.

• Add the COX-1 or COX-2 enzyme to the wells and pre-incubate.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a specified time at a controlled temperature.

• Stop the reaction and measure the production of prostaglandin E2 (PGE2) using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA).

• Calculate the percentage of COX inhibition and determine the IC50 value (the concentration of the compound that causes 50% inhibition of the enzyme activity).

Antioxidant Activity (DPPH Radical Scavenging Assay)

This assay is based on the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Steps:

• Prepare a stock solution of the test compound and a standard antioxidant (e.g., ascorbic acid).

• Prepare a series of dilutions of the test compound and the standard.

• Prepare a fresh solution of DPPH in a suitable solvent (e.g., methanol).

• Add the DPPH solution to each dilution of the test compound and the standard.

• Incubate the mixtures in the dark at room temperature for about 30 minutes.

• Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• The percentage of scavenging activity is calculated using the formula: [ (A_control - A_sample) / A_control ] * 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of scavenging activity against the concentration of the compound.

In Vitro Anticancer Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Detailed Steps:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and a positive control (e.g., doxorubicin) for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for a few hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance of the purple solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The percentage of cell viability is calculated relative to untreated control cells.

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Conclusion and Future Directions

While a comprehensive biological profile of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol awaits dedicated investigation, the analysis of its structural components and comparison with related triazole derivatives strongly suggest a high potential for a range of therapeutic activities. The presence of the 4-cyclohexyl group is associated with enhanced lipophilicity and potent antifungal properties, while the 5-(4-methoxyphenyl) moiety is a known contributor to anti-inflammatory and other biological effects.

The provided experimental protocols offer a clear roadmap for the systematic evaluation of this compound's efficacy. Future research should focus on the synthesis and in-depth biological screening of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol to validate these hypotheses. Further structure-activity relationship studies, exploring variations in the substituents at the N-4 and C-5 positions, could lead to the discovery of even more potent and selective therapeutic agents. The continued exploration of the 1,2,4-triazole-3-thiol scaffold remains a promising avenue in the quest for novel and effective drugs to combat a spectrum of human diseases.

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• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI.
• Synthesis of 5-(2-,3- and 4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol derivatives exhibiting anti-inflammatory activity. PubMed.
• Anti-Tubercular Properties of 4-Amino-5-(4-Fluoro-3-Phenoxyphenyl)-4H-1,2,4-Triazole-3-Thiol and Its Schiff Bases: Computational Input and Molecular Dynamics. MDPI.
• Synthesis and antimicrobial activity of 4-phenyl/cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole derivatives. PubMed.
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A Researcher's Guide to 1H and 13C NMR Analysis for Structure Confirmation of Triazole Thiols

In the landscape of modern drug discovery and materials science, nitrogen and sulfur-containing heterocycles, such as triazole thiols, are of paramount importance due to their diverse biological activities and applications. Unambiguous structure confirmation of these synthesized molecules is a critical step in the research and development pipeline. Among the arsenal of analytical techniques, Nuclear Magnetic Resonance (NMR) spectroscopy stands out as the most powerful tool for the elucidation of molecular structures in solution. This guide provides a comprehensive comparison and detailed protocols for utilizing ¹H and ¹³C NMR spectroscopy for the definitive structural analysis of triazole thiols, drawing upon established principles and experimental data.

The inherent tautomerism between the thione and thiol forms of these compounds presents a unique challenge in their characterization. NMR spectroscopy, by providing detailed information about the chemical environment of each proton and carbon atom, allows for the precise determination of the dominant tautomeric form and the overall molecular architecture.

The Foundational Principles: Why NMR is a Superior Tool

Unlike techniques that provide information on functional groups (like FT-IR) or molecular weight (like mass spectrometry), NMR spectroscopy offers a complete picture of the molecular connectivity and stereochemistry. For triazole thiols, this means we can distinguish between isomers, identify substitution patterns, and confirm the presence of the thiol (S-H) or thione (N-H) proton, which is crucial for understanding the compound's reactivity and biological interactions.[1][2][3]

¹H NMR Spectroscopy: Unraveling the Proton Environment

Proton NMR is typically the first-line technique for structural analysis due to its high sensitivity and the wealth of information it provides.

Key Diagnostic Signals in ¹H NMR of Triazole Thiols:

• Thiol Proton (S-H): When the compound exists in the thiol tautomeric form, the S-H proton typically resonates in the range of δ 1.1–1.4 ppm.[4] However, this signal can sometimes be broad and may overlap with aliphatic signals, making its identification challenging without additional experiments like D₂O exchange.

• Thione Proton (N-H): In the thione form, the N-H proton of the triazole ring is significantly deshielded and appears at a much lower field, typically in the range of δ 13–14 ppm.[4][5] This downfield shift is a strong indicator of the thione tautomer. For some substituted triazoles, this N-H proton has been observed at around 12.67 ppm.[6]

• Triazole Ring Proton (C-H): The proton attached to the carbon of the triazole ring (C5-H for 1,2,4-triazoles) typically appears in the aromatic region. For the parent 1H-1,2,4-Triazole-3-thiol, this proton signal is observed at approximately 8.28 ppm in DMSO-d₆.[7] The chemical shift of this proton is sensitive to the electronic effects of substituents on the ring.

• Substituent Protons: The signals for protons on substituent groups will appear in their expected regions, and their splitting patterns can provide valuable information about connectivity to the triazole core.

Experimental Protocol for ¹H NMR Acquisition:

• Sample Preparation: Dissolve 5-10 mg of the purified triazole thiol derivative in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred for its ability to dissolve a wide range of compounds and for observing exchangeable protons like N-H and S-H.

• Instrument Setup:

  • Use a spectrometer with a field strength of at least 400 MHz for adequate signal dispersion.[8]

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Acquisition Parameters:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical spectral width: -2 to 16 ppm.

  • Pulse angle: 30-45 degrees.

  • Relaxation delay: 1-2 seconds.

  • Number of scans: 8-16, depending on sample concentration.

• D₂O Exchange: To confirm the assignment of N-H or S-H protons, add a drop of D₂O to the NMR tube, shake well, and re-acquire the spectrum. The signal corresponding to the exchangeable proton will either disappear or significantly decrease in intensity.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

While ¹H NMR provides information about the protons, ¹³C NMR spectroscopy is indispensable for confirming the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, these experiments are less sensitive and require longer acquisition times.

Key Diagnostic Signals in ¹³C NMR of Triazole Thiols:

• Thione Carbon (C=S): The carbon atom of the C=S group is a key diagnostic marker for the thione tautomer. It typically resonates in the range of δ 169.00–169.10 ppm.[4] In some substituted triazole-3-thiones, this signal can be observed around δ 164.85 - 169.27 ppm.[9]

• Triazole Ring Carbons: The chemical shifts of the carbon atoms in the triazole ring are also indicative of the substitution pattern and electronic environment. For 1,2,4-triazoles, the C3 and C5 carbons have been reported in the ranges of δ 148-152 ppm and 168-169 ppm, respectively.[10] For 1,2,3-triazoles, these carbons appear between δ 123.50-132.71 and δ 143.12-143.85 ppm.[11]

• Substituent Carbons: The signals for the carbon atoms of any substituents will appear in their characteristic regions, providing further confirmation of the structure.

Experimental Protocol for ¹³C NMR Acquisition:

• Sample Preparation: A more concentrated sample is often required for ¹³C NMR. Use 20-50 mg of the compound in 0.6 mL of a deuterated solvent.

• Instrument Setup:

  • Use a high-field spectrometer (≥100 MHz for ¹³C) for better sensitivity and resolution.[6]

  • Lock and shim as for ¹H NMR.

• Acquisition Parameters:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon atom.

  • Typical spectral width: 0 to 200 ppm.

  • Pulse angle: 45-90 degrees.

  • Relaxation delay: 2-5 seconds.

  • Number of scans: This can range from several hundred to several thousand, depending on the sample concentration and the spectrometer's sensitivity.

• DEPT (Distortionless Enhancement by Polarization Transfer): To aid in the assignment of carbon signals, DEPT experiments (DEPT-45, DEPT-90, and DEPT-135) can be performed. These experiments differentiate between CH, CH₂, and CH₃ groups.

Comparative Data Summary

The following table summarizes the characteristic chemical shift ranges for key protons and carbons in triazole thiols, providing a quick reference for spectral interpretation.

Nucleus	Functional Group	Tautomeric Form	Typical Chemical Shift (δ, ppm)	Reference
¹H	S-H	Thiol	1.1 - 1.4	[4]
N-H	Thione	13.0 - 14.0	[4][5]
Triazole C-H	Both	~8.3 (unsubstituted)	[7]
¹³C	C=S	Thione	169.0 - 169.1	[4]
Triazole C3 (1,2,4-)	Both	148 - 152	[10]
Triazole C5 (1,2,4-)	Both	168 - 169	[10]

Advanced NMR Techniques for Unambiguous Assignment

For complex molecules or in cases of signal overlap, two-dimensional (2D) NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): This experiment shows correlations between coupled protons, helping to establish proton-proton connectivity within spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons with their directly attached carbons, providing definitive C-H assignments.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together molecular fragments and establishing the overall connectivity of the molecule.

Conclusion

The synergistic use of ¹H and ¹³C NMR spectroscopy provides a robust and reliable methodology for the structural confirmation of triazole thiols. By carefully analyzing the diagnostic signals for the thiol/thione tautomers and the triazole ring, in conjunction with the signals from substituents, researchers can confidently elucidate the structures of their synthesized compounds. For complex cases, the application of 2D NMR techniques offers an additional layer of certainty. This guide serves as a practical resource for researchers, scientists, and drug development professionals in navigating the intricacies of NMR-based structural analysis of this important class of heterocyclic compounds.

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A Comparative Guide to the Biological Activity of S-Alkylated vs. N-Alkylated Triazole Derivatives

Introduction: The Strategic Importance of Alkylation in Triazole-Based Drug Discovery

The 1,2,4-triazole ring is a cornerstone scaffold in medicinal chemistry, integral to a wide array of clinically significant drugs known for their antifungal, antiviral, and anticancer properties.[1] This five-membered heterocyclic system owes its therapeutic versatility to its unique electronic characteristics, metabolic stability, and its capacity for hydrogen bonding, which allows for potent interactions with various biological targets.[2] A critical strategy in the molecular engineering of triazole-based agents is alkylation. The introduction of alkyl groups can profoundly modulate a compound's lipophilicity, steric profile, and electronic distribution, thereby fine-tuning its pharmacokinetic and pharmacodynamic properties.

However, the 1,2,4-triazole-3-thione core, a common precursor, presents multiple nucleophilic sites—specifically, the exocyclic sulfur atom and the nitrogen atoms (N1, N2, and N4) of the triazole ring. This multiplicity leads to the formation of regioisomers: S-alkylated and N-alkylated derivatives. The seemingly subtle difference in the alkyl group's position can lead to dramatically different biological outcomes. This guide provides an in-depth comparison of the biological activities of S- versus N-alkylated triazole derivatives, supported by experimental data and protocols, to inform rational drug design for researchers in the field.

Regioselective Synthesis: Controlling the Site of Alkylation

The biological evaluation of these isomers begins with their selective synthesis. The alkylation of 4-substituted-5-aryl-1,2,4-triazole-3-thiones is highly dependent on reaction conditions. Generally, S-alkylation is favored under neutral or basic conditions at room temperature, as the sulfur anion (thiolate) is a softer and more potent nucleophile. In contrast, N-alkylation often requires more forcing conditions, such as stronger bases or polar aprotic solvents, which can lead to a mixture of N2 and N4 isomers, with N2 alkylation often being the thermodynamically preferred product due to steric reasons.[3] Controlling this regioselectivity is paramount for establishing clear structure-activity relationships (SAR).[4][5]

Figure 1: General synthetic routes to S- and N-alkylated triazoles.

Comparative Biological Activity Analysis

The choice of alkylation site—sulfur versus nitrogen—is a critical determinant of biological function. Below, we compare the activities of these isomeric pairs across key therapeutic areas.

Antimicrobial and Antifungal Activity

In the realm of antimicrobial agents, both S- and N-alkylated triazoles have demonstrated significant potential. However, comparative studies often reveal a clear preference for one isomer over the other depending on the target pathogen.

One study investigating adamantyl-substituted triazoles found that separable mixtures of S- and N-alkylated derivatives could be synthesized.[6] The subsequent antimicrobial screening revealed that the more lipophilic N-(2-aminoethyl) isomeric analogs exhibited higher activity against Gram-negative bacteria compared to their S-(2-aminoethyl) counterparts.[6] Conversely, certain S-substituted derivatives, particularly those with aryl methyl groups, displayed potent broad-spectrum antibacterial activity.[6] This suggests that for antimicrobial action, the influence of the alkylation site is intricately linked to the overall lipophilicity and the specific nature of the appended substituent. The incorporation of a 1,2,4-triazole-thioether (S-alkylated) moiety has been shown to be beneficial for increasing antifungal activity in certain molecular scaffolds.[2]

Table 1: Comparative Antimicrobial Activity (MIC, µg/mL) of Adamantyl Triazole Isomers

Compound ID	Alkylation Site	R-Group	S. aureus (Gram+)	E. coli (Gram-)	C. albicans
9a	S-alkylated	-CH₂CH₂-N(CH₃)₂	>100	62.5	>100
10a	N-alkylated	-CH₂CH₂-N(CH₃)₂	>100	31.2	>100
12e	S-alkylated	-CH₂(3,5-di-CF₃-Ph)	3.9	7.8	62.5
6f	N-alkylated	-CH₂-N-piperazinyl-2-pyridyl	7.8	15.6	62.5

Data synthesized from Al-Soud et al. (2008).[6]

From this data, it's evident that N-alkylation (10a vs. 9a) can enhance activity against Gram-negative bacteria for certain substituents, while highly lipophilic S-alkylated groups (12e) can confer potent broad-spectrum activity.

Anticancer Activity

In cancer research, the distinction between S- and N-alkylation is equally critical. The cytotoxic potency of triazole derivatives is often dependent on the specific cancer cell line, indicating that the structural properties of the isomers determine their biological activity.[7] Studies on 3-alkylsulfanyl-1,2,4-triazole derivatives have shown that these S-alkylated compounds exhibit promising to moderate antiproliferative activities against various human cancer cell lines, including breast, lung, and ovarian cancer.[8]

A comparative study on piperazine-substituted positional isomers of 1,2,4-triazole derivatives found that both S- and N-alkylated compounds showed good anticancer activity.[7] However, the most potent compounds against U937 and HL-60 leukemia cell lines were a mix of both isomer types, again highlighting that the specific substituent plays a crucial role in concert with the alkylation site.[7]

Table 2: Comparative Anticancer Activity (IC₅₀, µM) of Triazole Isomers against HL-60 Cells

Compound ID	Alkylation Site	R-Group at Position 5	IC₅₀ (µM)
8i	S-alkylated	4-Chlorophenyl	2.1
8j	S-alkylated	4-Fluorophenyl	1.8
9d	N-alkylated	4-Methoxyphenyl	1.2

Data synthesized from Kumar et al. (2014).[7]

In this specific series, an N-alkylated derivative (9d) with an electron-donating methoxy group displayed the highest potency, suggesting that N-alkylation might enhance interaction with the biological target in this context, possibly by altering the molecule's three-dimensional conformation or hydrogen bonding capacity.

Structure-Activity Relationship (SAR) Insights

The collective data points to several key principles governing the differential activity of S- and N-alkylated triazoles:

• Lipophilicity and Membrane Permeation: Alkylation inherently increases lipophilicity. The position of the alkyl group fine-tunes this property. N-alkylation, by masking a ring nitrogen, can sometimes lead to a greater increase in lipophilicity compared to S-alkylation, which may enhance passage through bacterial or cancer cell membranes.[6]

• Steric Hindrance and Target Binding: The triazole ring often acts as a key pharmacophore that binds to enzyme active sites or receptors.[2] Placing an alkyl group on a ring nitrogen versus the exocyclic sulfur atom drastically changes the steric profile around the core. An N-alkyl group may cause steric clashes that prevent optimal binding, or conversely, it may orient other substituents into a more favorable binding conformation.

• Hydrogen Bonding Capacity: The NH protons of the triazole ring are important hydrogen bond donors. S-alkylation preserves these NH protons, whereas N-alkylation removes one of them. If hydrogen bonding to a target protein is critical for activity, S-alkylated derivatives are often more potent.

Experimental Protocols

To ensure the reproducibility and validity of comparative findings, standardized assays are essential. Below are representative protocols for evaluating antimicrobial and anticancer activity.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution Method for MIC)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Methodology:

• Preparation of Inoculum: Culture the test microorganism (e.g., S. aureus, E. coli) in appropriate broth overnight at 37°C. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Preparation: Prepare a stock solution of each S- and N-alkylated triazole derivative in dimethyl sulfoxide (DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate using Mueller-Hinton broth to obtain a range of test concentrations.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing 50 µL of the diluted compound.

• Controls: Include a positive control (broth + inoculum, no compound) and a negative control (broth only). A standard antibiotic (e.g., ciprofloxacin) should be run in parallel.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which no turbidity (bacterial growth) is observed.

Causality: This method is chosen for its high throughput and quantitative nature, allowing for direct comparison of the potency of multiple compounds (isomers) simultaneously under identical conditions. The use of standardized inoculum and media ensures reproducibility.

Protocol 2: Cytotoxicity Assessment (MTT Assay for IC₅₀)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is widely used to determine the half-maximal inhibitory concentration (IC₅₀) of anticancer compounds.[9]

Methodology:

• Cell Seeding: Seed human cancer cells (e.g., HL-60, A549) into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the S- and N-alkylated triazole derivatives in the cell culture medium. Replace the old medium with the medium containing the test compounds.

• Incubation: Incubate the cells with the compounds for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours. The mitochondrial dehydrogenases of viable cells cleave the tetrazolium ring, yielding purple formazan crystals.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value using non-linear regression analysis.

Causality: The MTT assay is a robust and widely accepted standard for preliminary cytotoxicity screening. It provides a quantitative measure (IC₅₀) that allows for a direct and objective comparison of the cytotoxic potency of the S- and N-alkylated isomers.

Figure 2: Workflow for comparative evaluation of triazole isomers.

Conclusion

The decision to pursue either an S-alkylated or an N-alkylated triazole derivative is a critical juncture in drug design that should be guided by empirical data. There is no universal rule; the superior isomer is context-dependent, varying with the biological target, the desired therapeutic effect, and the nature of the other substituents on the scaffold. N-alkylation can significantly enhance activity in some cases, for example, by increasing lipophilicity for better penetration into Gram-negative bacteria.[6] In other instances, S-alkylation is preferred, perhaps by preserving essential hydrogen-bonding capabilities or by providing an optimal steric fit for an enzyme's active site.[2][8]

Therefore, a robust medicinal chemistry program should involve the synthesis and parallel screening of both S- and N-alkylated isomers. This comparative approach, grounded in standardized biological protocols, is the most effective strategy for elucidating definitive structure-activity relationships and accelerating the discovery of potent and selective triazole-based therapeutic agents.

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A Senior Application Scientist's Guide to In Vitro and In Vivo Efficacy of Novel Triazole Compounds

Introduction: The Enduring Significance of Triazole Scaffolds in Modern Therapeutics

The 1,2,4-triazole and 1,2,3-triazole heterocyclic cores are foundational scaffolds in medicinal chemistry, underpinning a diverse array of therapeutic agents.[1] Their unique physicochemical properties, including metabolic stability and the capacity for dual hydrogen bond acceptance and donation, make them invaluable in drug design.[2] This guide provides a comprehensive comparison of the methodologies used to evaluate the efficacy of novel triazole compounds, transitioning from controlled in vitro environments to complex in vivo systems. We will delve into the critical antifungal and anticancer applications of these compounds, offering detailed experimental protocols, comparative data analysis, and an exploration of the often-observed disparities between in vitro and in vivo outcomes.

The Rationale for a Dual-Pronged Efficacy Assessment: From Benchtop to Biological Systems

The journey of a novel triazole compound from a promising candidate to a potential therapeutic is a rigorous process of validation. This journey invariably begins with in vitro studies, which provide a rapid and cost-effective means to assess a compound's intrinsic biological activity against a specific target, be it a fungal pathogen or a cancer cell line. However, the controlled environment of a culture plate cannot replicate the complexities of a living organism. Therefore, promising in vitro results must be corroborated by in vivo studies, which introduce the critical dimensions of pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and pharmacodynamics (the effect of the drug on the body).[3][4][5] Understanding the interplay between these two testing paradigms is paramount for making informed decisions in the drug development pipeline.

Part 1: In Vitro Efficacy Assessment of Novel Triazole Compounds

In vitro assays are the initial proving ground for novel triazole compounds, offering a direct measure of their biological activity in a controlled setting. These assays are designed to be high-throughput, reproducible, and provide quantitative data that guide the initial selection of lead compounds.

Antifungal Efficacy: Targeting the Fungal Cell Membrane

The primary mechanism of action for most antifungal triazoles is the inhibition of lanosterol 14α-demethylase (CYP51), a crucial enzyme in the ergosterol biosynthesis pathway.[6] Ergosterol is a vital component of the fungal cell membrane, and its depletion leads to membrane instability and ultimately, fungal cell death.[1][7]

The MIC is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism. This is a cornerstone assay for assessing the potency of novel triazole compounds.

Experimental Protocol: Broth Microdilution MIC Assay (Based on CLSI Guidelines)

This protocol is adapted from the standards set by the Clinical and Laboratory Standards Institute (CLSI), which provide a framework for reproducible antifungal susceptibility testing.[8][9][10][11]

• Inoculum Preparation:

  • Culture the fungal isolate (e.g., Candida albicans, Cryptococcus neoformans, Aspergillus fumigatus) on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) at 35°C for 24-48 hours to ensure the viability and purity of the culture.

  • Prepare a standardized fungal suspension in sterile saline or phosphate-buffered saline (PBS) to a turbidity equivalent to a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10^6 colony-forming units (CFU)/mL.

  • Further dilute the fungal suspension in RPMI-1640 medium to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL in the microplate wells.

• Drug Dilution:

  • Prepare a stock solution of the novel triazole compound in a suitable solvent, typically dimethyl sulfoxide (DMSO).

  • Perform serial twofold dilutions of the compound in RPMI-1640 medium in a 96-well microtiter plate to achieve a range of desired final concentrations.

• Inoculation and Incubation:

  • Add the standardized fungal inoculum to each well of the microtiter plate containing the diluted triazole compound.

  • Include a growth control well (inoculum without the drug) and a sterility control well (medium without inoculum).

  • Incubate the plates at 35°C for 24-48 hours.

• MIC Determination:

  • Visually inspect the wells for fungal growth (turbidity).

  • The MIC is the lowest concentration of the triazole compound at which there is a significant inhibition of growth (typically ≥50% reduction in turbidity) compared to the growth control.

  • For more quantitative results, the optical density at 600 nm (OD600) can be measured using a microplate reader.

Causality Behind Experimental Choices:

• Standardized Inoculum: Using a McFarland standard ensures a consistent starting number of fungal cells, which is critical for the reproducibility of MIC values.

• RPMI-1640 Medium: This is a standardized, nutritionally defined medium that supports the growth of a wide range of fungi and minimizes interference with the antifungal activity of the test compounds.

• Serial Dilutions: This method allows for the determination of a precise MIC value over a broad concentration range.

Anticancer Efficacy: Targeting Cancer Cell Proliferation

Novel triazole compounds have demonstrated promising anticancer activity through various mechanisms, including the inhibition of kinases, topoisomerases, and tubulin polymerization, as well as the induction of apoptosis.[12][13]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[14][15]

Experimental Protocol: MTT Assay for Cytotoxicity [16]

• Cell Seeding:

  • Culture the selected human cancer cell lines (e.g., A549 - lung carcinoma, MCF-7 - breast adenocarcinoma, HCT116 - colon carcinoma) in an appropriate culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Harvest the cells using trypsin-EDTA and seed them into a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the novel triazole compound in the culture medium.

  • Replace the medium in the wells with the medium containing the different concentrations of the compound.

  • Include a vehicle control (medium with the same concentration of the solvent, e.g., DMSO, used to dissolve the compound) and a blank control (medium only).

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in PBS.

  • Add 10 µL of the MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan precipitate.

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from the wells.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration of the compound relative to the vehicle control.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability, by plotting a dose-response curve.

Causality Behind Experimental Choices:

• Cell Line Selection: The choice of cancer cell lines is critical and should be based on the proposed mechanism of action of the triazole compound.[17][18][19][20][21] For example, if the compound is a putative EGFR inhibitor, cell lines with known EGFR expression levels should be used.

• Incubation Time: The duration of compound exposure is chosen to allow for sufficient time for the compound to exert its cytotoxic or cytostatic effects.

• MTT as an Indicator: The reduction of MTT to formazan is dependent on the activity of mitochondrial dehydrogenases, which is a reliable indicator of cellular metabolic activity and, by extension, cell viability.[14]

Part 2: In Vivo Efficacy Assessment of Novel Triazole Compounds

In vivo studies are essential to evaluate the therapeutic potential of a novel triazole compound in a whole-organism context. These studies provide critical information on the compound's efficacy, safety, and pharmacokinetic profile.

Antifungal Efficacy: Murine Model of Systemic Candidiasis

The murine model of systemic candidiasis is a well-established and widely used model to assess the in vivo efficacy of antifungal agents.[22][23][24][25][26]

Experimental Protocol: Murine Model of Disseminated Candidiasis [25][26]

• Animal Model:

  • Use immunocompetent or immunosuppressed (e.g., using cyclophosphamide or 5-fluorouracil) female BALB/c or ICR mice (6-8 weeks old). Immunosuppression mimics the clinical scenario in which invasive fungal infections are most prevalent.

• Infection:

  • Prepare a standardized inoculum of Candida albicans as described in the in vitro protocol.

  • Infect the mice via intravenous (IV) injection into the lateral tail vein with a sublethal dose of C. albicans (typically 1 x 10^5 to 1 x 10^6 CFU/mouse).

• Treatment:

  • Initiate treatment with the novel triazole compound at a predetermined time post-infection (e.g., 2 hours).

  • Administer the compound via an appropriate route (e.g., oral gavage, intraperitoneal injection, or subcutaneous injection) at various dose levels.

  • Include a vehicle control group and a positive control group (treated with a known effective antifungal agent like fluconazole).

  • Continue treatment for a specified duration (e.g., 7-14 days).

• Efficacy Endpoints:

  • Survival: Monitor the mice daily for signs of morbidity and mortality.

  • Fungal Burden: At the end of the treatment period, euthanize the mice and aseptically remove target organs (typically kidneys, as they are a primary site of C. albicans colonization).

  • Homogenize the organs in sterile saline and plate serial dilutions of the homogenates onto Sabouraud Dextrose Agar.

  • Incubate the plates at 37°C for 24-48 hours and count the number of CFU.

  • Express the fungal burden as log10 CFU per gram of tissue.

  • Histopathology: Portions of the organs can be fixed in formalin and processed for histopathological examination to assess the extent of tissue damage and inflammation.

Causality Behind Experimental Choices:

• Immunosuppression: This is a critical step to establish a robust and reproducible infection, as immunocompetent mice can often clear the infection on their own.

• Intravenous Inoculation: This route of infection ensures the dissemination of the fungal cells throughout the bloodstream, leading to a systemic infection that mimics the clinical condition.

• Fungal Burden in Kidneys: The kidneys are a primary target organ in disseminated candidiasis, and the quantification of fungal burden in this organ provides a reliable measure of antifungal efficacy.

Anticancer Efficacy: Subcutaneous Xenograft Tumor Model

The subcutaneous xenograft model, where human cancer cells are implanted into immunodeficient mice, is a widely used preclinical model to evaluate the in vivo antitumor activity of novel compounds.[27][28][29]

Experimental Protocol: Subcutaneous Tumor Xenograft Model [28][29]

• Animal Model:

  • Use immunodeficient mice, such as athymic nude mice or SCID (Severe Combined Immunodeficiency) mice, which lack a functional adaptive immune system and therefore do not reject human tumor cells.

• Tumor Cell Implantation:

  • Harvest the selected human cancer cells from culture.

  • Resuspend the cells in a sterile, serum-free medium or PBS, often mixed with Matrigel to support tumor formation.

  • Inject a specific number of cells (typically 1 x 10^6 to 1 x 10^7 cells) subcutaneously into the flank of each mouse.

• Tumor Growth and Treatment:

  • Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Randomize the mice into treatment and control groups.

  • Administer the novel triazole compound at various doses and schedules.

  • Include a vehicle control group and a positive control group (treated with a standard-of-care anticancer drug).

• Efficacy Endpoints:

  • Tumor Volume: Measure the tumor dimensions (length and width) with calipers at regular intervals (e.g., 2-3 times per week).

  • Calculate the tumor volume using the formula: (Width² x Length) / 2.

  • Plot the mean tumor volume over time for each group.

  • Tumor Growth Inhibition (TGI): Calculate the TGI as a percentage to quantify the antitumor effect of the compound.

  • Body Weight: Monitor the body weight of the mice as an indicator of toxicity.

  • Survival: In some studies, the endpoint may be survival, with euthanasia performed when tumors reach a predetermined size or when the animals show signs of distress.

  • Biomarker Analysis: At the end of the study, tumors can be excised and analyzed for biomarkers of drug activity (e.g., changes in protein expression or phosphorylation).

Causality Behind Experimental Choices:

• Immunodeficient Mice: The use of these mice is essential to prevent the rejection of the human tumor xenograft.

• Subcutaneous Implantation: This is a technically straightforward method that allows for easy monitoring of tumor growth.

• Tumor Volume Measurement: This provides a non-invasive and quantitative measure of antitumor efficacy over time.

Part 3: Bridging the Gap - Correlating In Vitro and In Vivo Data

A significant challenge in drug development is the frequent disconnect between promising in vitro results and a lack of efficacy in vivo.[30][31][32][33] Understanding the reasons for this disparity is crucial for improving the predictive power of preclinical studies.

Comparative Data Summary

Parameter	In Vitro Study	In Vivo Study
Metric	IC50 (half-maximal inhibitory concentration) / MIC (minimum inhibitory concentration)	ED50 (half-maximal effective dose) / Tumor Growth Inhibition (%) / Increase in Survival Time
Environment	Controlled, isolated cells/microbes	Complex biological system with physiological barriers
Factors Influencing Outcome	Intrinsic potency of the compound	Pharmacokinetics (ADME), pharmacodynamics, host factors, tumor microenvironment
Example Data (Antifungal)	Novel Triazole X: MIC against C. albicans = 0.5 µg/mL	Novel Triazole X: 2 log10 reduction in kidney fungal burden at 10 mg/kg
Example Data (Anticancer)	Novel Triazole Y: IC50 against A549 cells = 2 µM	Novel Triazole Y: 60% tumor growth inhibition in A549 xenografts at 20 mg/kg

Key Factors Contributing to In Vitro-In Vivo Discrepancies

• Pharmacokinetics: A compound with high in vitro potency may have poor oral bioavailability, rapid metabolism, or inefficient distribution to the target tissue, leading to sub-therapeutic concentrations in vivo.[3][4][5][34][35]

• Protein Binding: Extensive binding of a drug to plasma proteins can reduce the concentration of the free, active drug available to exert its effect.

• Tumor Microenvironment: In the case of anticancer drugs, the complex tumor microenvironment, including stromal cells, vasculature, and hypoxia, can influence drug penetration and efficacy.

• Host Immune System: The immune status of the host can significantly impact the outcome of an infection or the response to an anticancer agent.[34]

• Metabolic Inactivation: The compound may be rapidly metabolized into inactive forms in the liver or other tissues.[30]

Visualizing the Mechanisms and Workflows

Signaling Pathway: Antifungal Action of Triazoles

Caption: Antifungal mechanism of novel triazoles via inhibition of CYP51.

Experimental Workflow: In Vitro vs. In Vivo Efficacy Assessment

Caption: Comparative workflow of in vitro and in vivo efficacy studies.

Conclusion: An Integrated Approach for Successful Drug Development

The evaluation of novel triazole compounds necessitates a carefully integrated approach that leverages the strengths of both in vitro and in vivo models. While in vitro assays provide essential initial data on potency and mechanism of action, in vivo studies are indispensable for assessing therapeutic efficacy in a physiologically relevant context. A thorough understanding of the experimental methodologies, the rationale behind them, and the potential for discrepancies between the two systems is critical for the successful translation of promising laboratory findings into clinically effective therapeutics. This guide serves as a foundational resource for researchers and drug development professionals, emphasizing the importance of scientific rigor and a holistic perspective in the pursuit of novel triazole-based medicines. The ethical considerations of animal testing also underscore the importance of well-designed experiments to maximize the knowledge gained while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement).[36][37][38][39][40] Advanced techniques such as in vivo imaging can further enhance the efficiency and data richness of these preclinical studies.[2][41][42][43][44]

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A Senior Application Scientist's Guide to Cross-Validation of Antimicrobial Test Results for 1,2,4-Triazole-3-thiols

For researchers, clinical scientists, and drug development professionals, the robust evaluation of novel antimicrobial candidates is paramount. The 1,2,4-triazole-3-thiol scaffold represents a promising class of heterocyclic compounds with a wide spectrum of reported biological activities, including significant antimicrobial potential.[1][2] However, translating in vitro observations into reliable, reproducible data requires a rigorous, multi-faceted approach to susceptibility testing. A single testing method, performed in isolation, can be misleading due to the unique physicochemical properties of novel compounds and the inherent variability of biological assays.

This guide provides an in-depth, experience-driven framework for the cross-validation of antimicrobial test results for 1,2,4-triazole-3-thiol derivatives. We will move beyond simple protocol recitation to explore the causality behind methodological choices, establish self-validating experimental designs, and provide a clear pathway for interpreting both concordant and discordant results between different testing platforms.

Section 1: The Rationale for Cross-Validation

Antimicrobial susceptibility testing (AST) is fundamental to determining a compound's efficacy.[3] Common methods include broth dilution, which yields a quantitative Minimum Inhibitory Concentration (MIC), and disk diffusion, which provides a qualitative or semi-quantitative zone of inhibition (ZOI).[4][5] While standardized by bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), these methods rely on different principles.[6][7][8]

• Broth Microdilution: The compound is serially diluted in liquid growth media, providing a direct measure of the concentration required to inhibit microbial growth. This is often considered the "gold standard" for determining MIC.[9]

• Disk Diffusion: A paper disk impregnated with the test compound is placed on an agar surface inoculated with the microbe. The compound diffuses into the agar, creating a concentration gradient. The resulting zone of growth inhibition is measured.[10]

Why is a single method insufficient for novel compounds like 1,2,4-triazole-3-thiols?

The answer lies in the interplay between the compound's properties and the assay's mechanics. Discrepancies can arise from:

• Solubility and Diffusion: A potent 1,2,4-triazole-3-thiol derivative with poor solubility or slow diffusion in agar may produce a small or non-existent zone of inhibition in a disk diffusion assay, falsely suggesting low activity.[11] However, the same compound might show a very low MIC in a broth dilution assay where diffusion is not a limiting factor.

• Compound Stability: The compound may degrade over the incubation period, an effect that could be more pronounced in one medium type (e.g., agar vs. broth).

• Mechanism of Action: Some compounds may interact with components of the agar, rendering them less active than in a liquid medium. The azole class of antifungals, for example, acts by inhibiting ergosterol synthesis, which disrupts the fungal cell membrane.[12][13][14] The efficacy of such a mechanism could be influenced by the physical environment of the assay.

Therefore, cross-validation using at least two methods based on different principles is not merely good practice; it is essential for building a trustworthy and accurate profile of a novel antimicrobial agent.

Section 2: A Validated Workflow for Antimicrobial Assessment

A robust testing cascade ensures that resources are used efficiently while generating high-confidence data. The following workflow is designed to move from high-throughput screening to quantitative validation and confirmation.

Caption: A three-phase workflow for screening and validating novel antimicrobial compounds.

Section 3: Experimental Protocols for Cross-Validation

Adherence to standardized protocols is critical for reproducibility. The following methods are based on CLSI and EUCAST guidelines, which provide the bedrock for antimicrobial susceptibility testing.[6][15][16]

Protocol 3.1: Broth Microdilution for MIC Determination (CLSI M07 Base)

This protocol determines the minimum concentration of a 1,2,4-triazole-3-thiol derivative that inhibits visible microbial growth.

Self-Validation System:

• Positive Control: A known effective antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi). This validates that the test system can detect inhibition.

• Negative Control (Vehicle): The solvent used to dissolve the test compound (e.g., DMSO). This ensures the solvent itself has no antimicrobial effect at the tested concentrations.

• Growth Control: Microbe in broth with no compound. This confirms the microbe is viable and the medium supports growth.

• Sterility Control: Broth only, no microbe. This confirms the medium is not contaminated.

Step-by-Step Methodology:

• Preparation of Compound Stock: Prepare a high-concentration stock solution (e.g., 1280 µg/mL) of the test compound in a suitable solvent like DMSO.

• Inoculum Preparation: Culture the test microorganism on an appropriate agar plate overnight. Select 4-5 well-isolated colonies and suspend them in sterile saline.[10] Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1 x 10⁸ CFU/mL).[10] Dilute this suspension in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Preparation: Using a 96-well microtiter plate, dispense 50 µL of CAMHB into all wells.

• Serial Dilution: Add 50 µL of the compound stock solution to the first column of wells. Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, and so on, creating a range of concentrations (e.g., 64 µg/mL down to 0.06 µg/mL). Discard the final 50 µL from the last dilution column.

• Inoculation: Add 50 µL of the prepared bacterial/fungal inoculum to each well, bringing the final volume to 100 µL.

• Controls: Prepare wells for positive, negative, growth, and sterility controls as described above.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) as observed by the naked eye.[17]

Protocol 3.2: Kirby-Bauer Disk Diffusion (CLSI M02 Base)

This method assesses the inhibitory effect of a compound based on its ability to diffuse through agar.

Self-Validation System:

• Quality Control Strains: Use ATCC® (American Type Culture Collection) reference strains (e.g., E. coli ATCC® 25922, S. aureus ATCC® 25923) with known zone diameter ranges for control antibiotics. This validates the entire testing process, including media preparation, inoculum density, and disk potency.

• Blank Disks: Use blank disks impregnated with the solvent (e.g., DMSO) to ensure it does not create an inhibitory zone.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a 0.5 McFarland standard suspension of the microorganism as described in Protocol 3.1.

• Plate Inoculation: Within 15 minutes of preparation, dip a sterile cotton swab into the adjusted inoculum and rotate it firmly against the upper inside wall of the tube to express excess fluid. Swab the entire surface of a Mueller-Hinton agar (MHA) plate three times, rotating the plate approximately 60 degrees after each application to ensure uniform coverage.

• Disk Application: Prepare sterile paper disks (6 mm diameter) impregnated with a known amount of the 1,2,4-triazole-3-thiol derivative (e.g., 30 µ g/disk ). Aseptically apply the disks to the surface of the inoculated MHA plate, ensuring firm contact. Also apply control antibiotic and blank disks.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.

• Reading Results: Measure the diameter of the zones of complete growth inhibition to the nearest millimeter (mm) using a ruler or calipers.[10]

Section 4: Data Interpretation and Cross-Validation

The ultimate goal is to determine if the results from the two methods are concordant. A highly active compound should exhibit both a low MIC and a large zone of inhibition.

Comparative Data Analysis

Summarize the quantitative (MIC) and semi-quantitative (ZOI) data in a table for clear comparison across multiple derivatives and microbial strains.

Compound ID	Test Organism	MIC (µg/mL)	Zone of Inhibition (mm)	Cross-Validation Interpretation
Triazole-A	S. aureus ATCC® 25923	2	22	Concordant: High Activity
Triazole-A	E. coli ATCC® 25922	32	10	Concordant: Low Activity
Triazole-B	S. aureus ATCC® 25923	4	8	Discordant: Investigate
Triazole-C	E. coli ATCC® 25922	>64	6 (No zone)	Concordant: Inactive
Ciprofloxacin	S. aureus ATCC® 25923	0.5	25	Control: Valid
Ciprofloxacin	E. coli ATCC® 25922	0.25	32	Control: Valid

Interpreting Concordant vs. Discordant Results

The relationship between MIC and ZOI is generally inverse; as MIC decreases (higher potency), the zone of inhibition should increase.[18]

Caption: Decision tree for interpreting cross-validated antimicrobial susceptibility results.

Investigating Discordance (e.g., Triazole-B): A low MIC (4 µg/mL) suggests the compound is potent. However, a small zone of inhibition (8 mm) indicates a problem with the disk diffusion assay. This is a critical finding that would be missed without cross-validation.

• Causality Check - Solubility/Diffusion: The most likely cause is that Triazole-B has poor aqueous solubility or a high molecular weight, preventing it from effectively diffusing from the paper disk into the agar medium.[11] The MIC value from the broth microdilution assay should be considered the more reliable indicator of intrinsic activity.

• Further Action: Additional experiments, such as determining the compound's solubility in Mueller-Hinton broth versus its diffusion rate in agar, can confirm this hypothesis. For such compounds, alternative testing methods like agar dilution, where the compound is incorporated directly into the medium, may be more appropriate than disk diffusion.[19]

Conclusion

The evaluation of novel 1,2,4-triazole-3-thiol antimicrobial candidates demands more than the generation of a single data point. A scientifically rigorous approach, grounded in the principles of cross-validation, is essential for building a reliable and accurate understanding of a compound's true potential. By systematically comparing a quantitative method like broth microdilution with a diffusion-based method like Kirby-Bauer, researchers can validate their findings, uncover potential liabilities related to a compound's physicochemical properties, and make high-confidence decisions in the drug development process. This self-validating framework, built on the standards set by CLSI and EUCAST, ensures that the data generated is not only accurate but also trustworthy and reproducible.

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A Senior Application Scientist's Guide to Benchmarking Antibacterial Activity Against Streptomycin

In the landscape of antimicrobial discovery and development, rigorous and standardized comparison against established antibiotics is not merely a procedural step but the cornerstone of valid and reproducible research. This guide provides an in-depth framework for benchmarking the antibacterial activity of novel compounds against streptomycin, a historically significant aminoglycoside antibiotic. We will delve into the causality behind standardized protocols, provide actionable methodologies, and illustrate how to interpret the resulting data with scientific integrity. This document is designed for researchers, scientists, and drug development professionals who require a robust understanding of antimicrobial susceptibility testing.

The Rationale for Standardized Benchmarking

Before embarking on any experimental work, it is critical to understand why standardized methods are paramount. The apparent effectiveness of an antimicrobial agent can be significantly influenced by variables such as the growth medium's composition, the bacterial inoculum's density, and incubation conditions. To ensure that data is comparable across different laboratories and studies, organizations like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have established harmonized guidelines.[1][2][3][4] Adherence to these standards is the first step in creating a self-validating experimental system.

Streptomycin, isolated from Streptomyces griseus, serves as an excellent benchmark.[5] As one of the first effective treatments for tuberculosis, its mechanism and spectrum of activity are well-characterized. It provides a reliable positive control and a relevant historical comparator for new agents, particularly those targeting Gram-negative bacteria.[5]

Streptomycin's Mechanism of Action

Streptomycin exerts its bactericidal effect by targeting the bacterial ribosome. It binds irreversibly to the 30S ribosomal subunit, specifically to the 16S rRNA and S12 protein.[6][7] This binding event interferes with the initiation of protein synthesis and causes misreading of the mRNA template, leading to the production of non-functional or toxic proteins and ultimately, cell death.[6][7][8]

Figure 1: Mechanism of Action of Streptomycin.

Core Methodologies: A Comparative Overview

Two universally accepted methods form the foundation of antibacterial susceptibility testing: the Broth Microdilution method to determine the Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer Disk Diffusion test.[9]

• Broth Microdilution: This quantitative method determines the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.[10][11] It is considered a gold-standard approach for its accuracy and reproducibility.[12]

• Kirby-Bauer Disk Diffusion: This qualitative (or semi-quantitative) method involves placing antibiotic-impregnated disks on an agar surface inoculated with the test bacterium.[13][14] The drug diffuses into the agar, and the diameter of the resulting zone of growth inhibition is measured.[14][15] It is valued for its simplicity and flexibility in testing multiple drugs simultaneously.[14]

Experimental Protocol 1: Broth Microdilution for MIC Determination

This protocol details the steps to ascertain the MIC of a test compound and streptomycin in parallel, adhering to CLSI guidelines.

Causality Behind the Protocol:

• Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard. Its composition is well-defined and low in inhibitors (like thymidine and thymine) that could interfere with some antibiotics. The adjustment of magnesium and calcium ion concentrations is critical for the proper activity of aminoglycosides like streptomycin.

• Inoculum: Standardizing the bacterial inoculum to approximately 5 x 10^5 colony-forming units (CFU)/mL is crucial. A lower density might overestimate potency, while a higher density could underestimate it due to the sheer number of bacterial targets. This is achieved by adjusting the turbidity of a bacterial suspension to a 0.5 McFarland standard.[16]

• Controls: Multiple controls are essential for a self-validating assay. A positive control (streptomycin) confirms the susceptibility of the test organism. A growth control (no antibiotic) confirms the viability of the bacteria. A sterility control (broth only) ensures no contamination.

• QC Strains: The use of reference strains, such as Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 29213, is mandatory.[17][18] These strains have well-documented MIC ranges for standard antibiotics.[19] If the MIC value for the QC strain falls outside the accepted range, the results for the test compounds are considered invalid.[19]

Step-by-Step Methodology:

• Prepare Stock Solutions: Dissolve "Compound X" and Streptomycin Sulfate in an appropriate sterile solvent (e.g., water or DMSO) to create high-concentration stock solutions (e.g., 1280 µg/mL).

• Prepare 96-Well Plate: Add 50 µL of sterile CAMHB to wells 2 through 12 in multiple rows (one row per compound/bacterium combination).

• Serial Dilution: Add 100 µL of the stock solution (e.g., 1280 µg/mL) to well 1. Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing thoroughly, then transferring 50 µL from well 2 to well 3, and so on, until well 10. Discard the final 50 µL from well 10. This leaves wells 1-10 with concentrations from 640 down to 1.25 µg/mL, and wells 11 (growth control) and 12 (sterility control) with no drug.

• Prepare Standardized Inoculum:

  • Select 3-5 well-isolated colonies of the test organism from a non-selective agar plate incubated overnight.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (equivalent to ~1.5 x 10^8 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve the final target inoculum density of ~1 x 10^6 CFU/mL.

• Inoculate Plate: Add 50 µL of the final bacterial suspension to wells 1 through 11. Do not add bacteria to well 12 (sterility control). The final volume in each well is 100 µL, and the final bacterial concentration is ~5 x 10^5 CFU/mL.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.[12]

• Read Results: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (i.e., the first clear well).[10]

Figure 2: Workflow for Broth Microdilution MIC Assay.

Experimental Protocol 2: Kirby-Bauer Disk Diffusion Test

This protocol provides a standardized method for comparing the inhibitory activity of a test compound with streptomycin.

Causality Behind the Protocol:

• Medium: Mueller-Hinton Agar (MHA) is the standard. Its depth (4 mm) must be consistent, as this affects the rate of antibiotic diffusion.

• Inoculum: The same 0.5 McFarland standard suspension is used to create a confluent "lawn" of bacterial growth.[13] Uneven inoculation can lead to inaccurate zone size measurements.[13]

• Disk Placement: Disks must be placed firmly on the agar to ensure complete contact but not pressed into the medium. They must be spaced adequately (e.g., 24 mm apart) to prevent the zones of inhibition from overlapping.[20]

• Incubation: Plates are incubated inverted to prevent condensation from dripping onto the agar surface and potentially interfering with the results.

Step-by-Step Methodology:

• Prepare Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the MIC protocol.

• Inoculate Agar Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube.

• Create Lawn: Swab the entire surface of a Mueller-Hinton agar plate three times, rotating the plate approximately 60 degrees after each application to ensure even coverage.[13]

• Apply Disks: Allow the plate to dry for 3-5 minutes. Using sterile forceps, apply the antibiotic disks (e.g., a standard 10 µg Streptomycin disk and a custom-prepared disk of Compound X) to the surface of the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours.

• Measure Zones: Using a ruler or caliper, measure the diameter of the zones of complete growth inhibition (including the disk diameter) to the nearest millimeter.[16]

Figure 3: Workflow for the Kirby-Bauer Disk Diffusion Test.

Data Presentation and Interpretation

Objective comparison requires clear, quantitative data presentation. Results should be summarized in a table.

Table 1: Comparative Antibacterial Activity of Compound X and Streptomycin | Organism | Compound X | Streptomycin | | :--- | :---: | :---: | | | MIC (µg/mL) | Zone Diameter (mm) | MIC (µg/mL) | Zone Diameter (mm) | | E. coli ATCC 25922 | 16 | 18 | 8 | 21 | | S. aureus ATCC 29213 | 32 | 15 | >64 | 12 | | P. aeruginosa ATCC 27853 | 64 | 12 | 16 | 18 | | Clinical Isolate 1 (K. pneumoniae) | 8 | 22 | 8 | 20 |

Interpreting the Results:

• MIC Values: A lower MIC value indicates greater potency; less drug is required to inhibit bacterial growth.[10] In the example above, Compound X and Streptomycin have comparable MICs against K. pneumoniae.

• Zone Diameters: A larger zone diameter generally indicates greater susceptibility. These values are interpreted using CLSI or EUCAST breakpoint tables, which categorize the result as Susceptible (S), Intermediate (I), or Resistant (R).[21]

• Crucial Caveat: It is a common and critical mistake to directly compare the MIC value of one antibiotic to another to determine which is "better".[10][11] For example, an MIC of 2 µg/mL for Drug A is not necessarily better than an MIC of 8 µg/mL for Drug B. Each drug has a unique clinical breakpoint based on its pharmacology, and interpretation must be made relative to these established S/I/R breakpoints.[22]

Conclusion

Benchmarking against a standard antibiotic like streptomycin is a foundational activity in antimicrobial research. By adhering to standardized protocols from bodies like CLSI and EUCAST, researchers can generate reliable, reproducible data. The causality behind each step—from the choice of media to the precise density of the bacterial inoculum—is designed to minimize variability and produce a self-validating result. Through the diligent application of the broth microdilution and disk diffusion methods, supported by appropriate controls and QC strains, scientists can confidently assess the potential of novel antibacterial agents and contribute meaningful data to the field.

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A Researcher's Guide to the Comparative Assessment of Anti-Inflammatory Activity Against Ibuprofen

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the anti-inflammatory activity of test compounds in comparison to the well-established non-steroidal anti-inflammatory drug (NSAID), ibuprofen. By integrating foundational principles with detailed, validated experimental protocols, this document serves as a practical resource for generating robust and reproducible data for preclinical drug discovery and development.

Section 1: Foundational Principles of Inflammation and NSAID Action

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants.[1][2] It is a protective attempt by the organism to remove the injurious stimuli and initiate the healing process.[1] Key mediators of inflammation include prostaglandins, which are synthesized via the arachidonic acid cascade.

The Arachidonic Acid Cascade and Cyclooxygenase (COX) Enzymes

Arachidonic acid, released from membrane phospholipids by phospholipase A2, is metabolized by two key cyclooxygenase (COX) isoforms, COX-1 and COX-2.[3][4][5]

• COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that regulate physiological processes such as maintaining the integrity of the gastrointestinal tract and renal function.

• COX-2 is typically undetectable in most tissues but is induced during inflammation, leading to the production of pro-inflammatory prostaglandins.[6]

Ibuprofen, a non-selective NSAID, exerts its anti-inflammatory effects by inhibiting both COX-1 and COX-2 enzymes, thereby reducing prostaglandin synthesis.[7][8] This non-selective inhibition is also responsible for some of its common side effects, such as gastrointestinal irritation, due to the inhibition of COX-1's protective functions.

digraph "Arachidonic_Acid_Cascade" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

Membrane_Phospholipids [label="Membrane Phospholipids", fillcolor="#F1F3F4", fontcolor="#202124"]; Arachidonic_Acid [label="Arachidonic Acid", fillcolor="#FBBC05", fontcolor="#202124"]; Phospholipase_A2 [label="Phospholipase A2", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style=rounded];

COX1 [label="COX-1\n(Constitutive)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; COX2 [label="COX-2\n(Inducible)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Prostaglandins_Physiological [label="Prostaglandins\n(Physiological Functions)", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=note]; Prostaglandins_Inflammatory [label="Prostaglandins\n(Inflammation, Pain, Fever)", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=note];

Ibuprofen [label="Ibuprofen\n(Non-selective Inhibitor)", shape=octagon, fillcolor="#34A853", fontcolor="#FFFFFF"];

Membrane_Phospholipids -> Arachidonic_Acid [label=" Phospholipase A2", arrowhead=open]; Arachidonic_Acid -> COX1; Arachidonic_Acid -> COX2; COX1 -> Prostaglandins_Physiological; COX2 -> Prostaglandins_Inflammatory;

Ibuprofen -> COX1 [color="#34A853", style=dashed, arrowhead=tee]; Ibuprofen -> COX2 [color="#34A853", style=dashed, arrowhead=tee]; }

Figure 1: Arachidonic Acid Cascade and Ibuprofen's Mechanism of Action.

Section 2: In Vitro Assessment of Anti-Inflammatory Activity

In vitro assays provide a controlled environment to dissect the specific molecular mechanisms of a test compound and are essential for initial screening.[9][10]

Cyclooxygenase (COX) Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of purified COX-1 and COX-2 enzymes, providing a quantitative measure of potency and selectivity.[6]

The core of this assay is the enzymatic conversion of arachidonic acid to prostaglandin H2 (PGH2), which is then further converted to more stable prostaglandins like PGE2.[6] By quantifying the amount of PGE2 produced, we can determine the extent of COX inhibition. A self-validating system is established by including a known non-selective inhibitor (Ibuprofen) and a known COX-2 selective inhibitor (Celecoxib) as positive controls. This allows for the validation of the assay's performance and provides a benchmark for the test compound's activity. The use of a vehicle control (e.g., DMSO) accounts for any effects of the solvent on enzyme activity.

• Preparation of Reagents:

  • Prepare a COX reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0).

  • Reconstitute purified human or ovine COX-1 and COX-2 enzymes in the reaction buffer to the manufacturer's recommended concentration.

  • Prepare a solution of arachidonic acid (substrate) in ethanol.

  • Prepare stock solutions of the test compound, ibuprofen, and celecoxib in DMSO. Create a dilution series for each compound to determine the IC50 value.

• Assay Procedure (96-well plate format):

  • To each well, add the reaction buffer, hematin (a cofactor), and either COX-1 or COX-2 enzyme.

  • Add the test compound, ibuprofen, or celecoxib at various concentrations to the respective wells. For control wells, add the same volume of DMSO.

  • Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitors to bind to the enzymes.

  • Initiate the reaction by adding arachidonic acid to all wells.

  • Incubate the plate at 37°C for 10 minutes.

  • Stop the reaction by adding a stopping solution (e.g., a solution of stannous chloride).

• Quantification of Prostaglandin E2 (PGE2):

  • The amount of PGE2 produced in each well is quantified using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of COX inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

  • The selectivity index (SI) is calculated as the ratio of the IC50 for COX-1 to the IC50 for COX-2 (SI = IC50(COX-1) / IC50(COX-2)). A higher SI value indicates greater selectivity for COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI) (COX-1/COX-2)
Ibuprofen	12	80	0.15[11]
Celecoxib	82	6.8	12[11]
Test Compound A	Experimental Value	Experimental Value	Calculated Value

digraph "COX_Inhibition_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

Start [label="Start", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style=rounded]; Prepare_Reagents [label="Prepare Reagents\n(Enzymes, Substrate, Compounds)", fillcolor="#F1F3F4", fontcolor="#202124"]; Assay_Setup [label="Set up Assay Plate\n(Buffer, Enzyme, Inhibitor)", fillcolor="#F1F3F4", fontcolor="#202124"]; Pre_incubation [label="Pre-incubate at 37°C", fillcolor="#FBBC05", fontcolor="#202124"]; Initiate_Reaction [label="Initiate Reaction\n(Add Arachidonic Acid)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Incubate [label="Incubate at 37°C", fillcolor="#FBBC05", fontcolor="#202124"]; Stop_Reaction [label="Stop Reaction", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Quantify_PGE2 [label="Quantify PGE2 (ELISA)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analyze_Data [label="Analyze Data\n(Calculate IC50 and SI)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style=rounded];

Start -> Prepare_Reagents; Prepare_Reagents -> Assay_Setup; Assay_Setup -> Pre_incubation; Pre_incubation -> Initiate_Reaction; Initiate_Reaction -> Incubate; Incubate -> Stop_Reaction; Stop_Reaction -> Quantify_PGE2; Quantify_PGE2 -> Analyze_Data; Analyze_Data -> End; }

Figure 2: Experimental Workflow for the In Vitro COX Inhibition Assay.

Inhibition of Pro-inflammatory Cytokine Production in Macrophages

This cell-based assay assesses the ability of a compound to suppress the production of pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6), in macrophages stimulated with lipopolysaccharide (LPS).

LPS, a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages, triggering a signaling cascade that leads to the production of pro-inflammatory cytokines.[12][13] This assay mimics an inflammatory response at the cellular level. The inclusion of an LPS-only control group establishes the baseline inflammatory response, while a vehicle control group ensures that the solvent does not affect cytokine production. Ibuprofen serves as a positive control to benchmark the inhibitory effect of the test compound. A cell viability assay (e.g., MTT or LDH) must be run in parallel to ensure that the observed reduction in cytokine levels is due to an anti-inflammatory effect and not to cytotoxicity of the test compound.

• Cell Culture:

  • Culture a murine macrophage cell line (e.g., RAW 264.7) in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Seed the cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound or ibuprofen for 1-2 hours.

  • Stimulate the cells with an optimized concentration of LPS (e.g., 100 ng/mL to 1 µg/mL) for a specified period (e.g., 18-24 hours).[14] The optimal LPS concentration and stimulation time should be determined empirically for the specific cell line and experimental conditions.[15]

• Quantification of Cytokines:

  • Collect the cell culture supernatants.

  • Measure the concentrations of TNF-α and IL-6 in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• Cell Viability Assay:

  • After collecting the supernatants, assess the viability of the remaining cells using a standard method like the MTT assay.

• Data Analysis:

  • Calculate the percentage inhibition of TNF-α and IL-6 production for each concentration of the test compound compared to the LPS-only control.

  • Determine the IC50 value for the inhibition of each cytokine.

  • Normalize the cytokine inhibition data to the cell viability data to account for any cytotoxic effects.

Treatment	TNF-α (pg/mL)	% Inhibition of TNF-α	IL-6 (pg/mL)	% Inhibition of IL-6	Cell Viability (%)
Control (no LPS)	< 50	-	< 50	-	100
LPS (1 µg/mL)	2500 ± 150	0	4000 ± 200	0	98 ± 2
LPS + Ibuprofen (100 µM)	1250 ± 100	50	2200 ± 120	45	95 ± 3
LPS + Test Compound A (10 µM)	Experimental Value	Calculated Value	Experimental Value	Calculated Value	Experimental Value
LPS + Test Compound A (50 µM)	Experimental Value	Calculated Value	Experimental Value	Calculated Value	Experimental Value

digraph "LPS_Signaling_Pathway" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

LPS [label="LPS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TLR4_MD2_CD14 [label="TLR4/MD-2/CD14 Complex", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Signaling_Cascade [label="Intracellular Signaling Cascade\n(e.g., MyD88, TRAF6)", fillcolor="#FBBC05", fontcolor="#202124"]; NF_kB_Activation [label="NF-κB Activation", fillcolor="#34A853", fontcolor="#FFFFFF"]; Gene_Transcription [label="Gene Transcription", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cytokine_Production [label="Pro-inflammatory Cytokine Production\n(TNF-α, IL-6)", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"];

LPS -> TLR4_MD2_CD14; TLR4_MD2_CD14 -> Signaling_Cascade; Signaling_Cascade -> NF_kB_Activation; NF_kB_Activation -> Gene_Transcription; Gene_Transcription -> Cytokine_Production; }

Figure 3: Simplified LPS Signaling Pathway in Macrophages.

Section 3: In Vivo Assessment of Anti-Inflammatory Activity

In vivo models are crucial for evaluating the systemic anti-inflammatory effects of a compound, taking into account its pharmacokinetic and pharmacodynamic properties.[2]

Carrageenan-Induced Paw Edema in Rats

This is a widely used and reproducible model for screening acute anti-inflammatory activity.[16][17][18]

Subplantar injection of carrageenan, a phlogistic agent, induces a biphasic inflammatory response characterized by edema (swelling).[17] The initial phase is mediated by the release of histamine and serotonin, while the later phase is primarily driven by the production of prostaglandins.[17] This model is particularly relevant for assessing the efficacy of NSAIDs that inhibit prostaglandin synthesis. The self-validating nature of this experiment is ensured by including a vehicle-treated group to establish the maximal inflammatory response and a positive control group treated with a known effective dose of ibuprofen. The contralateral, non-injected paw serves as an internal control for each animal. All animal procedures must be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.[19][20]

• Animals:

  • Use male Wistar or Sprague-Dawley rats of a specific weight range.

  • Acclimatize the animals to the laboratory conditions for at least one week before the experiment.

• Treatment:

  • Divide the animals into groups (e.g., vehicle control, ibuprofen, and different doses of the test compound).

  • Administer the test compound or ibuprofen orally or intraperitoneally at a specified time (e.g., 60 minutes) before the carrageenan injection.

• Induction of Edema:

  • Inject a 1% solution of carrageenan in sterile saline into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Edema:

  • Measure the paw volume or thickness using a plethysmometer or a digital caliper at baseline (before carrageenan injection) and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[21]

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point by subtracting the baseline measurement from the post-treatment measurement.

  • Calculate the percentage inhibition of edema for each treatment group compared to the vehicle control group using the following formula:

    • % Inhibition = [(Edema in control group - Edema in treated group) / Edema in control group] x 100

  • Analyze the data using appropriate statistical methods (e.g., one-way ANOVA followed by a post-hoc test like Dunnett's test) to determine the significance of the observed effects.[18]

Treatment Group (Dose)	Paw Volume Increase (mL) at 3 hours	% Inhibition of Edema
Vehicle Control	0.85 ± 0.05	-
Ibuprofen (30 mg/kg)	0.40 ± 0.04	52.9
Test Compound A (10 mg/kg)	Experimental Value	Calculated Value
Test Compound A (30 mg/kg)	Experimental Value	Calculated Value
Test Compound A (100 mg/kg)	Experimental Value	Calculated Value
p < 0.05 compared to the vehicle control group.

digraph "Paw_Edema_Workflow" { graph [rankdir="TB", splines=ortho]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowsize=0.7];

Start [label="Start", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style=rounded]; Acclimatize [label="Acclimatize Animals", fillcolor="#F1F3F4", fontcolor="#202124"]; Group_and_Dose [label="Group Animals and Administer\nTest Compound/Ibuprofen/Vehicle", fillcolor="#F1F3F4", fontcolor="#202124"]; Induce_Edema [label="Induce Edema\n(Subplantar Carrageenan Injection)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Measure_Paw_Volume [label="Measure Paw Volume\n(Baseline and Post-injection)", fillcolor="#FBBC05", fontcolor="#202124"]; Analyze_Data [label="Analyze Data\n(% Inhibition, Statistical Analysis)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="End", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124", style=rounded];

Start -> Acclimatize; Acclimatize -> Group_and_Dose; Group_and_Dose -> Induce_Edema; Induce_Edema -> Measure_Paw_Volume; Measure_Paw_Volume -> Analyze_Data; Analyze_Data -> End; }

Figure 4: Experimental Workflow for the Carrageenan-Induced Paw Edema Model.

Section 4: Concluding Remarks and Future Directions

This guide outlines a systematic approach to assessing the anti-inflammatory activity of a test compound in comparison to ibuprofen. A thorough evaluation should encompass both in vitro and in vivo models to build a comprehensive pharmacological profile. Positive results from these initial screens would warrant further investigation into the compound's mechanism of action, safety profile, and potential for clinical development, in accordance with guidelines from regulatory bodies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA).[22][23][24]

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A Researcher's Guide to Comparative Molecular Docking of 1,2,4-Triazole Derivatives: Strategies, Performance, and Protocols

The 1,2,4-triazole nucleus stands as a privileged scaffold in medicinal chemistry, forming the structural core of numerous clinically approved drugs.[1][2] Its remarkable versatility, stemming from its ability to engage in a variety of non-covalent interactions, has made it a focal point for the design of potent and selective inhibitors for a wide array of biological targets.[2] In recent years, in silico techniques, particularly molecular docking, have become indispensable in accelerating the discovery and optimization of novel 1,2,4-triazole derivatives.[1][3]

This guide provides a comparative analysis of molecular docking studies on 1,2,4-triazole derivatives, synthesizing key findings from recent literature. We will delve into their performance against various therapeutic targets, present detailed experimental protocols, and offer insights into the causal relationships behind methodological choices, thereby providing a robust framework for researchers in drug discovery and development.

The Power of Prediction: Why Molecular Docking is Crucial for 1,2,4-Triazole Drug Discovery

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, offering invaluable insights into the binding mechanism and affinity.[1] The binding energy, a key metric derived from these simulations, helps to estimate the strength of the interaction, allowing for the prioritization of compounds for synthesis and biological evaluation.[1][3] For 1,2,4-triazole derivatives, this computational screening has been instrumental in identifying lead compounds with potential therapeutic applications ranging from anticancer to antimicrobial agents.[4][5]

Comparative Docking Performance: A Multi-Target Analysis

The true potential of the 1,2,4-triazole scaffold is evident in its diverse biological activities. The following sections present a comparative overview of docking studies across different therapeutic areas, with quantitative data summarized for ease of comparison.

Anticancer Activity

1,2,4-triazole derivatives have been extensively investigated for their anticancer properties, targeting a range of enzymes and proteins implicated in cancer progression.[2][6]

Table 1: Comparative Docking Performance of 1,2,4-Triazole Derivatives Against Anticancer Targets

Compound/Derivative	Target Protein (PDB ID)	Docking Score/Binding Energy (kcal/mol)	Experimental Validation (IC50)	Reference
Compound 1	Aromatase	-9.96	-	[4]
Compound 1	Tubulin	-7.54	-	[4]
Derivative 8c	EGFR	-	3.6 µM	[7]
Derivative 8c	BRAF	-	-	[7]
Derivative 8d	BRAF	-	-	[7]
Derivative 7f	c-kit tyrosine kinase	-176.749	-	[8]
Derivative 7f	Protein kinase B	-170.066	-	[8]
Compound 2	Thymidine Phosphorylase	-	28.74 ± 0.59 μM	[9]
Compound 6	Thymidine Phosphorylase	-	-	[9]

Note: Direct comparison of docking scores between different studies and software should be done with caution due to variations in algorithms and scoring functions.

The data clearly indicates the multi-targeted anticancer potential of 1,2,4-triazole derivatives. For instance, one study demonstrated that designed compounds had a higher affinity for Aromatase over Tubulin, with binding energies ranging from -9.04 to -9.96 Kcal/mol for Aromatase and -6.23 to -7.54 Kcal/mol for Tubulin.[4] Another study identified potent inhibitors of EGFR and BRAF, with compound 8c showing an EGFR inhibition at an IC50 of 3.6 μM.[7]

Antimicrobial and Antifungal Activity

The rise of drug-resistant pathogens necessitates the development of novel antimicrobial agents. 1,2,4-triazole derivatives have shown considerable promise in this area.[5][10]

Table 2: Comparative Docking Performance of 1,2,4-Triazole Derivatives Against Antimicrobial and Antifungal Targets

Compound/Derivative	Target Protein (PDB ID)	Target Organism	Docking Score (kcal/mol)	Reference Compound	Reference Score (kcal/mol)	Reference
Compound 1e	Penicillin-Binding Protein (1AJ0)	Staphylococcus aureus	-8.5	Amoxicillin	-7.9	[5][11]
Compound 1f	Penicillin-Binding Protein (1AJ0)	Staphylococcus aureus	-8.2	Amoxicillin	-7.9	[5][11]
Compound 2e	Dihydropteroate Synthase (1JIJ)	Escherichia coli	-9.1	Amoxicillin	-8.5	[5][11]
Compound 2f	Dihydropteroate Synthase (1JIJ)	Escherichia coli	-8.8	Amoxicillin	-8.5	[5][11]
Compound 20a,b	DNA-gyrase (1HNJ)	-	-	-	-	[12]
Compound 5k	FgCYP51	Fusarium graminearum	-	Tebuconazole	-	[13]

Docking studies have been instrumental in elucidating the mechanism of action of these antimicrobial compounds. For example, studies against Staphylococcus aureus and Escherichia coli have shown that certain 1,2,4-triazole derivatives exhibit better binding scores than the standard drug amoxicillin.[5][11] Molecular docking of novel furochromone-condensed 1,2,4-triazoles against DNA-gyrase also revealed promising binding patterns.[12]

Antitubercular Activity

Tuberculosis remains a significant global health threat, and new drugs are urgently needed. 1,2,4-triazole derivatives have emerged as potential candidates for anti-TB drug development.[14][15]

Table 3: Comparative Docking Performance of 1,2,4-Triazole Derivatives Against Antitubercular Targets

Compound/Derivative	Target Protein	Docking Score	MIC (µg/mL)	Reference
Compound 4	KatG	Correlated with activity	2	[14][15]
Compound 2	KatG	114	2	[16]

Notably, a positive correlation has been observed between the docking score against the KatG enzyme and the antimycobacterial activity of 1,2,4-triazole derivatives.[14][15] Compound 4, with a strong predicted binding to the Mtb KatG active site, demonstrated a potent bactericidal activity with a MIC of 2 μg/mL.[14][15] This highlights the predictive power of molecular docking in identifying clinically relevant compounds.

A Validated Workflow for Molecular Docking of 1,2,4-Triazole Derivatives

To ensure the reliability and reproducibility of in silico results, a well-defined and validated workflow is essential. The following protocol outlines a standard, yet robust, procedure for conducting molecular docking studies.

Step-by-Step Experimental Protocol

• Protein Preparation :

  • Rationale : To prepare the protein for docking by removing extraneous molecules and adding necessary components for an accurate simulation.

  • Procedure :

    • Obtain the 3D crystallographic structure of the target protein from a repository like the Protein Data Bank (PDB).[1]

    • Remove water molecules, co-crystallized ligands, and any other heteroatoms that are not essential for the interaction.[1]

    • Add polar hydrogen atoms to the protein structure.

    • Assign partial charges (e.g., Kollman charges) to the protein atoms.

    • Define the binding site or active site for the docking simulation. This can be done by specifying the coordinates of the co-crystallized ligand or by using a cavity detection algorithm.

• Ligand Preparation :

  • Rationale : To generate a 3D conformation of the 1,2,4-triazole derivative and assign appropriate chemical properties for the docking simulation.

  • Procedure :

    • Draw the 2D structure of the 1,2,4-triazole derivative using a chemical drawing software.

    • Convert the 2D structure to a 3D structure.

    • Perform energy minimization of the 3D structure using a suitable force field (e.g., MMFF94).[1]

    • Assign partial charges (e.g., Gasteiger charges) to the ligand atoms.

    • Define the rotatable bonds in the ligand to allow for conformational flexibility during docking.

• Molecular Docking Simulation :

  • Rationale : To predict the binding pose and affinity of the ligand to the protein target using a specific docking algorithm.

  • Procedure :

    • Select a docking software (e.g., AutoDock, Gold, SCIGRESS).[4][17][18]

    • Set the grid box parameters to encompass the defined binding site of the protein.

    • Choose a suitable docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).

    • Run the docking simulation to generate multiple binding poses of the ligand.

    • Analyze the results, focusing on the binding energy/docking score and the interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.[3]

Visualization of the Molecular Docking Workflow

Caption: Inhibition of an RTK pathway by a 1,2,4-triazole derivative.

Conclusion and Future Directions

The comparative analysis presented in this guide underscores the immense potential of 1,2,4-triazole derivatives in modern drug discovery. Molecular docking serves as a powerful and cost-effective tool to navigate the vast chemical space and identify promising candidates for further development. The convergence of computational predictions with experimental validation will continue to be a cornerstone of successful drug design. Future research should focus on leveraging more advanced computational techniques, such as molecular dynamics simulations and free energy calculations, to further refine the accuracy of binding predictions and gain a deeper understanding of the molecular interactions that govern the therapeutic efficacy of these versatile compounds.

References

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• Synthesis, Molecular Docking Study and Antimicrobial Evaluation of Some 1,2,4-Triazole Compounds. (URL: [Link])

• DOCKING STUDIES AND BIOLOGICAL EVALUATION OF ANTI-CANCER ACTIVITY OF NEW 1,2,4-TRІАZОLE(4H) DERIVATIVES. (URL: [Link])

• The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones. (URL: [Link])

• Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies. (URL: [Link])

• Synthesis, Molecular Docking Study and Antimicrobial Evaluation of Some 1,2,4-Triazole Compounds. (URL: [Link])

• Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. (URL: [Link])

• Exploring the Anticancer Potential of 1,2,4-Triazole Compounds through Molecular Docking Studies. (URL: [Link])

• 1,2,4-Triazoles as Important Antibacterial Agents. (URL: [Link])

• Exploring the Anticancer Potential of 1,2,4-Triazole Compounds through Molecular Docking Studies. (URL: [Link])

• Synthesis, antimycobacterial evaluation, and molecular docking study of 1,2,4-triazole derivatives. (URL: [Link])

• A biochemistry‐oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. (URL: [Link])

• An in silico investigation of 1,2,4-triazole derivatives as potential antioxidant agents using molecular docking, MD simulations, MM-PBSA free energy calculations and ADME predictions. (URL: [Link])

• A biochemistry-oriented drug design: synthesis, anticancer activity, enzymes inhibition, molecular docking studies of novel 1,2,4-triazole derivatives. (URL: [Link])

• Design, synthesis, computational molecular docking studies of novel heterocyclics bearing 1,2,4–triazole, 1,3,4–oxadiazole conjugates as potent antibacterial and antitubercular agents. (URL: [Link])

• Design, synthesis, antifungal evaluation, and molecular docking of novel 1,2,4-triazole derivatives containing oxime ether and cyclopropyl moieties as potential sterol demethylase inhibitors. (URL: [Link])

• Synthesis, antimycobacterial evaluation, and molecular docking study of 1,2,4-triazole derivatives. (URL: [Link])

• Synthesis, antimycobacterial evaluation, and molecular docking study of 1,2,4-triazole derivatives. (URL: [Link])

• Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. (URL: [Link])

• Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Series of Bis-1,2,4-Triazoles as Thymidine Phosphorylase Inhibitor. (URL: [Link])

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Core Principles of Disposal: A Hazard-Based Approach

The disposal strategy for 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is dictated by the chemical properties of its functional components. The thiol (-SH) group is of primary concern due to its potential for extreme malodor and reactivity.[1] The 1,2,4-triazole ring and its derivatives are known to pose risks including irritation, potential reproductive toxicity, and harm to aquatic organisms, mandating that this compound not be released into the environment.[2][3][4] The overall structure suggests the compound should be treated as a hazardous chemical waste, requiring professional disposal.[5][6]

Chemical Hazard Profile Summary

The table below summarizes the anticipated hazards based on the compound's structural motifs.

Component Functional Group	Associated Hazards & Disposal Considerations	Source(s)
Thiol (-SH)	Pungent, unpleasant odor ("stench chemical"); requires oxidation for neutralization.	[1]
1,2,4-Triazole Ring	Irritating to eyes, skin, and respiratory system; potential for reproductive toxicity; harmful to aquatic life.[2][3][7][8]	[2][3][7][8]
Methoxyphenyl Group	Aromatic compound; handle as standard chemical waste; combustion may produce toxic gases.	[5][9]
Cyclohexyl Group	Saturated hydrocarbon ring; contributes to overall flammability and environmental persistence. Waste should be handled as hazardous.[10][11][12][13]	[10][11][12][13]

Mandatory Personal Protective Equipment (PPE)

Before beginning any handling or disposal procedures, ensure a comprehensive set of PPE is worn to prevent exposure. All handling of the compound and its waste must be conducted within a certified chemical fume hood.[1]

• Eye Protection : Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.[9][14]

• Hand Protection : Chemically resistant gloves, such as nitrile, are required. Gloves must be inspected for integrity before use.[15][16] Use proper glove removal technique to avoid skin contact.[16]

• Body Protection : A flame-resistant laboratory coat must be worn and kept fully buttoned.[5]

• Respiratory Protection : All work should be performed in a well-ventilated chemical fume hood to prevent inhalation of vapors or dust.[1][15]

Disposal Workflow: From Benchtop to Final Disposition

The following diagram outlines the decision-making process for the safe management and disposal of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol and its associated waste streams.

Caption: Waste Management Workflow for Triazole-Thiol Compound.

Step-by-Step Disposal Protocols

Protocol 1: Decontamination of Glassware and Equipment

The thiol group makes this compound malodorous; therefore, all non-disposable equipment that has come into contact with it must be decontaminated before standard washing.[17] The primary mechanism for this is the oxidation of the thiol to a less odorous and less reactive sulfonic acid using sodium hypochlorite (bleach).[18]

• Prepare a Bleach Bath : Inside a chemical fume hood, prepare a 1:1 mixture of standard laundry bleach and water in a designated plastic container (e.g., a bucket).[17] The container should be large enough to fully submerge the glassware.

• Immediate Submersion : Immediately after use, place all contaminated glassware, stir bars, and other compatible equipment into the bleach bath.[1]

• Soaking Time : Allow items to soak for a minimum of 14 hours to ensure complete oxidation of the thiol.[1][17]

• Post-Soak Rinsing : After the soaking period, carefully remove the items from the bleach bath and rinse them thoroughly with water. They can then be cleaned using standard laboratory procedures.

• Bleach Bath Disposal : Used bleach baths can typically be neutralized and disposed of down the drain with copious amounts of water, but you must confirm this is compliant with your local and institutional regulations.[17]

Protocol 2: Bulk Waste and Contaminated Solids Disposal

All bulk quantities of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol, reaction mixtures containing it, and contaminated disposable items (e.g., gloves, weigh paper, pipette tips) must be treated as hazardous waste.[5][14]

• Waste Container : Designate a chemically compatible, sealable container for this waste stream. The container must be in good condition with a secure, tight-fitting lid.[5]

• Labeling : Clearly label the container with "Hazardous Waste" and the full chemical name: "4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol".[5] Also, include the date accumulation started.

• Accumulation : Collect all bulk waste and sealed bags of contaminated solid waste in this container. Do not mix with other waste streams.

• Storage : Store the sealed waste container in a designated, secure satellite accumulation area. It is best practice to use secondary containment to prevent the release of material in case of a leak.[5]

• Professional Disposal : Arrange for the collection of the hazardous waste through your institution's EHS department or a licensed environmental waste management company.[5][6] Do not attempt to dispose of this chemical via standard trash or sewer systems.[6][12]

Emergency Procedures

Spill Response

In the event of a spill, prioritize personal safety and containment.

• Evacuate : Alert personnel in the immediate area and evacuate if necessary.

• Ventilate : Ensure the chemical fume hood is operating correctly.

• PPE : Wear the full complement of PPE as described in Section 2.

• Contain & Absorb : Cover the spill with a non-combustible absorbent material (e.g., sand, vermiculite).[10]

• Collect : Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3] Use spark-proof tools if a flammable solvent is present.[10]

• Decontaminate : Clean the spill area with a suitable solvent, followed by decontamination with a bleach solution to neutralize any residual thiol.

• Dispose : All cleanup materials must be disposed of as hazardous waste.

Personal Exposure

• Inhalation : Move the affected person to fresh air immediately. If breathing is difficult, seek medical attention.[9]

• Skin Contact : Immediately flush the affected skin with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing.[9] Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[9] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][9]

References

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• ICSC 0682 - 1,2,4-TRIAZOLE. ILO and WHO. Available at: [Link]

• TRIAZOLE FUNGICIDE METABOLITES TOXICOLOGY. (2007). JMPR. Available at: [Link]

• Standard Operating Procedures for Using Stench Chemicals. UCLA Department of Chemistry and Biochemistry. Available at: [Link]

• 1,2,4-Triazole Safety Data Sheet. (2025). Columbus Chemical Industries, Inc. Available at: [Link]

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• Cyclohexane Safety Data Sheet. Chemius. Available at: [Link]

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• (R,S)-2-{[4-(4-Methoxyphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl] thio}. (2020). MDPI. Available at: [Link]

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Safeguarding Your Research: A Comprehensive Guide to Handling 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

Understanding the Hazard Landscape

The molecule is a complex organic structure, and its potential hazards are best understood by examining its constituent parts. The 1,2,4-triazole-3-thiol core is of primary concern. Similar compounds, such as 1H-1,2,4-triazole-3-thiol and 5-(4-Chlorophenyl)-4H-1,2,4-triazole-3-thiol, are known to be harmful if swallowed and can cause serious eye and skin irritation.[1][2] The thiol group (-SH) also suggests the potential for a strong, unpleasant odor and specific reactivity that requires careful management.

Organosulfur compounds can be potent eye, skin, and respiratory system irritants.[3] The methoxyphenyl and cyclohexyl moieties, while generally less reactive, may contribute to the overall toxicological profile of the molecule. Therefore, a cautious and comprehensive approach to personal protective equipment (PPE) is paramount.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not a one-size-fits-all approach; it is a dynamic process based on a thorough risk assessment of the procedures being undertaken. The following table outlines the recommended PPE for handling 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Body Part	PPE Recommendation	Rationale and Best Practices
Hands	Double-gloving with nitrile gloves.	The outer glove provides primary protection, while the inner glove safeguards against undetected breaches. Gloves must be changed every 30 minutes or immediately if contaminated or damaged.[4]
Body	Long-sleeved, disposable gown with tight-fitting cuffs.	This prevents skin contact with spills or aerosols. Gowns should be changed every two to three hours or immediately after a spill.[4]
Eyes/Face	Chemical splash goggles and a face shield.	This combination offers maximum protection against splashes and airborne particles. Standard safety glasses are insufficient.[4]
Respiratory	An appropriate respirator (e.g., N95 or higher) should be used, especially when handling the powder form or when there is a risk of aerosol generation.	Surgical masks do not provide adequate protection from chemical vapors or fine particles.[4][5]
Head/Hair	Disposable hair cover.	This prevents contamination of the hair and subsequent exposure.[4]

Operational Protocol: From Receipt to Disposal

A self-validating safety protocol anticipates potential failures and builds in redundancies. The following step-by-step guide provides a framework for the safe handling of 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol at every stage.

• Pre-Inspection: Before opening, visually inspect the shipping container for any signs of damage or leaks.

• Designated Area: Unpack the chemical in a well-ventilated area, preferably within a chemical fume hood.

• Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and nitrile gloves during unpacking.

• Engineering Controls: All work with this compound, particularly when in solid (powder) form, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[6]

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[2][7]

• Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1] Do not eat, drink, or smoke in the laboratory.[1]

• Evacuate: In the event of a significant spill, evacuate the immediate area.

• Alert: Inform your laboratory supervisor and environmental health and safety (EHS) department.

• Containment (if safe to do so): For minor spills, and only if you are trained and have the appropriate PPE, cover the spill with an absorbent material, and gently sweep it into a designated hazardous waste container. Avoid raising dust.

• Segregation: All waste contaminated with 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol must be collected in a clearly labeled, sealed hazardous waste container.[8]

• Thiol Deactivation: Due to the presence of the thiol group, it is prudent to consider a deactivation step. Glassware that has come into contact with the compound should be soaked in a bleach bath overnight to oxidize the thiol.[8]

• Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and federal regulations.[6][9]

Visualizing the Safety Workflow

The following diagram illustrates the logical flow for selecting and using PPE when handling 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol.

Caption: PPE Selection and Use Workflow

Conclusion: A Culture of Safety

The responsible handling of novel chemical entities is the bedrock of innovative and sustainable research. By internalizing the principles and protocols outlined in this guide, you are not only protecting yourself and your colleagues but also fostering a culture of safety that is integral to scientific advancement. This proactive approach to laboratory safety ensures the integrity of your work and the well-being of your entire research team.

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